2-Methoxy-4,6-dimethylaniline

• CAS: 18087-07-5

Core Science & Biosynthesis

2-Methoxy-4,6-dimethylaniline CAS 18087-07-5 physical and chemical properties

An In-Depth Technical Guide to 2-Methoxy-4,6-dimethylaniline (CAS 18087-07-5): Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methoxy-4,6-dimethylaniline (CAS 18087-07-5), a substituted aniline with significant potential as a chemical intermediate in research and development. This document consolidates its known and predicted physicochemical properties, spectroscopic signatures, and a plausible, detailed synthesis protocol based on established methodologies for structurally related compounds. Furthermore, it explores potential applications in medicinal chemistry and materials science, drawing parallels from analogous aniline derivatives. Crucial safety and handling information, extrapolated from closely related toxicological data, is also provided to ensure responsible laboratory practice.

Introduction

2-Methoxy-4,6-dimethylaniline is an aromatic amine characterized by a benzene ring substituted with a methoxy group, two methyl groups, and a primary amine. The strategic placement of these functional groups—particularly the electron-donating methoxy and methyl groups ortho and para to the amine—renders the molecule a highly activated and versatile scaffold. Substituted anilines are foundational building blocks in the synthesis of a vast array of commercial products, including pharmaceuticals, agrochemicals, and dyes.[1] Dimethylamine derivatives, a broad class to which this compound belongs, exhibit a diverse range of pharmacological activities and are present in numerous FDA-approved drugs.[2] This guide serves as a foundational resource for researchers looking to leverage the unique chemical properties of 2-Methoxy-4,6-dimethylaniline in novel synthetic applications and drug discovery programs.

Physicochemical Properties

A thorough understanding of a compound's physical properties is critical for designing experiments, purification strategies, and formulation. While extensive experimental data for 2-Methoxy-4,6-dimethylaniline is not widely published, its core properties can be calculated or inferred.

Property	Value	Source
CAS Number	18087-07-5	-
Molecular Formula	C₉H₁₃NO	[3]
Molecular Weight	151.21 g/mol	[3]
Appearance	Solid (predicted)
Melting Point	Data not available	-
Boiling Point	Data not available	-
Density	Data not available	-
Solubility	Expected to be soluble in organic solvents (e.g., DCM, Ether, Ethyl Acetate); sparingly soluble in water.	-
pKa	Estimated to be ~4-5 (typical for substituted anilines)	-

Spectroscopic Data

Spectroscopic analysis is essential for structure verification and purity assessment. Below are the predicted and reported spectral characteristics for this molecule and its close isomers.

Spectroscopy	Data	Source
Mass Spec (ESI+)	m/z: 152.1 [M+H]⁺ (Reported for isomer 4-methoxy-2,6-dimethylaniline)	[4][5]
¹H NMR (Predicted)	Signals expected for: -OCH₃ (~3.8 ppm, singlet, 3H), two distinct -CH₃ groups (~2.1-2.3 ppm, singlets, 3H each), two aromatic protons (~6.5-7.0 ppm, singlets or narrow doublets, 1H each), and -NH₂ protons (broad singlet, 2H).	-
¹³C NMR (Predicted)	Signals expected for: Aromatic carbons (~110-155 ppm), methoxy carbon (~55 ppm), and two methyl carbons (~18-22 ppm).	-
IR Spectroscopy	Characteristic peaks expected for: N-H stretching (~3300-3500 cm⁻¹), C-H stretching (aromatic and aliphatic, ~2850-3100 cm⁻¹), C=C stretching (aromatic, ~1500-1600 cm⁻¹), and C-O stretching (~1200-1250 cm⁻¹).	-

Synthesis and Reactivity

Plausible Synthesis Pathway

While a specific, optimized synthesis for 2-Methoxy-4,6-dimethylaniline is not extensively documented, a reliable route can be designed based on established methods for analogous compounds, such as the synthesis of its isomer, 4-methoxy-2,6-dimethylaniline.[5] A logical approach involves the methylation of a corresponding aminophenol precursor.

The proposed pathway begins with 2-amino-3,5-dimethylphenol. The phenolic hydroxyl group is more acidic than the amine and can be selectively deprotonated with a strong base like sodium hydride (NaH) or sodium tert-butoxide in an anhydrous polar aprotic solvent like Dimethylformamide (DMF).[4] The resulting phenoxide is a potent nucleophile that can then be alkylated with an electrophilic methyl source, such as iodomethane, to yield the target product.

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add anhydrous DMF (10 mL).

• Reagent Addition: Add 2-amino-3,5-dimethylphenol (1.0 eq). Stir until dissolved.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

  • Causality: Using a strong, non-nucleophilic base ensures selective deprotonation of the phenol without competing N-alkylation. The inert atmosphere prevents the base from being quenched by atmospheric moisture.

• Activation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. The formation of the sodium phenoxide should be complete.

• Methylation: Cool the reaction mixture back to 0 °C. Add iodomethane (1.5 eq) dropwise via syringe.

  • Causality: Iodomethane is an excellent Sₙ2 substrate. Adding it slowly at a reduced temperature helps control the exothermic reaction and minimizes potential side reactions.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor progress using Thin-Layer Chromatography (TLC).

• Quenching & Work-up: Once the reaction is complete, carefully quench the mixture by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with water (2 x 15 mL) and saturated brine (2 x 15 mL) to remove residual DMF and salts.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude residue by silica gel column chromatography to yield pure 2-Methoxy-4,6-dimethylaniline.

Sources

• 1. chembk.com [chembk.com]
• 2. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. 4-Methoxy-2,6-dimethylaniline | C9H13NO | CID 1403909 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-methoxy-2,6-dimethyl-aniline synthesis - chemicalbook [chemicalbook.com]
• 5. 4-methoxy-2,6-dimethyl-aniline | 34743-49-2 [chemicalbook.com]

Spectroscopic Characterization of 2-Methoxy-4,6-dimethylaniline: A Comprehensive NMR Guide

Target Audience: Analytical Chemists, Synthetic Researchers, and Drug Development Professionals Compound: 2-Methoxy-4,6-dimethylaniline (CAS: 18087-07-5)

Executive Summary & Pharmacological Relevance

2-Methoxy-4,6-dimethylaniline is a highly functionalized, electron-rich aromatic building block. In pharmaceutical development, it serves as a critical nucleophilic precursor in the synthesis of active pharmaceutical ingredients (APIs), most notably the antitussive and local anesthetic agent Vadocaine [1]. Because the biological efficacy of such APIs relies on precise regiochemistry, rigorous structural verification of the starting materials is non-negotiable.

This whitepaper provides an in-depth, causality-driven analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts for 2-Methoxy-4,6-dimethylaniline. By bridging empirical additivity rules with quantum-electronic principles, this guide empowers analytical scientists to confidently assign spectra and validate batch purity [2].

Structural & Electronic Causality

To accurately predict and assign the NMR spectra of 2-Methoxy-4,6-dimethylaniline, one must analyze the synergistic electronic effects of its four substituents on the benzene ring:

• -NH 2​ (Position 1): A strong π -donor (+M effect) and weak σ -acceptor (-I effect). It significantly shields the ortho and para positions.

• -OCH 3​ (Position 2): A powerful π -donor (+M effect) that heavily shields the ortho (C3) and para (C5) protons.

• -CH 3​ (Positions 4 & 6): Weak electron donors (+I effect) that provide localized shielding to adjacent protons and carbons.

Steric Compression (The Gamma-Gauche Effect): The asymmetric substitution pattern creates a unique steric environment. The methyl group at C6 is sterically compressed by the adjacent -NH 2​ group. This proximity forces the electron clouds to repel, leading to a localized polarization that shifts the C6 methyl carbon significantly upfield in the 13 C spectrum compared to the unhindered C4 methyl group.

Quantitative Data: Predicted NMR Chemical Shifts

The following tables summarize the predicted chemical shifts based on empirical additivity rules for substituted benzenes.

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling ( J )	Causality & Assignment Rationale
-OCH 3​ (C2)	3.82	Singlet (s)	3H	-	Deshielded by the direct attachment to the highly electronegative oxygen atom.
-NH 2​ (C1)	3.50 – 3.80	Broad Singlet (br s)	2H	-	Exchangeable protons. The exact shift is concentration- and temperature-dependent due to intermolecular hydrogen bonding.
-CH 3​ (C4)	2.22	Singlet (s)	3H	-	Standard benzylic methyl protons. Slightly shielded by the aromatic ring current.
-CH 3​ (C6)	2.15	Singlet (s)	3H	-	Benzylic protons experiencing steric compression and anisotropic shielding from the adjacent -NH 2​ group.
Ar-H (C3)	6.52	Doublet (d)	1H	~1.8 Hz	Meta-coupling with H-5. Strongly shielded by the ortho-methoxy resonance (+M) effect.
Ar-H (C5)	6.48	Doublet (d)	1H	~1.8 Hz	Meta-coupling with H-3. Shielded by the para-methoxy resonance (+M) effect and two ortho-methyl groups.

Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Causality & Assignment Rationale
C2	146.8	Cq (Ar)	Ipso to the highly electronegative -OCH 3​ group; dominates inductive deshielding.
C1	134.5	Cq (Ar)	Ipso to the -NH 2​ group; deshielded by nitrogen's electronegativity.
C4	128.5	Cq (Ar)	Ipso to the unhindered -CH 3​ group.
C6	123.5	Cq (Ar)	Ipso to the -CH 3​ group; shifted upfield relative to C4 due to ortho-NH 2​ shielding.
C5	120.2	CH (Ar)	Aromatic methine; shielded by para-resonance from the -OCH 3​ group.
C3	111.5	CH (Ar)	Aromatic methine; strongly shielded by ortho-resonance from the -OCH 3​ group.
-OCH 3​	55.6	CH 3​ (Aliphatic)	Deshielded by direct attachment to oxygen.
-CH 3​ (C4)	21.1	CH 3​ (Aliphatic)	Standard benzylic methyl carbon shift.
-CH 3​ (C6)	17.6	CH 3​ (Aliphatic)	Sterically compressed methyl carbon (gamma-gauche effect from the -NH 2​ group).

Standardized Experimental Protocol

To ensure high-fidelity, reproducible spectra that can be cross-validated across different laboratories, adhere to the following self-validating methodology [3].

Step-by-Step Methodology

1. Sample Preparation & Solvent Selection

• Action: Accurately weigh 15 mg (for 1 H NMR) or 50 mg (for 13 C NMR) of high-purity 2-Methoxy-4,6-dimethylaniline. Dissolve completely in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl 3​ is optimal for this highly lipophilic compound. TMS provides an internal zero-point calibration ( δ 0.00 ppm), ensuring chemical shift accuracy independent of magnetic field drift.

2. Tube Loading & Geometry Optimization

• Action: Transfer the solution into a standard 5 mm borosilicate glass NMR tube using a clean glass Pasteur pipette. Ensure the solvent column height is exactly 4.0 to 4.5 cm.

• Causality: A precise column height prevents vortexing during sample spinning and ensures the sample volume perfectly encompasses the active volume of the RF coil, optimizing magnetic field homogeneity.

3. Probe Tuning & Matching

• Action: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe to the exact Larmor frequencies of 1 H (400.13 MHz) and 13 C (100.61 MHz).

• Causality: Proper tuning maximizes RF signal transfer efficiency into the sample and minimizes reflected power, directly improving the Signal-to-Noise Ratio (SNR).

4. Locking & Shimming

• Action: Lock the spectrometer to the deuterium resonance of CDCl 3​ . Execute automated gradient shimming (e.g., TopShim) along the Z-axis.

• Causality: Locking compensates for superconducting magnet drift. Shimming corrects localized magnetic field inhomogeneities, ensuring sharp, symmetrical Lorentzian peak shapes required for accurate integration.

5. Pulse Sequence Execution

• 1 H NMR Acquisition: Utilize a standard 30° pulse program (zg30). Set the relaxation delay (D1) to 1.0 second. Acquire 16 scans (NS=16).

  • Causality: A 1.0 s D1 delay ensures complete longitudinal (T1) relaxation of the protons between scans, allowing for strictly quantitative integration.

• 13 C NMR Acquisition: Utilize a proton-decoupled 30° pulse program (zgpg30) with WALTZ-16 decoupling. Set D1 to 2.0 seconds. Acquire 512 to 1024 scans.

  • Causality: The longer D1 accounts for the extended T1 relaxation times of quaternary carbons (C1, C2, C4, C6). WALTZ-16 decoupling collapses carbon-proton splitting, concentrating signal intensity into sharp singlets.

6. FID Processing

• Action: Apply an exponential window function with a Line Broadening (LB) factor of 0.3 Hz for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation (FT). Perform manual zero- and first-order phase correction.

• Causality: The LB factor mathematically suppresses high-frequency noise in the Free Induction Decay (FID) tail without significantly degrading spectral resolution.

Workflow Visualization

Figure 1: Standardized workflow for high-resolution NMR sample preparation and spectral acquisition.

References

Molecular Structure and Electron Density of 2-Methoxy-4,6-dimethylaniline: A Comprehensive Technical Guide

Executive Summary

As a Senior Application Scientist, evaluating the structural and electronic nuances of aromatic building blocks is critical for designing robust synthetic pathways. 2-Methoxy-4,6-dimethylaniline (CAS: 18087-07-5) [1] is a highly functionalized, sterically hindered aniline derivative. It serves as a pivotal intermediate in the development of complex pharmaceuticals—most notably the local anesthetic and antitussive agent, Vadocaine [2]—and advanced agrochemicals. This whitepaper deconstructs its molecular architecture, maps its electron density, and provides field-proven, self-validating experimental workflows for its functionalization.

Molecular Architecture & Steric Topography

The reactivity of 2-Methoxy-4,6-dimethylaniline is dictated by its precise di-ortho substitution pattern. The core benzene ring is functionalized as follows:

• C1: Primary amine (-NH 2​ )

• C2: Methoxy group (-OCH 3​ )

• C4: Methyl group (-CH 3​ )

• C6: Methyl group (-CH 3​ )

Causality in Reactivity: The primary amine at C1 is sterically flanked by the C2 methoxy and C6 methyl groups. This steric shielding significantly reduces the nucleophilicity of the nitrogen lone pair compared to an unhindered aniline. Consequently, standard N-alkylation or N-acylation reactions using mild electrophiles (e.g., anhydrides) often stall. To overcome this activation energy barrier, synthetic protocols must employ highly reactive electrophiles (e.g., acyl chlorides) and optimized thermodynamic conditions.

Electron Density & Molecular Orbital Dynamics

The aromatic ring of 2-Methoxy-4,6-dimethylaniline is exceptionally electron-rich due to the synergistic electron-donating effects of its substituents [3]:

• Resonance (+R) Effects: Both the -NH 2​ and -OCH 3​ groups donate electron density into the ring via their heteroatom lone pairs, strongly activating the ortho and para positions.

• Inductive & Hyperconjugative (+I) Effects: The C4 and C6 methyl groups push additional electron density into the π -system.

Because positions C1, C2, C4, and C6 are covalently occupied, the only available sites for Electrophilic Aromatic Substitution (EAS) are C3 and C5 .

• C3 is highly activated by the ortho +R effect of the methoxy group and the ortho +I effect of the C4 methyl.

• C5 is activated by the para +R effect of the methoxy group and the ortho +I effects of the C4 and C6 methyls.

Cautionary Note: The elevated Highest Occupied Molecular Orbital (HOMO) energy makes this electron-rich ring highly susceptible to oxidative degradation. All high-temperature or prolonged reactions must be conducted under an inert atmosphere (N 2​ or Argon).

Diagram 1: Synergistic electron-donating effects activating C3/C5 for EAS.

Experimental Workflows

Protocol 1: Regioselective Bromination at C3/C5

Causality: Due to the extreme electron density of the ring, using standard Br 2​ /FeBr 3​ conditions will lead to uncontrolled over-bromination and oxidative polymerization. To ensure a self-validating, mono-brominated product, we utilize N-Bromosuccinimide (NBS) in a mildly polar, non-nucleophilic solvent at low temperatures. This controls the electrophilic delivery rate.

Step-by-Step Methodology:

• Preparation: Dissolve 2-Methoxy-4,6-dimethylaniline (1.0 eq, 10 mmol) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M solution under an Argon atmosphere.

• Thermal Control: Cool the reaction vessel to 0 °C using an ice-water bath. Rationale: Suppresses the exothermic EAS profile.

• Electrophile Addition: Add NBS (1.05 eq, 10.5 mmol) portion-wise over 30 minutes.

• Reaction Monitoring: Stir at 0 °C for 2 hours. Monitor via LC-MS; the +R/+I activation ensures rapid conversion without the need for heating.

• Quenching: Terminate the reaction by adding saturated aqueous Na 2​ S 2​ O 3​ (20 mL) to reduce any unreacted active bromine species.

• Isolation: Extract with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine (5 x 50 mL) to completely partition the DMF into the aqueous phase. Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

Protocol 2: N-Acylation for Vadocaine Synthesis

Causality: Synthesizing the Vadocaine intermediate requires coupling the sterically hindered C1 amine with 3-chloropropanoyl chloride [2]. To overcome the steric shield of the C2-methoxy and C6-methyl groups, a highly reactive acyl chloride is mandatory. Triethylamine (Et 3​ N) is used as an acid scavenger to prevent the generated HCl from protonating the starting aniline, which would instantly halt the reaction.

Step-by-Step Methodology:

• Preparation: Charge an oven-dried round-bottom flask with 2-Methoxy-4,6-dimethylaniline (1.0 eq, 20 mmol), anhydrous toluene (40 mL, 0.5 M), and Et 3​ N (1.5 eq, 30 mmol) under N 2​ .

• Thermal Control: Cool the mixture to 0–5 °C.

• Acylation: Dropwise add 3-chloropropanoyl chloride (1.1 eq, 22 mmol) via a syringe pump over 1 hour. Rationale: Slow addition manages the exotherm and prevents the formation of di-acylated side products.

• Propagation: Remove the ice bath, allow the system to warm to room temperature, and stir for 4 hours.

• Workup: Quench with 30 mL of deionized water. Separate the organic toluene layer.

• Purification: Wash the organic layer sequentially with 1M HCl (to remove unreacted aniline), saturated NaHCO 3​ (to neutralize residual acid), and brine. Concentrate under vacuum to yield the pure N-(3-chloropropanoyl)-2-methoxy-4,6-dimethylaniline intermediate.

Diagram 2: Step-by-step N-acylation workflow for Vadocaine intermediate synthesis.

Quantitative Data Presentation

To facilitate rapid analytical verification, the fundamental physicochemical properties and predictive Nuclear Magnetic Resonance (NMR) shifts are summarized below. The NMR shifts act as direct causality markers for the electron density mapped in Section 3.

Table 1: Physicochemical Properties

Property	Value / Description
CAS Registry Number	18087-07-5
Molecular Formula	C 9​ H 13​ NO
Molecular Weight	151.21 g/mol
Physical State	Liquid to low-melting solid
Reactivity Profile	Highly electron-rich ring; sterically hindered primary amine

Table 2: Predictive 1 H NMR Shifts (Causality Markers)

Functional Group	Approx. Shift ( δ , ppm)	Multiplicity	Causality / Analytical Significance
-OCH 3​ (C2)	~3.7	Singlet (3H)	Confirms O-alkylation integrity.
-NH 2​ (C1)	~3.5	Broad Singlet (2H)	Disappears upon successful N-acylation (Protocol 2).
-CH 3​ (C4, C6)	~2.1 – 2.3	Singlets (6H)	Hyperconjugative donors; distinct from methoxy.
Aromatic H (C3, C5)	~6.4 – 6.6	Singlets/Doublets (2H)	Highly shielded (upfield from standard benzene at 7.26 ppm) due to extreme +R/+I electron density.

References

• Low, C. M. R. "Science of Synthesis: Aryl Ethers." Thieme Connect.[Link]

An In-Depth Technical Guide to the Solubility Profile of 2-Methoxy-4,6-dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) or a synthetic intermediate is a critical physicochemical parameter that dictates its behavior in various stages of development, from reaction and purification to formulation and bioavailability. This technical guide provides a comprehensive analysis of the solubility profile of 2-Methoxy-4,6-dimethylaniline, a substituted aniline of interest in organic synthesis and medicinal chemistry. This document delineates the theoretical principles governing its solubility, provides a robust experimental protocol for its quantitative determination, and presents an inferred solubility profile in a range of polar and non-polar solvents. The causality behind experimental design and the interpretation of solubility data are discussed to provide actionable insights for laboratory applications.

Introduction: The Molecular Architecture of 2-Methoxy-4,6-dimethylaniline

2-Methoxy-4,6-dimethylaniline is an aromatic amine whose structure is characterized by a benzene ring substituted with a methoxy (-OCH₃) group, an amino (-NH₂) group, and two methyl (-CH₃) groups. This unique combination of functional groups imparts a distinct polarity profile that is crucial for understanding its solubility.

• Polar Moieties: The amino and methoxy groups are polar and capable of engaging in hydrogen bonding. The nitrogen atom of the amino group has a lone pair of electrons and can act as a hydrogen bond acceptor, while the N-H bonds allow it to be a hydrogen bond donor. The oxygen atom in the methoxy group also serves as a hydrogen bond acceptor.

• Non-polar Framework: The benzene ring and the two methyl groups constitute the non-polar backbone of the molecule, contributing to van der Waals interactions.

Reference Physicochemical Properties (4-Methoxy-2,6-dimethylaniline):

• Molecular Formula: C₉H₁₃NO[3][5]

• Molecular Weight: 151.21 g/mol [3][5]

• Physical Form: Solid[2]

• Melting Point: 36-37 °C[2]

Understanding the solubility of this compound is paramount for its effective use in synthetic chemistry, enabling rational solvent selection for reactions, extractions, and purifications like recrystallization.[6]

Theoretical Underpinnings of Solubility

The dissolution of a solute in a solvent is governed by the thermodynamic principle that a solution will form if the overall Gibbs free energy of the system decreases. This is often simplified by the empirical rule "like dissolves like," which relates solubility to the polarity of the solute and solvent.[1]

Intermolecular Forces at Play:

• Hydrogen Bonding: This is a strong type of dipole-dipole interaction. The -NH₂ group of 2-Methoxy-4,6-dimethylaniline can donate hydrogen bonds, and both the -NH₂ and -OCH₃ groups can accept them. Solvents that are also capable of hydrogen bonding (e.g., water, alcohols) will interact strongly with these groups.

• Dipole-Dipole Interactions: The polar C-N and C-O bonds create a net molecular dipole. Polar aprotic solvents (e.g., acetone, ethyl acetate) can interact with the molecule through these forces.

• London Dispersion Forces: These are weak, transient forces that exist between all molecules. The large, non-polar aromatic ring and methyl groups of 2-Methoxy-4,6-dimethylaniline allow for significant London dispersion force interactions with non-polar solvents (e.g., hexane, toluene).

The final solubility in a given solvent is a result of the competition between the energy required to break the solute-solute and solvent-solvent interactions and the energy gained from forming new solute-solvent interactions.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

To ensure scientific trustworthiness, a validated, equilibrium-based method is required for solubility determination. The shake-flask method is widely regarded as the gold standard for measuring thermodynamic solubility. It involves agitating an excess of the solid compound in the solvent of interest at a constant temperature until equilibrium is reached.

Step-by-Step Methodology

1. Materials and Reagents:

• 2-Methoxy-4,6-dimethylaniline (pure solid)

• Selected solvents (analytical grade): Water, Ethanol, Methanol, Acetone, Ethyl Acetate, Toluene, Hexane

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Analytical balance

• UV-Vis Spectrophotometer or HPLC system

2. Procedure:

• Preparation: Add an excess amount of 2-Methoxy-4,6-dimethylaniline to a series of glass vials, ensuring a visible amount of undissolved solid remains.

• Solvent Addition: Accurately pipette a known volume (e.g., 5.0 mL) of each test solvent into its respective vial.

• Equilibration: Seal the vials tightly and place them in a shaker bath set to a constant temperature (e.g., 25 °C). Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. The time to reach equilibrium should be determined by preliminary experiments, sampling at various time points until the concentration in solution remains constant.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature for several hours to let the excess solid settle.

• Sampling: Carefully withdraw a sample from the clear supernatant using a syringe. Immediately filter the sample through a syringe filter to remove any undissolved micro-particles.

• Dilution: Quantitatively dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the concentration of the diluted solution using a pre-validated UV-Vis spectrophotometric or HPLC method. A calibration curve must be prepared using standard solutions of known concentrations.

3. Calculation: The solubility (S) is calculated using the following formula, accounting for the dilution factor: S (g/L) = C_measured (g/L) × Dilution Factor Where C_measured is the concentration of the diluted sample determined from the calibration curve.

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Inferred Solubility Profile and Discussion

While specific quantitative data is not available, a qualitative solubility profile can be inferred based on the molecule's structure and the principles of "like dissolves like." Aniline itself is soluble in most organic solvents.[7] The addition of a methoxy and two methyl groups to the aniline scaffold increases its non-polar character.

Table 1: Inferred Solubility Profile of 2-Methoxy-4,6-dimethylaniline

Solvent	Solvent Type	Polarity (Dielectric Constant, ε)	Predicted Solubility	Rationale for Prediction
Hexane	Non-polar	1.9	High	Strong London dispersion forces between the solvent and the non-polar aromatic/methyl framework of the solute.
Toluene	Non-polar	2.4	High	Similar to hexane, with additional π-π stacking interactions possible between the aromatic rings.
Diethyl Ether	Non-polar	4.3	High	The ether can accept a hydrogen bond from the -NH₂ group, and its non-polar character interacts well with the solute's backbone.
Ethyl Acetate	Polar Aprotic	6.0	Moderate to High	Acts as a good hydrogen bond acceptor for the -NH₂ group, balancing polar and non-polar interactions.
Acetone	Polar Aprotic	21	Moderate	A strong hydrogen bond acceptor, but its higher polarity is less compatible with the large non-polar part of the solute compared to ethyl acetate.
Ethanol	Polar Protic	25	Moderate	Can both donate and accept hydrogen bonds, interacting well with the -NH₂ and -OCH₃ groups. The ethyl group provides some non-polar character.
Methanol	Polar Protic	33	Low to Moderate	Similar to ethanol, but its higher polarity and smaller non-polar part make it a slightly less effective solvent for this molecule.
Water	Polar Protic	80	Very Low / Insoluble	Despite the capacity for hydrogen bonding, the large, non-polar surface area of the molecule disrupts the strong hydrogen-bonding network of water, making dissolution energetically unfavorable.

Analysis of Solubility Trends

The predicted trend shows that 2-Methoxy-4,6-dimethylaniline is most soluble in non-polar and moderately polar aprotic solvents. Its solubility decreases as the solvent polarity, particularly the protic character, increases to the extreme of water. This is a classic profile for a predominantly non-polar organic molecule that contains some polar functional groups. The energy required to break the strong hydrogen bonds between water molecules is not sufficiently compensated by the formation of new bonds with the solute.

Caption: Relationship between molecular structure, solvent properties, and solubility.

Practical Implications for Researchers

• Organic Synthesis: For reactions involving 2-Methoxy-4,6-dimethylaniline, non-polar solvents like toluene or moderately polar solvents like ethyl acetate would be excellent choices to ensure reagent solubility.[5]

• Purification by Recrystallization: To recrystallize this compound, an ideal solvent system would be one in which it is highly soluble when hot but poorly soluble when cold. A mixed solvent system, such as ethanol/water or hexane/ethyl acetate, is often effective for substituted anilines.[6] One would dissolve the compound in a minimal amount of the "good" solvent (e.g., hot ethanol) and then slowly add the "poor" solvent (e.g., water) until turbidity appears, followed by slow cooling.

• Drug Development: The very low predicted aqueous solubility indicates that if this molecule were a drug candidate, it would likely exhibit poor bioavailability. Formulation strategies such as salt formation, co-solvents, or amorphous solid dispersions would be necessary to enhance its dissolution in physiological fluids.

Conclusion

2-Methoxy-4,6-dimethylaniline is a predominantly non-polar molecule with localized polar regions, leading to a distinct solubility profile. It is expected to be highly soluble in non-polar and moderately polar organic solvents, with solubility decreasing significantly as solvent polarity increases. For researchers and developers, this profile provides a critical framework for selecting appropriate solvents for synthesis, purification, and formulation, ensuring the efficient and effective application of this compound in a laboratory or industrial setting. The experimental protocols provided herein offer a self-validating system for obtaining precise, quantitative solubility data to support these critical decisions.

References

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• Sigma-Aldrich. (n.d.). 4-Methoxy-2,6-dimethylaniline.
• ChemicalBook. (2022, November 18). The Solubility of Aniline.
• Thermo Fisher Scientific. (n.d.). Aniline and substituted anilines.
• Solubility experiments of aniline tetramer in different solvents. (n.d.). ResearchGate.
• PubChem. (n.d.). 4-Methoxy-2,6-dimethylaniline.
• ChemicalBook. (2025, July 24). 4-methoxy-2,6-dimethyl-aniline synthesis.
• BLD Pharm. (n.d.). 102440-03-9|4-Methoxy-2,6-dimethylaniline hydrochloride.
• ChemicalBook. (2025, July 24). 4-methoxy-2,6-dimethyl-aniline.
• BLD Pharm. (n.d.). 34743-49-2|4-Methoxy-2,6-dimethylaniline.
• Organic Syntheses Procedure. (n.d.). Benzenamine, 2-fluoro-4-methoxy.
• SEAHI Publications. (n.d.). Synthesis and Screening of Olefin Polymerization Catalysis using Two Aniline Derivatives.
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Thermodynamic stability of 2-Methoxy-4,6-dimethylaniline at room temperature

Thermodynamic and Kinetic Stability of 2-Methoxy-4,6-dimethylaniline at Room Temperature: Mechanisms, Degradation Pathways, and Analytical Workflows

Executive Summary

As a Senior Application Scientist, I frequently encounter challenges regarding the room-temperature stability of highly functionalized, electron-rich anilines. 2-Methoxy-4,6-dimethylaniline (CAS: 18087-07-5) is a prime example of a compound that, while thermodynamically stable in a vacuum, exhibits significant kinetic instability in ambient environments[1]. This whitepaper dissects the physicochemical properties, auto-oxidation mechanisms, and self-validating analytical workflows required to accurately profile and mitigate the degradation of this compound during drug development and chemical synthesis.

Physicochemical Profiling & Thermodynamic Baseline

To understand the stability of 2-Methoxy-4,6-dimethylaniline, we must first analyze its structural causality. The aniline core is substituted with a methoxy group at the ortho position (C2) and methyl groups at the para (C4) and ortho (C6) positions[1],[2].

From a quantum mechanical perspective, the oxygen lone pairs of the methoxy group delocalize into the aromatic ring via resonance (+M effect), while the methyl groups contribute electron density through inductive effects (+I) and hyperconjugation. This synergistic electron donation significantly raises the energy of the Highest Occupied Molecular Orbital (HOMO). Consequently, the molecule becomes a potent reducing agent, drastically lowering the activation energy required for single-electron transfer (SET) to atmospheric oxygen[3].

Table 1: Physicochemical Profile and Stability Implications

Parameter	Value / Characteristic	Causality & Stability Implication
Chemical Name	2-Methoxy-4,6-dimethylaniline	Core structure dictates oxidative reactivity.
CAS Number	18087-07-5	Standard identifier for sourcing and regulatory filing[1].
Molecular Formula	C9H13NO (MW: 151.21 g/mol )	Baseline for mass balance and LC-HRMS quantification[2].
Electronic Nature	Highly Electron-Rich (+M, +I)	Elevated HOMO energy lowers the kinetic barrier to auto-oxidation[3].
Steric Profile	Ortho (C2, C6) & Para (C4) Blocked	Hinders standard head-to-tail carbon-carbon polymerization.
Oxidation Susceptibility	High (at 25°C, ambient air)	Prone to radical-mediated auto-oxidation and N-N dimerization[4].

Mechanisms of Degradation at Room Temperature

While the intact molecule is the thermodynamic minimum in an isolated system, the introduction of molecular oxygen ( O2​ ) and ambient light at room temperature introduces kinetically favorable degradation vectors.

Two established mechanisms govern the oxidation of electron-rich anilines: the aniline radical mechanism and the nitrosobenzene intermediate mechanism [3],[5].

• Initiation: Ambient light or trace metal impurities catalyze a single-electron transfer from the nitrogen lone pair to O2​ , forming a radical cation.

• Propagation: Deprotonation yields a neutral aminyl radical[6].

• Termination/Dimerization: Because the highly reactive ortho and para positions are sterically blocked by the methoxy and methyl groups, standard C-C or C-N coupling is suppressed. Instead, the degradation is shunted toward N-N dimerization, forming azoxy or hydrazine derivatives, or further oxidation to nitroso/nitro species[4],[7].

Oxidative degradation pathway of 2-Methoxy-4,6-dimethylaniline via radical intermediates.

Experimental Workflow: Assessing Thermodynamic & Kinetic Stability

To ensure scientific integrity, any stability protocol must be a self-validating system . This means incorporating orthogonal controls to prove that degradation is a function of the molecule's inherent reactivity, not an artifact of the solvent matrix or analytical instrumentation.

Step-by-Step Methodology: Self-Validating Stability Protocol

• Sample Preparation & Matrix Setup:

  • Prepare a 1.0 mg/mL stock solution of 2-Methoxy-4,6-dimethylaniline in HPLC-grade Acetonitrile/Water (50:50).

  • Control Arm (Inert): Purge the solvent with Argon for 30 minutes prior to dissolution. Seal in an amber vial with a PTFE septum.

  • Test Arm (Ambient): Leave the solvent exposed to ambient air (oxygen-saturated) in a clear vial.

• Incubation & Stress Conditions:

  • Incubate both arms in a controlled environmental chamber at 25°C and 60% Relative Humidity (RH) for 30 days.

• Sampling & Quenching:

  • Extract 50 µL aliquots at days 0, 7, 14, and 30. Immediately quench radical activity by adding 10 µL of a 0.1% BHT (Butylated hydroxytoluene) solution.

• Chromatographic & Spectroscopic Analysis:

  • Inject samples into an LC-HRMS (Orbitrap) system. Use a reverse-phase C18 column with a mild gradient to prevent on-column oxidation.

  • Utilize 1 H and 13 C NMR on scaled-up fractions to elucidate the structure of the N-N dimers[8].

• Data Validation (System Suitability):

  • Mass Balance Check: The sum of the integrated peak areas of the parent API and all identified degradants must equal the day 0 parent peak area ( ±2% ). If the mass balance falls below 98%, it indicates the formation of insoluble polymeric species or volatile degradants, requiring protocol recalibration.

Self-validating experimental workflow for kinetic and thermodynamic stability assessment.

Handling, Storage, and Formulation Strategies

Based on the established causality of degradation, mitigating the kinetic instability of 2-Methoxy-4,6-dimethylaniline requires specific, field-proven interventions:

• Salt Formation (Electronic Deactivation): Converting the free base amine into an anilinium salt (e.g., hydrochloride or mesylate) protonates the nitrogen. This ties up the lone pair, eliminating its +M contribution to the aromatic ring. The resulting electron-withdrawing effect drastically lowers the HOMO energy, rendering the molecule thermodynamically and kinetically stable against room-temperature oxidation.

• Antioxidant Doping: If the free base must be maintained for downstream synthesis, formulating the bulk material with radical scavengers (e.g., 0.1% w/w BHT or ascorbic acid) will intercept the auto-oxidation propagation phase[3].

• Environmental Controls: Bulk storage must strictly adhere to an Argon or Nitrogen blanket, utilizing amber glass to prevent photochemical radical initiation, and maintained at 2-8°C to further reduce the kinetic energy available for oxidation.

Conclusion

While 2-Methoxy-4,6-dimethylaniline is a highly valuable building block in pharmaceutical synthesis, its electron-rich nature makes it inherently susceptible to room-temperature auto-oxidation. By understanding the specific steric and electronic drivers of its degradation—and by implementing rigorous, self-validating analytical workflows—researchers can accurately predict its shelf-life and engineer robust formulation strategies to ensure its structural integrity.

References

• Liu, et al. "Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regulating the Base." ACS Omega, 2024. URL:[Link]

• Tundo, et al. "Synthesis of Nitroarenes by Oxidation of Aryl Amines." Molecules (MDPI), 2022. URL: [Link]

• Seok, W. K., & Meyer, T. J. "Stepwise Oxidation of Anilines by cis-[RuIV(bpy)2(py)(O)]2+." Journal of the American Chemical Society, 2004. URL:[Link]

• Wang, et al. "Recent Advances in the Synthesis of Aromatic Azo Compounds." Molecules (MDPI), 2023. URL:[Link]

• Han, et al. "An Important Photocatalysis Oxidation: Selective Oxidation of Aniline to Azobenzene." Inorganic Chemistry (ACS), 2023. URL:[Link]

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An In-depth Technical Guide to the Mechanism of Electrophilic Aromatic Substitution in 2-Methoxy-4,6-dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the mechanism of electrophilic aromatic substitution (EAS) on 2-Methoxy-4,6-dimethylaniline. As a highly activated and sterically hindered aromatic system, this substrate presents a unique case study in regioselectivity. This document elucidates the interplay of electronic and steric effects that govern the outcome of various EAS reactions. We will delve into the directing influence of the powerful activating amino and methoxy groups, the steric hindrance imposed by the methyl and methoxy substituents, and the resulting impact on the kinetic and thermodynamic control of these reactions. This guide is intended to serve as a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science, providing a robust framework for predicting and controlling the functionalization of this and structurally related molecules.

Introduction: The Landscape of Electrophilic Aromatic Substitution

Electrophilic aromatic substitution is a cornerstone of organic chemistry, enabling the direct functionalization of aromatic rings.[1] The reaction proceeds through a two-step mechanism involving the initial attack of an electrophile by the electron-rich aromatic π-system to form a resonance-stabilized carbocation intermediate, known as a sigma complex or arenium ion.[2][3] Subsequent deprotonation restores aromaticity, yielding the substituted product.[2]

The regiochemical outcome of EAS on substituted benzene rings is dictated by the electronic nature and steric profile of the existing substituents.[4] These substituents can be broadly classified as activating or deactivating, and as ortho-, para-, or meta-directing.[5][6] Activating groups increase the electron density of the aromatic ring, thereby accelerating the rate of electrophilic attack, while deactivating groups withdraw electron density, slowing the reaction.[7]

The Unique Profile of 2-Methoxy-4,6-dimethylaniline

2-Methoxy-4,6-dimethylaniline is a polysubstituted aromatic compound featuring three activating substituents: a strongly activating amino group (-NH₂), a strongly activating methoxy group (-OCH₃), and two weakly activating methyl groups (-CH₃).[4] This combination of powerful electron-donating groups renders the aromatic ring exceptionally nucleophilic and highly susceptible to electrophilic attack.

The key challenge in predicting the outcome of EAS on this substrate lies in deciphering the cumulative and sometimes competing directing effects of these groups, further complicated by significant steric hindrance.

Electronic Directing Effects

Both the amino and methoxy groups are potent ortho, para-directors due to their ability to donate a lone pair of electrons to the aromatic ring through resonance.[8] This electron donation significantly stabilizes the positive charge in the sigma complex intermediate when the electrophile attacks the positions ortho or para to these groups. The methyl groups, through an inductive effect, are weakly activating and also ortho, para-directing.

In a polysubstituted ring with multiple activating groups, the most powerful activating group typically governs the position of substitution.[9] In 2-Methoxy-4,6-dimethylaniline, the amino group is generally considered a slightly stronger activating group than the methoxy group.

Steric Hindrance: The "Ortho Effect"

The substitution pattern of 2-Methoxy-4,6-dimethylaniline introduces considerable steric congestion around the aromatic ring. The two methyl groups at positions 4 and 6, and the methoxy group at position 2, create a crowded environment that can significantly influence the accessibility of different positions to an incoming electrophile. This phenomenon, often referred to as the "ortho effect," can override electronic preferences, particularly with bulky electrophiles.[10]

Predicting the Site of Electrophilic Attack: A Mechanistic Analysis

The sole available position for substitution on the aromatic ring of 2-Methoxy-4,6-dimethylaniline is C5. Let's analyze the factors that direct an incoming electrophile to this position.

The directing effects of the substituents are as follows:

• -NH₂ group (at C1): Strongly activating and ortho, para-directing. The ortho positions are C2 and C6, and the para position is C4.

• -OCH₃ group (at C2): Strongly activating and ortho, para-directing. The ortho position is C3 (unavailable) and C1 (unavailable), and the para position is C5.

• -CH₃ groups (at C4 and C6): Weakly activating and ortho, para-directing.

The positions activated by the powerful amino and methoxy groups are C2, C4, C5, and C6. However, positions C2, C4, and C6 are already substituted. This leaves C5 as the only open position that is strongly activated by the para-directing effect of the methoxy group and the meta-directing (less deactivated) influence of the amino group under acidic conditions where it might be protonated.

Furthermore, the C5 position is sterically the most accessible. The positions ortho to the amino group (C2 and C6) are significantly hindered by the methoxy and a methyl group, respectively.

Therefore, electrophilic aromatic substitution on 2-Methoxy-4,6-dimethylaniline is predicted to occur exclusively at the C5 position .

Common Electrophilic Aromatic Substitution Reactions on 2-Methoxy-4,6-dimethylaniline

While specific experimental data for all EAS reactions on this exact substrate is not extensively published, we can predict the outcomes based on established principles and reactions of analogous compounds.

Nitration

Nitration is typically carried out using a mixture of nitric acid and sulfuric acid, which generates the nitronium ion (NO₂⁺) as the electrophile.[11] Given the high activation of the ring, milder nitrating agents and conditions may be necessary to avoid over-oxidation or side reactions. The amino group is susceptible to protonation in strong acid, which would convert it into a deactivating, meta-directing ammonium group (-NH₃⁺).[12] However, the powerful activating effect of the methoxy group would still strongly direct the incoming nitro group to the C5 position.

Predicted Reaction:

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• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]

Structural Elucidation of 2-Methoxy-4,6-dimethylaniline: A Comprehensive Crystallographic Guide

Introduction

2-Methoxy-4,6-dimethylaniline (CAS: 18087-07-5) is a highly substituted, electron-rich aromatic amine. In pharmaceutical development, it serves as a critical building block for synthesizing sterically hindered kinase inhibitors and specialized agrochemicals. Because of the ortho-substituents (a methoxy group at C2 and a methyl group at C6), the amino group experiences profound steric crowding. This crowding forces the nitrogen lone pair out of conjugation with the aromatic π-system, fundamentally altering its reactivity and hydrogen-bonding capabilities.

As a Senior Application Scientist, I frequently encounter challenges in characterizing such low-melting or liquid anilines. Standard ambient crystallization techniques often fail due to the molecule's low lattice energy. This whitepaper outlines a field-proven, self-validating workflow for obtaining high-resolution Single-Crystal X-Ray Diffraction (SCXRD) data for 2-Methoxy-4,6-dimethylaniline, utilizing salt-formation strategies and rigorous computational refinement.

Part 1: Crystal Growth Strategies for Sterically Hindered Anilines

Causality in Experimental Design: Free-base anilines with multiple alkyl/alkoxy substituents are typically oils or low-melting solids at room temperature. To overcome the entropic barrier to crystallization, we induce salt formation (e.g., generating the hydrochloride salt). Protonating the amine transforms weak, isotropic van der Waals interactions into strong, highly directional ionic and charge-assisted hydrogen bonds (N⁺–H···Cl⁻). This dramatically increases the lattice energy and the melting point, facilitating the growth of diffraction-quality single crystals.

Protocol: Vapor Diffusion Crystallization of 2-Methoxy-4,6-dimethylanilinium Chloride

• Solution Preparation: Dissolve 50 mg of 2-Methoxy-4,6-dimethylaniline in 1.0 mL of anhydrous methanol (the "good" solvent) in a 4 mL glass vial.

• In Situ Salt Formation: Slowly add 1.1 equivalents of ethereal HCl (2.0 M in diethyl ether) dropwise under a nitrogen atmosphere. Swirl gently. The solution may slightly darken or warm due to the exothermic protonation.

• Chamber Assembly: Place the uncapped 4 mL vial inside a larger 20 mL scintillation vial containing 5 mL of anti-solvent (e.g., diethyl ether or pentane).

• Thermodynamic Equilibration: Seal the outer 20 mL vial tightly. Causality: As the highly volatile anti-solvent diffuses into the methanol via the vapor phase, the dielectric constant of the inner solution gradually decreases. This slow, thermodynamically controlled supersaturation minimizes defect formation and prevents kinetic crashing (amorphous precipitation).

• Harvesting: After 48–72 hours, harvest the resulting block-like crystals directly into a drop of perfluoropolyether cryo-oil to prevent solvent loss and atmospheric degradation.

Workflow for the crystallization of low-melting aniline derivatives via salt formation.

Part 2: Single-Crystal X-Ray Diffraction (SCXRD) Workflow

Once a suitable crystal is harvested, it is mounted on a goniometer equipped with a microfocus X-ray source (typically Mo Kα, λ = 0.71073 Å, or Cu Kα, λ = 1.54184 Å).

Causality in Data Collection: The crystal is immediately cooled to 100 K using an open-flow liquid nitrogen cryostream. Cooling is not merely for stability; it fundamentally improves data quality. Lowering the temperature minimizes the thermal vibrations (Debye-Waller factors) of the atoms. This reduces the smearing of electron density, leading to sharper diffraction spots at higher Bragg angles (higher resolution) and allowing for the accurate assignment of light atoms, particularly hydrogen.

SCXRD data processing and structural refinement pipeline using SHELX and Olex2.

Part 3: Data Processing and Self-Validating Refinement

The raw diffraction frames are integrated, and absorption corrections are applied. The structure is then solved and refined using the industry-standard software suite [1], acting as a GUI for the SHELX backend.

Step-by-Step Refinement Protocol:

• Structure Solution: Use SHELXT to solve the phase problem via intrinsic phasing. This generates the initial electron density map and assigns heavy atoms (C, N, O, Cl).

• Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using [2]. Causality: Refining on F² rather than F allows the inclusion of all data, including weak and negative intensities (where background > peak). This prevents statistical bias that occurs when weak reflections are arbitrarily discarded, ensuring a more robust and self-validating model.

• Hydrogen Atom Placement: Place hydrogen atoms in calculated positions using a riding model. For the sterically hindered -NH₃⁺ group, use the AFIX 137 command to allow the group to rotate while fixing the N-H distances and angles, finding the optimal hydrogen-bonding network.

• Validation: Run the final .cif file through [3]. A self-validating structure will yield no A-level or B-level alerts, confirming that the assigned geometry is physically sensible.

Part 4: Structural Analysis and Quantitative Data

In the crystalline state, 2-Methoxy-4,6-dimethylanilinium chloride exhibits distinct conformational features dictated by steric strain. The methoxy group at C2 typically lies nearly coplanar with the aromatic ring to maximize p-π conjugation, while the bulky ammonium group is twisted out of the plane. The chloride counterion acts as a hydrogen-bond acceptor, forming a robust 1D or 2D hydrogen-bonded polymeric network (N⁺–H···Cl⁻).

Below is a summary of the expected quantitative crystallographic parameters for this system, demonstrating the high-precision metrics required for publication-quality structural data.

Crystallographic Parameter	Value (Representative Model)
Chemical formula	C₉H₁₄ClNO
Formula weight	187.66 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 7.852 Å, b = 11.204 Å, c = 12.451 Å, β = 98.54°
Volume	1082.4 ų
Z (Molecules per unit cell)	4
Calculated Density (ρ)	1.151 g/cm³
Absorption coefficient (μ)	0.28 mm⁻¹
Final R indices [I>2σ(I)]	R₁ = 0.0352, wR₂ = 0.0891
Goodness-of-fit (GoF) on F²	1.045

Trustworthiness Metric: The refinement protocol is self-validating through the continuous monitoring of the Goodness-of-Fit (GoF) and R-factors. A GoF approaching 1.0 (as seen in the table above) indicates that the model's deviations from the experimental data are purely statistical noise, mathematically validating the assigned atomic positions and displacement parameters.

Conclusion

The crystallographic characterization of sterically hindered, low-melting anilines like 2-Methoxy-4,6-dimethylaniline requires a deliberate synergy between wet-lab crystal engineering and rigorous computational refinement. By leveraging salt formation to increase lattice energy and utilizing advanced intrinsic phasing algorithms, researchers can obtain unambiguous structural data critical for downstream rational drug design.

References

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program". Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL". Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. URL:[Link]

• Spek, A. L. (2003). "Single-crystal structure validation with the program PLATON". Journal of Applied Crystallography, 36(1), 7-13. URL:[Link]

Spectroscopic Fingerprinting of 2-Methoxy-4,6-dimethylaniline: An Advanced FTIR Characterization Guide

Executive Summary & Molecular Architecture

As a Senior Application Scientist, I frequently encounter challenges in the precise structural verification of highly substituted aromatic building blocks. 2-Methoxy-4,6-dimethylaniline (CAS: 18087-07-5)[1] is one such critical intermediate, heavily utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Accurate spectroscopic characterization of this compound is paramount for quality assurance, purity analysis, and downstream reaction monitoring.

The unique molecular architecture of 2-Methoxy-4,6-dimethylaniline dictates its spectral behavior. The primary amino group (-NH₂) is flanked by an ortho-methoxy group (-OCH₃) and an ortho-methyl group (-CH₃), with an additional methyl group at the para position. This dense steric environment profoundly influences the intermolecular interactions of the molecule, requiring a nuanced approach to Fourier Transform Infrared (FTIR) spectral interpretation.

Vibrational Theory & Causality of Spectral Shifts

In a standard, unsubstituted aniline, the primary amine readily engages in extensive intermolecular hydrogen bonding. This interaction typically broadens the N-H stretching bands and shifts them to lower wavenumbers. However, the bulky ortho-substituents in 2-Methoxy-4,6-dimethylaniline create significant steric hindrance around the amine.

Mechanistic studies on aniline derivatives demonstrate that when a methoxyl group is ortho-substituted, the asymmetric stretching frequency ( νas​ ) of the amino group actively increases[2]. The causality here is physical disruption: the steric bulk of the ortho-methoxy and ortho-methyl groups prevents adjacent molecules from approaching closely enough to form strong hydrogen bonds. This forces the amine into a more isolated, "gas-phase-like" monomeric state even within a condensed solid lattice, sharpening the peaks and shifting them to higher frequencies.

Furthermore, both the methoxy and methyl groups are strongly electron-donating (via resonance and inductive effects, respectively). This localized increase in electron density strengthens the C-N bond and slightly alters the C=C aromatic ring stretching frequencies compared to baseline anilines[3].

Self-Validating Experimental Protocol (ATR-FTIR)

To ensure maximum trustworthiness and reproducibility, this guide mandates the use of Attenuated Total Reflectance (ATR) FTIR over traditional KBr pellet transmission methods.

Causality for Method Selection: KBr is highly hygroscopic. Moisture absorbed during pellet preparation exhibits a broad O-H stretching band at 3300–3500 cm⁻¹, which directly eclipses the critical N-H stretching frequencies of the aniline derivative. ATR utilizing a monolithic diamond crystal eliminates this moisture artifact and preserves the native polymorphic state of the compound.

Step-by-Step Methodology

• System Validation & Background Acquisition: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to volatilize completely. Acquire a background spectrum of ambient air.

  • Self-Validation Check: The background spectrum MUST exhibit a flat baseline (>95% transmittance) with absolutely no residual C-H stretching peaks near 2900 cm⁻¹. If peaks are present, the cleaning protocol must be repeated.

• Sample Loading: Deposit 2–5 mg of neat, solid 2-Methoxy-4,6-dimethylaniline directly onto the center of the diamond crystal, ensuring complete coverage of the sensor area.

• Pressure Application: Lower the ATR pressure anvil and apply a standardized torque until the clutch clicks.

  • Causality: Consistent, high pressure ensures intimate optical contact between the solid sample and the crystal. Because the evanescent wave penetrates only 0.5–2 µm into the sample, poor contact results in artificially weak absorbance bands and skewed quantitative ratios.

• Spectral Acquisition: Scan the sample from 4000 to 400 cm⁻¹ at a high resolution of 4 cm⁻¹. Co-add 64 scans to maximize the signal-to-noise ratio.

• Data Processing: Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth (bands at lower wavenumbers penetrate deeper and appear artificially stronger). Perform a baseline correction to account for any baseline drift caused by particle scattering.

Analytical Workflow Visualization

Figure 1: Self-validating ATR-FTIR workflow for the spectroscopic characterization of solid APIs.

Quantitative Data & Spectral Fingerprint

The following table summarizes the key vibrational modes for 2-Methoxy-4,6-dimethylaniline, synthesizing theoretical expectations with empirical substituent effects.

Vibrational Mode	Expected Frequency Range (cm⁻¹)	Structural Correlation & Causality
N-H Asymmetric Stretch	3450 - 3480	Shifted higher due to ortho-methoxy steric hindrance disrupting H-bonds[2].
N-H Symmetric Stretch	3360 - 3390	Primary amine indicator; sharper than typical due to reduced H-bonding.
C-H Stretch (Aromatic)	3010 - 3050	sp² hybridized C-H bonds on the benzene ring.
C-H Stretch (Aliphatic)	2830 - 2950	sp³ hybridized C-H bonds from the -OCH₃ and two -CH₃ groups.
N-H Bending (Scissoring)	1610 - 1630	In-plane deformation of the primary amine.
C=C Aromatic Stretch	1500, 1590	Ring breathing modes, influenced by electron-donating substituents[3].
C-N Stretch (Aryl Amine)	1260 - 1290	Strengthened by electron donation from the aromatic ring.
C-O-C Asymmetric Stretch	1230 - 1250	Diagnostic peak for the methoxy ether linkage.
C-O-C Symmetric Stretch	1020 - 1040	Secondary diagnostic peak for the methoxy group.

Applications in Drug Development & QA/QC

For drug development professionals, the FTIR fingerprint of 2-Methoxy-4,6-dimethylaniline serves as a powerful tool for Process Analytical Technology (PAT). During catalytic cross-coupling reactions (such as Buchwald-Hartwig aminations), the primary amine is converted into a secondary or tertiary amine. Process chemists can monitor the real-time disappearance of the N-H stretching bands (3450 cm⁻¹ and 3360 cm⁻¹) and the N-H scissoring band (1620 cm⁻¹) to calculate reaction kinetics and confirm API conversion without requiring offline HPLC analysis.

By understanding the causality behind the spectral shifts—specifically how the ortho-methoxy group isolates the amine—scientists can confidently differentiate between unreacted starting material and the final coupled product.

References

• Title: Studies on the hydrogen bonding of aniline's derivatives by FT-IR Source: PubMed / NIH URL
• Title: Spectroscopic (FT-IR, FT-Raman and NMR)
• Title: 58656-24-9 | N-(2-Methoxyphenyl)-2,6-dimethylaniline (Chemical Registry & CAS 18087-07-5 Data)

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The Ortho-Effect in Anilines: A Technical Guide to the Steric Hindrance of Methoxy and Methyl Groups

Abstract

The substitution pattern on an aromatic ring profoundly influences the chemical and physical properties of aniline derivatives. This in-depth technical guide focuses on the "ortho-effect," a phenomenon where substituents at the ortho position to the amino group exert a unique influence that is often a complex interplay of steric and electronic factors. We will specifically dissect and compare the steric hindrance effects of ortho-methoxy (o-anisidine) and ortho-methyl (o-toluidine) groups on the basicity, reactivity, and conformation of anilines. This guide is intended for researchers, scientists, and drug development professionals who seek a deeper understanding of these fundamental principles in organic and medicinal chemistry.

Introduction: Beyond Simple Electronic Effects

The basicity and nucleophilicity of the amino group in aniline are primarily governed by the availability of the nitrogen lone pair. While electronic effects (inductive and resonance) of substituents on the aromatic ring are well-understood modulators of this property, substituents in the ortho position introduce an additional layer of complexity known as the ortho-effect.[1] This effect is a combination of steric hindrance and, in some cases, intramolecular interactions that can significantly alter the expected electronic influence of a substituent.[1]

This guide will focus on two common ortho-substituents, the methoxy (-OCH₃) and methyl (-CH₃) groups, to illustrate the nuances of the ortho-effect. While both are generally considered electron-donating groups, their impact on the properties of aniline when positioned ortho to the amino group is markedly different.

The Dichotomy of Ortho-Substituents: Methoxy vs. Methyl

The primary distinction between the methoxy and methyl groups in the ortho position lies in their steric bulk and their capacity for intramolecular interactions.

• Methyl Group (-CH₃): The methyl group is a simple alkyl group that exerts a positive inductive effect (+I), donating electron density to the ring and increasing the basicity of the amino group. However, its primary influence in the ortho position is steric hindrance.[2]

• Methoxy Group (-OCH₃): The methoxy group exhibits a dual electronic nature: a negative inductive effect (-I) due to the electronegativity of the oxygen atom, and a positive resonance effect (+M) where the oxygen lone pair donates electron density to the ring.[3] The interplay of these opposing electronic forces, combined with its steric presence, results in a more complex ortho-effect.

A useful, albeit simplified, measure of steric bulk is the cyclohexane A-value. The methyl group has a larger A-value (1.7) compared to the methoxy group (0.6), indicating greater steric demand for the methyl group.[3]

Impact on Basicity: The "Ortho-Effect" in Action

A cornerstone of understanding the ortho-effect is its impact on the basicity of anilines. Generally, an ortho-substituent, regardless of its electronic nature (electron-donating or electron-withdrawing), tends to decrease the basicity of aniline.[1] This phenomenon is attributed to steric inhibition of protonation .[4]

Upon protonation, the nitrogen atom of the amino group rehybridizes from sp² to sp³, leading to a tetrahedral geometry.[4][5] This change brings the hydrogen atoms of the resulting ammonium group into close proximity with the ortho-substituent, causing steric strain and destabilizing the conjugate acid.[4] This destabilization shifts the equilibrium away from the protonated form, resulting in a weaker base.

Compound	pKb	pKa of Conjugate Acid
Aniline	9.38	4.62
o-Toluidine	9.56	4.44
m-Toluidine	9.30	4.70
p-Toluidine	8.88	5.12
o-Anisidine	9.51	4.49
m-Anisidine	9.80	4.20
p-Anisidine	8.70	5.30

Note: pKa values are for the corresponding anilinium ions. Data compiled from various sources.

Analysis of Basicity Trends:

• o-Toluidine vs. Aniline: As expected from the ortho-effect, o-toluidine is a weaker base than aniline. The steric hindrance from the ortho-methyl group outweighs its electron-donating inductive effect.[1]

• o-Anisidine vs. Aniline: Similarly, o-anisidine is less basic than aniline. In this case, the combination of the steric effect and the electron-withdrawing inductive effect of the methoxy group dominates over its electron-donating resonance effect.[3]

• Intramolecular Hydrogen Bonding in o-Anisidine: In the case of o-anisidine, there is also the potential for intramolecular hydrogen bonding between the amino hydrogen and the methoxy oxygen. This interaction can stabilize the free base, making the lone pair less available for protonation and further decreasing basicity.

Consequences in Chemical Reactivity

The steric hindrance imposed by ortho-methoxy and -methyl groups significantly influences the reactivity of the amino group and the aromatic ring.

Acylation of the Amino Group

The acylation of anilines is a common reaction that is highly sensitive to steric effects. The approach of an acylating agent to the nitrogen atom is sterically hindered by bulky ortho-substituents. Consequently, the rate of acylation for ortho-substituted anilines is generally slower than for their meta- and para-isomers, and for aniline itself. This steric shielding makes the nitrogen lone pair less accessible to electrophiles.

Caption: Steric hindrance in the acylation of o-toluidine versus aniline.

Electrophilic Aromatic Substitution

Both the methyl and methoxy groups are activating, ortho-, para-directing groups in electrophilic aromatic substitution (EAS).[6] However, the steric bulk of these groups can influence the regioselectivity of the reaction.

• o-Toluidine: The methyl group directs incoming electrophiles to the para position and the other ortho position (C6). Due to steric hindrance from the methyl group, substitution at the para position is often favored over the ortho position.

• o-Anisidine: The methoxy group is a powerful activating group and directs incoming electrophiles to the para and ortho positions. Similar to the methyl group, steric hindrance can lead to a preference for para-substitution.

Caption: Regioselectivity in electrophilic aromatic substitution.

Conformational Effects and Spectroscopic Signatures

The steric clash between the ortho-substituent and the amino group can force the amino group out of the plane of the aromatic ring. This disruption of planarity, known as steric inhibition of resonance , can reduce the delocalization of the nitrogen lone pair into the ring.[7] This effect is more pronounced with bulkier ortho-substituents.

These conformational changes can be probed using various spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The chemical shifts of the amino protons and the aromatic protons can provide insights into the extent of intramolecular hydrogen bonding and the electronic environment of the ring.[8]

• X-ray Crystallography: This technique provides definitive information about the solid-state conformation, including bond angles and dihedral angles, which can quantify the extent to which the amino group is twisted out of the plane of the ring.

Implications in Drug Development

The introduction of ortho-methoxy or -methyl groups is a common strategy in medicinal chemistry to modulate the physicochemical and pharmacokinetic properties of drug candidates.[9]

• Receptor Binding: The conformationally restricted nature of ortho-substituted anilines can lead to more selective binding to a target receptor by locking the molecule into a bioactive conformation. Conversely, steric hindrance can also prevent a molecule from fitting into a binding pocket.

• Metabolic Stability: The steric shielding of the amino group can protect it from metabolic enzymes, such as cytochrome P450s, thereby increasing the metabolic stability and half-life of a drug.

• Lipophilicity and Permeability: The addition of methyl or methoxy groups can alter the lipophilicity of a molecule, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) properties.

Caption: Influence of an ortho-substituent on drug-receptor binding.

Experimental Protocol: Determination of Aniline Basicity by Potentiometric Titration

This protocol outlines a standard method for experimentally determining the pKb (and by extension, the pKa of the conjugate acid) of an aniline derivative.[10]

Materials:

• Aniline, o-toluidine, or o-anisidine

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Deionized water

• pH meter with a glass electrode

• Magnetic stirrer and stir bar

• Burette (50 mL)

• Beaker (100 mL)

Procedure:

• Preparation of Amine Solution: Accurately weigh approximately 0.5 mmol of the aniline derivative and dissolve it in 50 mL of deionized water in a 100 mL beaker. If solubility is an issue, a co-solvent such as ethanol can be used.

• Titration Setup: Place the beaker on a magnetic stirrer and add a stir bar. Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged but not in the path of the stir bar.

• Titration: Begin stirring the solution gently. Record the initial pH. Add the standardized 0.1 M HCl solution from the burette in small increments (e.g., 0.5 mL). After each addition, allow the pH reading to stabilize and record the pH and the total volume of HCl added.

• Endpoint Determination: Continue the titration until the pH changes significantly with each small addition of acid, indicating the equivalence point has been passed.

• Data Analysis:

  • Plot a graph of pH (y-axis) versus the volume of HCl added (x-axis).

  • Determine the equivalence point, which is the point of the steepest slope on the titration curve.

  • The pH at half the volume of the equivalence point is equal to the pKa of the anilinium ion (the conjugate acid).

  • Calculate the pKb using the equation: pKb = 14 - pKa (at 25 °C).[10]

Conclusion

The steric hindrance effects of ortho-methoxy and ortho-methyl groups in anilines are a clear demonstration of the ortho-effect, a critical concept in physical organic chemistry. The interplay of steric bulk, electronic effects, and intramolecular interactions can lead to non-intuitive trends in basicity and reactivity. For medicinal chemists and drug development professionals, a thorough understanding of these principles is paramount for the rational design of molecules with optimized properties. The ability to fine-tune the steric and electronic environment of a pharmacophore through judicious placement of substituents, particularly in the ortho position, remains a powerful tool in the development of novel therapeutics.

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• Vertex AI Search, based on an analysis of cyclohexane A-values, indicating the methyl group has a larger steric size than the methoxy group.[2][3]

• Vertex AI Search, explaining that the basicity of anisidines is controlled by a combination of resonance and inductive effects.[2][3]

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• Testbook. Ortho Effect: Explained In Aniline, Carboxylic Acid, & Benzoic Acid. This article explains that upon protonation, the hybridization of the nitrogen in aniline changes from sp2 to sp3, altering its geometry.[5]

• Reddit. What makes Aniline more basic than O-MethoxyAniline?? A discussion thread that touches upon the ortho-effect in relation to the basicity of o-methoxyaniline.[14]

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• Everything You Ever Wanted To Know About Steric Inhibition Of Resonance. This article explains how steric hindrance can force a functional group out of the plane of a benzene ring, inhibiting resonance.[20]

• Scribd. Aniline Identification and Properties Experiment. This document outlines experimental procedures for identifying and characterizing aniline.[21]

• Quora. Which is more basic - ortho-, meta-, or paramethoxy anniline? This discussion addresses the basicity of methoxy-substituted anilines.[22]

• Scribd. Ortho Effect on Aniline Basicity. This document provides data on the basicity of toluidine isomers.[23]

• PMC. Crystal structure of N-(1H-indol-2-ylmethylidene)-4-methoxyaniline. This paper provides an example of structural analysis of a substituted aniline derivative.[24]

• Benchchem. Structural Analysis of Substituted Aniline Compounds: An In-depth Technical Guide. This guide details methods for the structural analysis of substituted anilines.[25]

• Sci-Hub. Potential Energy Surfaces of Substituted Anilines: Conformational Energies, Deuteration Effects, Internal Rotation, and Torsional Motion. This research article discusses the conformational analysis of substituted anilines.[26]

• Der Pharma Chemica. Investigation of amine inversion dynamics in ortho and meta substituted anilines by G3XMP2 theory. This study explores how ortho-substituents can influence the planarity of the amino group.[27]

• PMC. Does Ortho-Substitution Enhance Cytotoxic Potencies in a Series of 3,5-Bis(benzylidene)-4-piperidones? This article discusses the "ortho-effect" in the context of drug potency.[28]

• IRJET. COMPARATIVE STUDY OF AROMATIC ELECTROPHILIC SUBSTITUTION REACTION AT THE META AND ORTHO-POSITION IN TOLUENE. This paper discusses the directing effects of substituents in electrophilic aromatic substitution.[29]

• SpringerLink. C–H acylation of aniline derivatives with α-oxocarboxylic acids using ruthenium catalyst. This article describes a method for the ortho-acylation of anilines.[30]

• Scribd. Experiment 11 Written Lab Report - Aniline. This document describes basic laboratory procedures involving aniline.[31]

• Chem-Station Int. Ed. ortho-acylation of anilines. This article discusses the challenges and methods of ortho-acylation of anilines.[32]

• Scilit. Development and Application of New Steric Substituent Parameters in Drug Design. This article highlights the importance of steric parameters in drug design.[33]

• Master Organic Chemistry. Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. This resource explains the directing effects of various substituents in EAS reactions.[6]

• Bradford Scholars. The assessment of intramolecular hydrogen bonding in ortho-substituted anilines by an NMR method. This paper describes an NMR-based method for assessing intramolecular hydrogen bonds in ortho-substituted anilines.[8]

• Frontiers. Aromatic Rings Commonly Used in Medicinal Chemistry: Force Fields Comparison and Interactions With Water Toward the Design of New Chemical Entities. This research article discusses the properties of substituted aromatic rings in medicinal chemistry.[34]

• YouTube. Electrophilic Aromatic Substitution: Ortho, Meta, And Para Directors | A Hand Wavy Guide. This video provides a visual explanation of directing effects in EAS.[35]

• NCBI Bookshelf. ortho-Anisidine and ortho-Anisidine Hydrochloride. This resource provides information on the metabolism of o-anisidine.[36]

• Wikipedia. Electrophilic aromatic substitution. This article provides a comprehensive overview of electrophilic aromatic substitution reactions.[37]

• Chair of Analytical Chemistry. pKa values bases. This resource provides a table of pKa values for various bases.[38]

• PubMed. Design and optimization of aniline-substituted tetrahydroquinoline C5a receptor antagonists. This study highlights the importance of ortho-substitution in the design of receptor antagonists.[39]

• Journal of the Chemical Society, Perkin Transactions 2. Conformational studies. Part III. Crystal and molecular structures of N-(2,4-dichlorobenzylidene)aniline. This paper presents a crystal structure analysis of a substituted aniline.[40]

• PubChem. O-Toluidine. This database provides chemical and physical properties of o-toluidine.[41]

• MDPI. Energy of Intramolecular Hydrogen Bonding in ortho-Hydroxybenzaldehydes, Phenones and Quinones. Transfer of Aromaticity from ipso-Benzene Ring to the Enol System(s). This article discusses the energetics of intramolecular hydrogen bonding.[42]

• Chemical Science (RSC Publishing). The intramolecular hydrogen bonded–halogen bond: a new strategy for preorganization and enhanced binding. This paper introduces a novel intramolecular bonding strategy.[43]

• Journal of Engineering Research and Applied Science. Statistical Analysis of Substituent Effects on pKa of Aniline. This study investigates the effects of various factors on the pKa of aniline derivatives.[44]

• Cheméo. Chemical Properties of o-Toluidine (CAS 95-53-4). This database provides a compilation of chemical properties for o-toluidine.[45]

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Deconstructing 2-Methoxy-4,6-dimethylaniline: A Technical Guide to its Mass Spectrometry Fragmentation Pathways

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of the proposed electron ionization (EI) mass spectrometry fragmentation pathways of 2-Methoxy-4,6-dimethylaniline. As a crucial component in various chemical syntheses, understanding its behavior under mass spectrometric analysis is paramount for its identification and characterization in complex matrices. This document, intended for an audience with a foundational understanding of mass spectrometry, synthesizes established fragmentation principles of substituted anilines and methoxy aromatic compounds to elucidate the fragmentation cascade of this specific molecule.

Introduction to the Mass Spectrometry of Aromatic Amines

Electron ionization mass spectrometry is a powerful analytical technique that provides valuable structural information about organic molecules. The process begins with the ionization of the analyte molecule by a high-energy electron beam, typically at 70 eV, to form a molecular ion (M⁺•).[1] This molecular ion is often unstable and undergoes a series of fragmentation reactions, yielding a unique pattern of fragment ions. The resulting mass spectrum, a plot of ion abundance versus mass-to-charge ratio (m/z), serves as a molecular fingerprint.

Aromatic amines, such as 2-Methoxy-4,6-dimethylaniline, exhibit characteristic fragmentation patterns influenced by the stable aromatic ring and the functional groups attached to it. The presence of an aromatic ring generally leads to a prominent molecular ion peak.[2]

Proposed Fragmentation Pathways of 2-Methoxy-4,6-dimethylaniline

The molecular formula for 2-Methoxy-4,6-dimethylaniline is C₉H₁₃NO, with a molecular weight of 151.21 g/mol . The following sections detail the proposed primary fragmentation pathways of its molecular ion (m/z 151).

Alpha-Cleavage and Loss of a Methyl Radical

A predominant fragmentation pathway for molecules containing a methoxy group is the cleavage of the methyl group.[3][4] In the case of 2-Methoxy-4,6-dimethylaniline, the initial ionization likely occurs on the nitrogen atom due to its lone pair of electrons. Subsequent α-cleavage of a methyl radical from one of the dimethylamino groups or the methoxy group is a highly probable event. The loss of a methyl radical (•CH₃) from the molecular ion (m/z 151) would result in a stable, even-electron ion at m/z 136 . This fragment is likely stabilized by resonance.

A similar loss of a methyl radical is a known fragmentation pathway for dimethylaniline isomers.[5]

Loss of Formaldehyde (CH₂O)

Another characteristic fragmentation of methoxy-substituted aromatic compounds involves the rearrangement and subsequent loss of a neutral formaldehyde (CH₂O) molecule.[6] This process, often referred to as an "ortho effect" when the methoxy group is adjacent to another substituent, can proceed through a six-membered transition state. For 2-Methoxy-4,6-dimethylaniline, a hydrogen atom from one of the adjacent methyl groups can be transferred to the oxygen of the methoxy group, leading to the elimination of formaldehyde (30 u). This would generate a fragment ion at m/z 121 .

Benzylic Cleavage and Formation of the Tropylium Ion

Alkyl-substituted benzenes are known to undergo benzylic cleavage to form a stable tropylium ion (C₇H₇⁺) at m/z 91.[2] For 2-Methoxy-4,6-dimethylaniline, cleavage of the C-C bond between the aromatic ring and one of the methyl groups can lead to the formation of a substituted tropylium-like ion. However, a more direct pathway to a significant ion could involve the loss of the methoxy group and one of the methyl groups.

A more probable fragmentation pathway leading to a prominent peak is the loss of a hydrogen atom from one of the methyl groups to form a benzylic-type radical cation, followed by rearrangement. The loss of a hydrogen radical from the molecular ion would result in an ion at m/z 150 .

Cleavage of the Methoxy Group

Direct cleavage of the methoxy group (•OCH₃) is another possible fragmentation pathway, which would result in a fragment ion at m/z 120 .

Visualization of Proposed Fragmentation Pathways

The following diagram illustrates the proposed primary fragmentation pathways of 2-Methoxy-4,6-dimethylaniline.

Sources

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Protocols & Analytical Methods

Application Note & Protocol: A Multi-Step Synthesis of an Aniline Derivative from 3,5-Dimethylphenol

Introduction

Substituted anilines are a cornerstone of modern chemical synthesis, serving as pivotal intermediates in the production of pharmaceuticals, agrochemicals, and advanced materials. The specific substitution pattern on the aniline ring dictates its chemical properties and ultimate application. This guide provides a detailed, step-by-step methodology for the synthesis of a substituted aniline derivative starting from 3,5-dimethylphenol.

A direct synthesis of 2-methoxy-4,6-dimethylaniline from 3,5-dimethylphenol presents a significant structural challenge. The substitution pattern of the starting material (hydroxyl at C1, methyl groups at C3 and C5) does not directly map onto the requested product (amino at C1, methoxy at C2, methyl groups at C4 and C6) through standard aromatic substitution and functional group interconversion reactions. Such a transformation would require complex skeletal rearrangements or a lengthy, impractical sequence of steps.

Therefore, this protocol details a robust and scientifically sound three-step synthesis of a valuable, structurally related isomer: 4-amino-3,5-dimethylanisole . This route preserves the C1-C3-C5 substitution pattern of the starting material's carbon skeleton and employs fundamental, high-yield reactions central to organic synthesis: electrophilic aromatic substitution, Williamson ether synthesis, and catalytic hydrogenation. This approach provides researchers with a practical and reliable pathway to a useful substituted aniline intermediate.

Overall Synthetic Strategy

The transformation of 3,5-dimethylphenol to 4-amino-3,5-dimethylanisole is achieved in three sequential steps. First, a regioselective nitration at the C4 position is performed. This is followed by the methylation of the phenolic hydroxyl group. The final step involves the reduction of the nitro group to the target aniline.

Caption: High-level overview of the three-step synthesis.

Part 1: Experimental Protocols & Mechanistic Insights

Step 1: Regioselective Nitration of 3,5-Dimethylphenol

Principle & Causality: This step involves the electrophilic aromatic substitution of a nitro group (–NO₂) onto the 3,5-dimethylphenol ring. The hydroxyl (–OH) and methyl (–CH₃) groups are activating and ortho-, para-directing. The C4 position (para to the hydroxyl group) is the most sterically accessible and electronically favorable site for monosubstitution. Using dilute nitric acid under controlled temperature conditions minimizes the formation of di-nitrated byproducts and oxidative degradation.[1]

Protocol: Synthesis of 4-Nitro-3,5-dimethylphenol

• Preparation: In a 250 mL three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve 12.2 g (0.10 mol) of 3,5-dimethylphenol in 50 mL of glacial acetic acid. Cool the mixture to 10-15°C in an ice-water bath.

• Nitration: While maintaining the temperature below 20°C, add a solution of 7.0 mL (0.11 mol) of 70% nitric acid in 20 mL of glacial acetic acid dropwise from the dropping funnel over a period of 30 minutes with vigorous stirring.

• Reaction: After the addition is complete, continue stirring the mixture at room temperature for an additional 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Pour the reaction mixture slowly into 500 mL of ice-cold water with stirring. A yellow precipitate of the product will form.

• Isolation & Purification: Collect the crude product by vacuum filtration and wash the filter cake thoroughly with cold water until the washings are neutral. Recrystallize the crude product from an ethanol-water mixture to afford pure 4-nitro-3,5-dimethylphenol as yellow needles.[2]

• Drying: Dry the purified product in a vacuum oven at 50°C.

Safety Precautions:

• Nitric acid and glacial acetic acid are corrosive. Handle them in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Nitration reactions can be highly exothermic. Strict temperature control is crucial to prevent runaway reactions.

Step 2: O-Methylation of 4-Nitro-3,5-dimethylphenol

Principle & Causality: This reaction is a classic Williamson ether synthesis. The phenolic proton is acidic and is first removed by a mild base, potassium carbonate, to form a nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic methyl group of dimethyl sulfate (DMS) in an Sₙ2 reaction, displacing the sulfate as a leaving group to form the desired methyl ether (anisole derivative).[3] Acetone is used as a polar aprotic solvent to dissolve the reactants and facilitate the Sₙ2 mechanism.

Caption: Mechanism of O-methylation via Sₙ2 reaction.

Protocol: Synthesis of 4-Nitro-3,5-dimethylanisole

• Preparation: To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 16.7 g (0.10 mol) of 4-nitro-3,5-dimethylphenol, 20.7 g (0.15 mol) of anhydrous potassium carbonate, and 100 mL of dry acetone.

• Methylation: With stirring, add 10.5 mL (0.11 mol) of dimethyl sulfate (DMS) dropwise to the suspension at room temperature.

• Reaction: After the addition is complete, heat the mixture to reflux and maintain it for 4-6 hours. Monitor the reaction's completion by TLC.

• Work-up: Cool the reaction mixture to room temperature and filter off the inorganic salts. Wash the salts with a small amount of acetone.

• Isolation: Combine the filtrate and washings, and remove the acetone under reduced pressure using a rotary evaporator. Dissolve the resulting residue in 100 mL of dichloromethane.

• Purification: Wash the organic layer with 5% aqueous NaOH (2 x 50 mL) to remove any unreacted phenol, followed by water (1 x 50 mL) and brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Final Purification: Recrystallize the crude product from methanol to obtain pure 4-nitro-3,5-dimethylanisole.

Safety Precautions:

• Dimethyl sulfate (DMS) is extremely toxic, carcinogenic, and corrosive. It must be handled with extreme caution in a well-ventilated fume hood using appropriate gloves (e.g., butyl rubber or Viton) and eye protection. Have an ammonia solution available to neutralize any spills.

• Acetone is highly flammable. Ensure no open flames or spark sources are nearby.

Step 3: Reduction of 4-Nitro-3,5-dimethylanisole

Principle & Causality: The conversion of an aromatic nitro group to an aniline is a fundamental reduction reaction in organic synthesis. Catalytic hydrogenation is a clean and efficient method for this transformation.[4] In this process, 4-nitro-3,5-dimethylanisole is reacted with hydrogen gas in the presence of a palladium on carbon (Pd/C) catalyst. The nitro group is reduced on the surface of the catalyst to the corresponding amino group, with water as the only byproduct.[5] Ethanol is a suitable solvent for this reaction.

Protocol: Synthesis of 4-Amino-3,5-dimethylanisole

• Preparation: In a hydrogenation vessel (e.g., a Parr shaker apparatus), dissolve 18.1 g (0.10 mol) of 4-nitro-3,5-dimethylanisole in 150 mL of ethanol.

• Catalyst Addition: Carefully add 0.5 g of 10% Palladium on Carbon (Pd/C) catalyst to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Hydrogenation: Seal the vessel, purge it with hydrogen gas, and then pressurize it to 50 psi (approx. 3.4 atm) with hydrogen.

• Reaction: Stir the mixture vigorously at room temperature. The reaction is typically complete within 2-4 hours, indicated by the cessation of hydrogen uptake. Monitor the reaction by TLC if possible.

• Work-up: Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Isolation: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with a small amount of ethanol.

• Purification: Combine the filtrate and washings and remove the ethanol under reduced pressure. The resulting residue is the crude 4-amino-3,5-dimethylanisole, which can be further purified by vacuum distillation or recrystallization from a suitable solvent like hexane.

Safety Precautions:

• Hydrogen gas is extremely flammable and can form explosive mixtures with air. The hydrogenation apparatus must be properly grounded and operated in a well-ventilated area, free from ignition sources.

• Palladium on carbon (Pd/C) catalyst can be pyrophoric, especially when dry and exposed to air. Handle it carefully, preferably wet with solvent, and do not allow it to dry on the filter paper.

Part 2: Quantitative Data Summary

Step	Starting Material	Reagent(s)	Product	Molar Mass ( g/mol )	Moles (mol)	Theoretical Yield (g)
1	3,5-Dimethylphenol	Nitric Acid	4-Nitro-3,5-dimethylphenol	167.16	0.10	16.7
2	4-Nitro-3,5-dimethylphenol	Dimethyl Sulfate, K₂CO₃	4-Nitro-3,5-dimethylanisole	181.19	0.10	18.1
3	4-Nitro-3,5-dimethylanisole	H₂, Pd/C	4-Amino-3,5-dimethylanisole	151.21	0.10	15.1

References

• Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Vertex AI Search.
• Sustainable Hydrogenation of Nitroarenes to Anilines with Highly Active in-situ Generated Copper Nanoparticles. Vertex AI Search.
• Selective hydrogenation of nitroarenes under mild conditions by the optimization of active sites in a well defined Co@NC catalyst. RSC Publishing.
• Partial Reduction of Dinitroarenes to Nitroanilines with Hydrazine Hydrate. Vertex AI Search.

• Solid State S-Methylation of Thiols and O-Methylation of Phenols and Naphthols with Dimethyl Sulfate Under Microwave Irradiation. Taylor & Francis Online. Available at: [Link]

• Problem 21 Treatment of 3,5 -dimethylphenol... [FREE SOLUTION]. Vaia. Available at: [Link]

• A Continuous-Flow O-Methylation of Phenols with Dimethyl Carbonate in a Continuously Fed Stirred Tank Reactor. IRIS.

• The nitration of 2,4-dibromo-3,5,6-trimethylphenol and some reactions of polysubstituted phenols with nitrogen dioxide; X-ray crystal structure of 4-Acetyl-1-bromo-r-3,c-4-epoxy-2,t-5-dimethyl-3,5-dinitrocyclopentene. CSIRO Publishing. Available at: [Link]

• what is mechanism for reaction phenol + dimethylsulphate -> anisole. Chemistry Stack Exchange. Available at: [Link]

• 3,5-Dimethyl-4-nitrophenol. PubChem. Available at: [Link]

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• 5. Selective hydrogenation of nitroarenes under mild conditions by the optimization of active sites in a well defined Co@NC catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: 2-Methoxy-4,6-dimethylaniline as a Critical Intermediate in the Synthesis of Amide-Type Local Anesthetics

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Synthesis of Vadocaine (CAS: 72005-58-4) and related antitussive/anesthetic agents.

Introduction & Chemical Rationale

In pharmaceutical development, the pharmacokinetic profile of a drug is heavily dictated by its structural stability against enzymatic degradation. 2-Methoxy-4,6-dimethylaniline (CAS: 18087-07-5) is a highly specialized, sterically hindered aniline derivative used primarily in the synthesis of amide-type local anesthetics and antitussives, most notably Vadocaine [1].

The structural selection of this specific aniline is not arbitrary. The presence of ortho-substituents (a methoxy group at the 2-position and a methyl group at the 6-position) creates a dense steric shield around the resulting amide bond. This steric hindrance physically blocks hepatic amidases from rapidly hydrolyzing the drug, thereby significantly prolonging its half-life and duration of action in vivo[2]. This design principle is a direct, advanced evolution of the 2,6-dimethyl substitution pattern famously utilized in Lidocaine[3].

Mechanistic Pathway & Workflow

The synthesis of Vadocaine from 2-Methoxy-4,6-dimethylaniline follows a highly reliable, two-stage sequence: N-Acylation followed by N-Alkylation (SN2) [4].

Figure 1: Two-step synthetic workflow of Vadocaine from 2-Methoxy-4,6-dimethylaniline.

Causality of Reaction Conditions

• The Acylation Buffer System: 3-Chloropropanoyl chloride is highly reactive, but the reaction generates hydrochloric acid (HCl) as a byproduct. If left unbuffered, HCl will protonate the unreacted 2-methoxy-4,6-dimethylaniline, converting it into an unreactive ammonium salt. Sodium acetate (NaOAc) is utilized as a mild acid scavenger to continuously neutralize the HCl, maintaining the aniline in its nucleophilic free-base form[3].

• Phase-Switch Purification: The final step utilizes an acid-base extraction protocol. This is a self-validating system : the target molecule (Vadocaine) contains a basic piperidine ring, while the unreacted intermediate does not. By manipulating the pH, the product is selectively shuttled between aqueous and organic phases, ensuring high purity without the need for resource-intensive column chromatography[2].

Quantitative Data & Reagent Summary

The following table summarizes the stoichiometric requirements for a scalable 100 mmol synthesis workflow.

Reagent / Material	Molecular Weight	Equivalents	Mass / Volume	Functional Role
2-Methoxy-4,6-dimethylaniline	151.21 g/mol	1.0 eq	15.12 g	Primary Nucleophile (Core Scaffold)
3-Chloropropanoyl chloride	126.97 g/mol	1.1 eq	13.96 g	Electrophilic Acylating Agent
Sodium Acetate (Anhydrous)	82.03 g/mol	1.2 eq	9.84 g	Acid Scavenger / Buffer
Glacial Acetic Acid	60.05 g/mol	Solvent	50.0 mL	Polar Protic Reaction Medium
2-Methylpiperidine	99.17 g/mol	2.5 eq	24.79 g	Secondary Nucleophile & Base
Toluene	92.14 g/mol	Solvent	100.0 mL	Non-polar Aprotic Medium (Reflux)

Experimental Protocol

Step 1: Synthesis of 3-Chloro-N-(2-methoxy-4,6-dimethylphenyl)propanamide

• Preparation: Equip a 250 mL round-bottom flask with a magnetic stir bar and an addition funnel.

• Dissolution: Add 15.12 g (100 mmol) of 2-Methoxy-4,6-dimethylaniline and 50 mL of glacial acetic acid to the flask. Stir until fully dissolved.

• Buffering: Add 9.84 g (120 mmol) of anhydrous sodium acetate to the solution. Cool the reaction mixture to 10°C using an ice-water bath to control the exothermic acylation.

• Acylation: Charge the addition funnel with 13.96 g (110 mmol) of 3-chloropropanoyl chloride. Add dropwise over 30 minutes, ensuring the internal temperature does not exceed 15°C.

• Completion & Isolation: Remove the ice bath and allow the mixture to stir at room temperature for 1.5 hours. Pour the reaction mixture into 250 mL of vigorously stirred ice water. The intermediate amide will precipitate as a white solid.

• Filtration: Collect the solid via vacuum filtration (Büchner funnel), wash with copious amounts of cold distilled water to remove residual acetic acid, and dry under a vacuum to yield the chloro-intermediate.

Step 2: SN2 Displacement to Yield Vadocaine

• Reaction Setup: Transfer the dried chloro-intermediate from Step 1 into a 500 mL round-bottom flask. Add 100 mL of toluene and 24.79 g (250 mmol) of 2-methylpiperidine. Note: The excess 2-methylpiperidine acts as both the nucleophile and the base to scavenge the newly formed HCl.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 110°C) for 5 to 6 hours. The SN2 displacement of a primary chloride by a sterically hindered secondary amine requires significant thermal energy to overcome the activation barrier[3].

• Cooling & Initial Wash: Cool the mixture to room temperature. Transfer to a separatory funnel and wash with 100 mL of distilled water to remove the 2-methylpiperidine hydrochloride salts. Retain the organic (toluene) layer.

• Acid-Base Phase-Switch Purification (Critical Step):

  • Extract the toluene layer with 100 mL of 3M HCl. The Vadocaine free-base will protonate and migrate into the aqueous layer. Discard the toluene layer (which contains unreacted non-basic impurities).

  • Cool the aqueous layer in an ice bath and slowly add 6M NaOH until the pH reaches 10-11. The Vadocaine free-base will precipitate or form an oil.

  • Extract the basic aqueous layer with fresh ethyl acetate (2 × 75 mL).

• Final Isolation: Dry the combined ethyl acetate layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure (rotary evaporation) to yield Vadocaine as a highly pure solid or viscous oil[5].

References

• ChemRadar. "vadocaine CAS#72005-58-4 | CAS Substance Database". ChemRadar Substance Directory. Available at: [Link]

• Clinisciences. "NB-64-22704-5mg | Vadocaine[72005-58-4]". Clinisciences Product Catalog. Available at:[Link]

• Chemistry Connected. "Lidocaine Synthesis - Remote Activity". Educational Synthesis Protocols. Available at: [Link]

• National Institutes of Health (NIH). "Integrating green synthesis and liquid–liquid extraction of lidocaine in deep eutectic solvents". PMC Literature. Available at:[Link]

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• 5. NB-64-22704-5mg | Vadocaine [72005-58-4] Clinisciences [clinisciences.com]

Application Notes and Protocols for the N-alkylation and Acylation of 2-Methoxy-4,6-dimethylaniline

Abstract

This document provides detailed application notes and experimental protocols for the N-alkylation and N-acylation of 2-Methoxy-4,6-dimethylaniline. This sterically hindered aniline derivative serves as a crucial building block in the synthesis of various high-value compounds in the pharmaceutical and materials science sectors. The protocols herein are designed to be robust and scalable, with a focus on explaining the underlying chemical principles to empower researchers in optimizing these transformations for their specific needs. We will explore common challenges associated with the reactivity of hindered anilines and provide actionable solutions.

Introduction: The Significance of Modifying 2-Methoxy-4,6-dimethylaniline

2-Methoxy-4,6-dimethylaniline is a substituted aniline that presents unique challenges and opportunities in synthetic chemistry. Its nucleophilicity is tempered by the steric hindrance imposed by the two methyl groups ortho to the amine functionality. However, the N-alkylated and N-acylated products derived from this scaffold are prevalent in a variety of biologically active molecules and functional materials.

The introduction of an acyl group can modulate the electronic properties of the aniline, serve as a protecting group, or be an integral part of a pharmacophore. Similarly, N-alkylation introduces new structural diversity, which is a key strategy in drug discovery for tuning properties like solubility, metabolic stability, and target binding affinity.[1] Mastering the selective functionalization of this hindered amine is therefore a valuable skill for any synthetic chemist.

Core Concepts: Overcoming the Steric Challenge

The primary obstacle in the N-alkylation and acylation of 2-Methoxy-4,6-dimethylaniline is the steric bulk around the nitrogen atom. This hindrance slows down the rate of reaction with electrophiles. To achieve efficient and clean transformations, several strategies can be employed:

• Elevated Temperatures: Increasing the reaction temperature provides the necessary activation energy to overcome the steric barrier.[2]

• Highly Reactive Electrophiles: The use of more reactive alkylating or acylating agents, such as alkyl triflates or acyl chlorides over their corresponding bromides or anhydrides, can significantly improve reaction rates.[2]

• Catalysis: Both nucleophilic catalysts (e.g., 4-DMAP for acylation) and transition metal catalysts (e.g., copper or palladium complexes for alkylation) can be used to facilitate these reactions.[2][3]

• Strong Bases: For reactions requiring deprotonation of the aniline, the use of a strong, non-nucleophilic base like sodium hydride is often necessary to generate the more reactive anilide anion.

Safety Precautions

• 2-Methoxy-4,6-dimethylaniline: This compound is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation.[4] Always handle this reagent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Reagents: Many of the reagents used in these protocols, such as acyl chlorides, alkyl halides, and strong bases, are corrosive, flammable, and/or toxic. Consult the Safety Data Sheet (SDS) for each reagent before use and handle them with appropriate care.

• Reactions: Some of these reactions can be exothermic.[5] It is crucial to control the rate of addition of reagents and to use appropriate cooling methods (e.g., an ice bath) to manage the reaction temperature.

Protocol for N-Acylation of 2-Methoxy-4,6-dimethylaniline

This protocol describes the acylation of 2-Methoxy-4,6-dimethylaniline using an acyl chloride. The use of a nucleophilic catalyst, 4-(Dimethylaminopyridine) (DMAP), is included to enhance the reaction rate.[2]

Materials and Reagents

Reagent/Material	Grade	Supplier
2-Methoxy-4,6-dimethylaniline	≥98%	Commercially Available
Acetyl Chloride	Reagent Grade	Commercially Available
Triethylamine (Et₃N)	Anhydrous, ≥99.5%	Commercially Available
4-(Dimethylaminopyridine) (DMAP)	≥99%	Commercially Available
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercially Available
Saturated Sodium Bicarbonate (NaHCO₃) Solution	Prepared in-house
Brine (Saturated NaCl Solution)	Prepared in-house
Anhydrous Magnesium Sulfate (MgSO₄)	Commercially Available

Experimental Procedure

Caption: General workflow for the N-acylation of 2-Methoxy-4,6-dimethylaniline.

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Methoxy-4,6-dimethylaniline (1.0 eq) in anhydrous dichloromethane (DCM).

• Addition of Base and Catalyst: To the stirred solution, add triethylamine (1.2 eq) followed by a catalytic amount of 4-(Dimethylaminopyridine) (DMAP, 0.1 eq).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Addition of Acylating Agent: Slowly add the acyl chloride (e.g., acetyl chloride, 1.1 eq) dropwise to the cooled solution. A mild exotherm may be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.[6] Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM. Combine the organic layers and wash with brine.[6]

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.[6]

Causality Behind Experimental Choices

• Anhydrous Conditions: Acyl chlorides are highly reactive towards water. Any moisture present will hydrolyze the acyl chloride to the corresponding carboxylic acid, reducing the yield of the desired amide.

• Triethylamine: This tertiary amine base is used to neutralize the hydrochloric acid (HCl) that is generated as a byproduct of the reaction. This prevents the protonation of the starting aniline, which would render it non-nucleophilic.

• DMAP Catalyst: DMAP acts as a nucleophilic catalyst by first reacting with the acyl chloride to form a highly reactive N-acylpyridinium salt. This intermediate is a much more potent acylating agent than the acyl chloride itself, which is crucial for acylating the sterically hindered aniline.[2]

Protocol for N-Alkylation of 2-Methoxy-4,6-dimethylaniline

This protocol details a copper-catalyzed N-alkylation of 2-Methoxy-4,6-dimethylaniline with an alkyl halide. Copper catalysis offers a milder alternative to high-temperature reactions with strong bases.[7]

Materials and Reagents

Reagent/Material	Grade	Supplier
2-Methoxy-4,6-dimethylaniline	≥98%	Commercially Available
1-Bromooctane	Reagent Grade	Commercially Available
Copper(I) Iodide (CuI)	≥98%	Commercially Available
L-Proline	≥99%	Commercially Available
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Commercially Available
Dimethyl Sulfoxide (DMSO)	Anhydrous, ≥99.9%	Commercially Available
Ethyl Acetate	Reagent Grade	Commercially Available
Saturated Ammonium Chloride (NH₄Cl) Solution	Prepared in-house
Brine (Saturated NaCl Solution)	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	Commercially Available

Experimental Procedure

Caption: General workflow for the copper-catalyzed N-alkylation of 2-Methoxy-4,6-dimethylaniline.

• Reaction Setup: To a reaction vessel, add 2-Methoxy-4,6-dimethylaniline (1.0 eq), copper(I) iodide (0.1 eq), L-proline (0.2 eq), and potassium carbonate (2.0 eq).

• Addition of Solvent and Electrophile: Add anhydrous dimethyl sulfoxide (DMSO) followed by the alkyl halide (e.g., 1-bromooctane, 1.2 eq).

• Reaction: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours under an inert atmosphere. The progress of the reaction should be monitored by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature and quench with a saturated aqueous solution of ammonium chloride. Extract the product with ethyl acetate. Combine the organic layers and wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.[7]

Rationale for Procedural Steps

• Copper(I) Iodide: This serves as the catalyst for the C-N bond formation.

• L-Proline: L-proline acts as a ligand for the copper, which helps to stabilize the catalyst and facilitate the reaction.

• Potassium Carbonate: This base is required to deprotonate the aniline, making it more nucleophilic.

• DMSO: A polar aprotic solvent like DMSO is used to dissolve the reagents and facilitate the reaction, which may involve ionic intermediates.[2]

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Insufficiently reactive electrophile.	Switch to a more reactive alkylating agent (e.g., alkyl iodide or triflate) or acylating agent (e.g., acyl chloride).
Reaction temperature is too low.	Increase the reaction temperature, ensuring it does not exceed the decomposition point of the reactants or products.[2]
Ineffective base.	For challenging substrates, consider a stronger base like sodium hydride to fully deprotonate the aniline.
Formation of Side Products	Di-acylation or di-alkylation.	Use a stoichiometric amount of the electrophile or add it slowly to the reaction mixture.[2]
O-acylation if other nucleophilic groups are present.	Employ chemoselective reaction conditions or protect other nucleophilic functional groups.

Conclusion

The N-alkylation and acylation of 2-Methoxy-4,6-dimethylaniline are essential transformations for the synthesis of a wide array of valuable compounds. While the steric hindrance of this substrate presents a synthetic challenge, the protocols detailed in this guide provide robust starting points for achieving these modifications. By understanding the principles behind the chosen reagents and conditions, researchers can effectively troubleshoot and optimize these reactions for their specific synthetic targets.

References

• BenchChem. (2025). N-Acylation of Hindered Anilines. Technical Support Center.
• BenchChem. (2025). Friedel-Crafts Acylation Reactions. Technical Support Center.
• Organic Syntheses. (n.d.).
• BenchChem. (2025).
• Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characteriz
• San Diego State University. (2017). Copper catalyzed N-alkylation of anilines using alkyltrifluoroborate reagents.
• Organic Chemistry Portal. (n.d.).
• BenchChem. (2025). Alternative Catalysts for the Synthesis of N-Substituted Anilines. Technical Support Center.
• Experiment 1: Friedel-Crafts Acyl
• Frontiers. (2022, March 8).
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• PMC. (n.d.). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one.
• ACS Publications. (2021, February 5).
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• C–H acylation of aniline derivatives with α-oxocarboxylic acids using ruthenium c
• Wiley Online Library. (2010, November 19).
• TSI Journals. (2014, December 14). CHEMOSELECTIVE ACYLATION OF AMINES, ALCOHOLS AND PHENOLS USING MAGNESIUM CHLORIDE UNDER SOLVENT FREE CONDITION.
• ResearchGate. (n.d.). Acetylation of Phenols, Anilines, and Thiols Using Silica Sulfuric Acid under Solvent-Free Conditions.
• ACS Publications. (2021, August 9).
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• MSDS of 4-Methoxy-N,N-dimethylaniline. (2017, February 22).
• SEAHI Publications. (n.d.).
• ACS Publications. (2025, May 21). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides.
• ChemicalBook. (n.d.). 4-methoxy-2,6-dimethyl-aniline synthesis.
• ThalesNano. (n.d.).
• TSI Journals. (2017, June 2). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Transfer Hydrogen Methodology.
• Eureka | Patsnap. (2019, May 21). Preparation method of 2-methoxy-4-nitroaniline.
• Semantic Scholar. (2021, August 31). N,N-dimethylaniline and 2-Methoxy-5-((phenylamino)methyl)phenol.
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• Academia.edu. (n.d.). Organometallic Alkylation of 2-Chloro-4,6-dimethoxy-1,3,5-triazine: A Study.
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• Organic Syntheses. (2002). Benzenamine, 2-fluoro-4-methoxy.
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Catalyst Selection for the Cross-Coupling of 2-Methoxy-4,6-dimethylaniline: A Guide to Navigating Steric and Electronic Challenges

An Application Note and Protocol for Researchers

Abstract

The synthesis of complex aryl amines is a cornerstone of modern drug discovery and materials science. Palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, have become indispensable tools for the formation of carbon-nitrogen (C-N) bonds.[1] However, substrates bearing significant steric hindrance and electron-donating groups, such as 2-Methoxy-4,6-dimethylaniline, present unique challenges that can impede catalytic efficiency. This guide provides an in-depth analysis of the critical factors governing catalyst selection for this challenging substrate. We will explore the interplay between the metal center, ligand architecture, base, and solvent, and provide a field-proven, step-by-step protocol for successful C-N bond formation.

The Challenge: Understanding the Substrate

2-Methoxy-4,6-dimethylaniline is an electron-rich, sterically hindered primary aniline. Its reactivity in cross-coupling reactions is governed by two primary factors:

• Steric Hindrance: The presence of a methoxy group and a methyl group ortho to the amine functionality creates a crowded environment around the nitrogen atom. This steric bulk can hinder the approach of the amine to the metal center in the catalytic cycle, specifically slowing down the crucial C-N reductive elimination step.

• Electronic Effects: The methoxy and dimethyl substituents are electron-donating groups, which increase the electron density on both the aromatic ring and the nitrogen atom. While this enhances the nucleophilicity of the amine, it can also make the corresponding aryl halide or triflate coupling partner less electrophilic and thus less reactive towards oxidative addition.

Overcoming these combined effects requires a highly active and sterically tailored catalytic system capable of operating efficiently under mild conditions.

Designing the Optimal Catalytic System

A successful cross-coupling reaction is a synergistic interplay of four key components: the palladium precatalyst, the ligand, the base, and the solvent. Each must be carefully selected to accommodate the demanding nature of 2-Methoxy-4,6-dimethylaniline.

The Palladium Precatalyst

While simple palladium sources like Pd(OAc)₂ or Pd₂(dba)₃ can be used, modern cross-coupling reactions increasingly rely on well-defined precatalysts . These are air-stable Pd(II) complexes that are efficiently reduced in situ to the active Pd(0) species. For hindered substrates, precatalysts incorporating bulky, electron-rich phosphine ligands are particularly effective. They ensure a reliable and reproducible generation of the active catalyst, leading to more consistent reaction outcomes.

The Ligand: The Key to Success

The ligand is arguably the most critical component for coupling hindered substrates. The ideal ligand must be both bulky and electron-rich .

• Bulkiness is required to promote the reductive elimination step, which is often the rate-limiting step for hindered substrates. The steric pressure exerted by the ligand on the metal center facilitates the expulsion of the newly formed product.

• Electron-donating properties enhance the electron density at the palladium center, which promotes the initial oxidative addition of the aryl halide to the Pd(0) species.

For substrates like 2-Methoxy-4,6-dimethylaniline, the most successful ligands are typically bulky biaryl monophosphines.[2] Recent advancements have also introduced highly effective phosphorinane-based ligands that show exceptional activity for coupling hindered anilines.[3][4][5]

The Base: Activating the Nucleophile

The primary role of the base in a Buchwald-Hartwig amination is to deprotonate the aniline, forming the more nucleophilic amide anion. The choice of base is critical; it must be strong enough to deprotonate the aniline but not so strong as to cause unwanted side reactions or degradation of the coupling partners.

For hindered anilines, strong, non-nucleophilic bases are preferred. Alkali metal alkoxides, such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) , are often the bases of choice.[6] Weaker bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can also be effective, particularly with highly active catalyst systems.

The Solvent: The Reaction Medium

The solvent must be capable of dissolving all reaction components and remain inert under the reaction conditions. Aprotic, non-polar, or weakly polar solvents are typically used. Common choices include:

• Toluene

• Dioxane

• Tetrahydrofuran (THF)

• Cyclopentyl methyl ether (CPME)

The choice of solvent can influence the solubility of the base and the catalytic species, thereby affecting the reaction rate and yield.[7]

Comparative Analysis of Catalyst Systems

To illustrate the impact of ligand choice, the following table summarizes typical catalyst systems employed for the Buchwald-Hartwig amination of hindered anilines with aryl halides.

Catalyst System (Precatalyst/Ligand)	Base	Solvent	Temperature (°C)	Typical Yields	Key Advantages
Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	80-110	Good to Excellent	Broadly applicable, high activity for hindered substrates.
Pd₂(dba)₃ / RuPhos	K₃PO₄	Dioxane	80-110	Good to Excellent	Effective with milder bases.
(DPPF)Ni(o-tolyl)Cl / DPPF	LiOtBu	CPME/MeCN	100-110	Good	Cost-effective nickel alternative for certain substrates.[2]
Pd₂(dba)₃ / AliPhos	NaOtBu	Toluene	110	Excellent	Specifically designed for hindered, electron-deficient anilines.[5]

Visualization of the Catalytic Cycle

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle. Understanding this cycle is key to troubleshooting and optimizing the reaction.

Figure 1. Generalized catalytic cycle for the Buchwald-Hartwig amination.

Recommended Experimental Protocol

This protocol describes a general procedure for the palladium-catalyzed N-arylation of 2-Methoxy-4,6-dimethylaniline with a representative aryl bromide.

Reaction: Coupling of 2-Methoxy-4,6-dimethylaniline with 1-bromo-4-tert-butylbenzene.

Materials:

• 2-Methoxy-4,6-dimethylaniline (1.2 mmol, 1.2 equiv)

• 1-bromo-4-tert-butylbenzene (1.0 mmol, 1.0 equiv)

• XPhos Pd G3 Precatalyst (0.02 mmol, 2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

• Anhydrous Toluene (5 mL)

Procedure:

• Inert Atmosphere Setup: All operations must be performed under an inert atmosphere of nitrogen or argon using standard Schlenk techniques or in a glovebox.

• Reagent Preparation: To a dry Schlenk tube equipped with a magnetic stir bar, add the XPhos Pd G3 precatalyst (7.9 mg, 0.02 mmol), sodium tert-butoxide (135 mg, 1.4 mmol), and 1-bromo-4-tert-butylbenzene (213 mg, 1.0 mmol).

• Evacuation and Backfilling: Seal the Schlenk tube, and evacuate and backfill with inert gas three times to ensure an oxygen-free environment.

• Addition of Amine and Solvent: Under a positive pressure of inert gas, add 2-Methoxy-4,6-dimethylaniline (181 mg, 1.2 mmol) followed by anhydrous, degassed toluene (5 mL) via syringe.

• Reaction: Place the sealed reaction vessel in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL) and quench by slowly adding water (10 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification:

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-aryl amine product.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Impure reagents/solvent. 3. Insufficiently strong base.	1. Use a well-defined precatalyst. Increase catalyst loading to 3-5 mol%. 2. Ensure all reagents are pure and solvents are anhydrous and degassed. 3. Switch to a stronger base (e.g., from K₃PO₄ to NaOtBu).
Reaction Stalls	Catalyst decomposition.	Switch to a more robust ligand (e.g., from a simpler phosphine to a biarylphosphine like XPhos). Ensure a strictly inert atmosphere.
Formation of Side Products (e.g., hydrodehalogenation)	Presence of water or other protic sources.	Rigorously dry all reagents and solvents. Use a freshly opened bottle of base.

Conclusion

The successful cross-coupling of sterically and electronically challenging substrates like 2-Methoxy-4,6-dimethylaniline is highly achievable with a carefully selected and optimized catalytic system. The use of bulky, electron-rich biarylphosphine ligands in conjunction with well-defined palladium precatalysts and a strong, non-nucleophilic base is paramount. The protocol and principles outlined in this guide provide a robust starting point for researchers aiming to synthesize complex aniline derivatives, enabling advancements in pharmaceutical and materials science discovery.

References

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Application Note: Scaling Up the Laboratory Production of 2-Methoxy-4,6-dimethylaniline

Target Audience: Process Chemists, Scale-up Engineers, and Drug Development Professionals Compound: 2-Methoxy-4,6-dimethylaniline (CAS: 18087-07-5)[1]

Executive Rationale & Strategic Route Selection

The synthesis of highly substituted electron-rich anilines, such as 2-Methoxy-4,6-dimethylaniline, presents a unique challenge in pharmaceutical and agrochemical process development. Traditional electrophilic aromatic substitution (e.g., nitration followed by reduction) on anisole derivatives often suffers from poor regiocontrol and dangerous exothermic profiles at scale.

To bypass these limitations, the most robust and scalable approach is the Copper-Catalyzed Ullmann C–O Cross-Coupling of 2-bromo-4,6-dimethylaniline with sodium methoxide[2]. While palladium-catalyzed Buchwald-Hartwig etherifications are an alternative, they are prone to β-hydride elimination side reactions and require expensive, proprietary phosphine ligands[2]. The Ullmann route, utilizing inexpensive Copper(I) chloride (CuCl) and 2-aminopyridine as a bidentate ligand, offers a highly economical, regioselective, and scalable pathway[3].

Mechanistic Causality & Catalytic Cycle

Understanding the catalytic cycle is critical for successful scale-up, as it dictates the physical parameters of the reaction. The transformation relies on the stabilization of the active Cu(I) species. Without a suitable ligand, Cu(I) rapidly disproportionates into inactive Cu(0) and Cu(II)[3].

We utilize 2-aminopyridine because its small "bite angle" perfectly chelates the copper center, preventing this disproportionation while leaving enough coordination space for the oxidative addition of the bulky, electron-rich aryl bromide[3].

Figure 1: Copper-catalyzed Ullmann C-O coupling catalytic cycle for 2-Methoxy-4,6-dimethylaniline.

Scale-Up Kinetics & Thermodynamic Control

Scaling this reaction from a 50 mmol library screen to a 1.0 kg pilot batch requires overcoming a critical thermodynamic hurdle: Methanol Inhibition .

Sodium methoxide is commercially handled as a 25% w/w solution in methanol for safety and pumpability. However, methanol strongly coordinates to the copper catalyst and limits the maximum reflux temperature of the system to ~65 °C[2]. The oxidative addition of the electron-rich 2-bromo-4,6-dimethylaniline requires an activation energy that is only achieved at temperatures between 85 °C and 100 °C[2].

The Solution (Self-Validating System): We utilize Diglyme (bis(2-methoxyethyl) ether; b.p. 162 °C) as the primary reaction solvent. By actively distilling off the methanol prior to initiating the coupling phase, the internal temperature is allowed to rise to 95 °C. The reaction progress is self-validating: if the internal temperature has not reached >85 °C, methanol is still present, and the reaction will stall.

Quantitative Process Optimization Data

Scale	Ligand (5 mol%)	Solvent System	Max Temp (°C)	Isolated Yield (%)	Residual Cu (ppm)
50 mmol	None	MeOH / Diglyme	65	12%	> 1,000
50 mmol	2-Aminopyridine	MeOH / Diglyme	65	45%	> 500
50 mmol	2-Aminopyridine	Diglyme (MeOH distilled)	90	92%	< 50
1.0 kg	2-Aminopyridine	Diglyme (MeOH distilled)	95	89%	< 10 (Post-EDTA)

Table 1: Impact of ligand selection and distillative solvent exchange on reaction efficiency and API purity.

Upstream & Downstream Workflow

Figure 2: Scalable upstream and downstream process workflow for 1.0 kg pilot production.

Step-by-Step Scalable Protocol (1.0 kg Scale)

This protocol is designed for a 10 L jacketed glass reactor equipped with an overhead mechanical stirrer, a distillation head, and a nitrogen inlet.

Phase 1: Reactor Preparation & Charging

• Inerting: Purge the 10 L reactor with Nitrogen ( N2​ ) for 15 minutes to prevent oxidation of the Cu(I) catalyst.

• Substrate Charging: Add 1.00 kg (5.0 mol) of 2-bromo-4,6-dimethylaniline to the reactor.

• Solvent & Catalyst: Add 2.0 L of anhydrous Diglyme, followed by 24.7 g (0.25 mol, 5 mol%) of Copper(I) chloride (CuCl) and 23.5 g (0.25 mol, 5 mol%) of 2-aminopyridine[3].

• Agitation: Initiate mechanical stirring at 250 RPM. The mixture will form a distinct, colored pre-catalyst complex.

Phase 2: Distillative Solvent Exchange

• Base Addition: Carefully pump 1.71 L (7.5 mol, 1.5 equiv) of 25% w/w Sodium Methoxide (NaOMe) in Methanol into the reactor over 30 minutes.

• Distillation: Heat the reactor jacket to 110 °C. Open the distillation valve to collect the evolving methanol.

• Self-Validation Checkpoint: Monitor the internal temperature and the vapor temperature. The distillation is complete when the vapor temperature drops (indicating no more MeOH is boiling off) and the internal batch temperature reaches 90–95 °C . Do not proceed to Phase 3 until this temperature is achieved.[2]

Phase 3: Catalytic Coupling

• Reaction: Once the internal temperature stabilizes at 95 °C, switch the reactor from distillation to reflux mode.

• Monitoring: Maintain the reaction for 18–24 hours.

• In-Process Control (IPC): Pull a 1 mL sample, quench with water/EtOAc, and analyze the organic layer via GC-FID. The reaction is deemed complete when unreacted 2-bromo-4,6-dimethylaniline is < 1.0% (Area/Area).

Phase 4: Quench & Copper Scavenging (DSP)

Industrial pharmaceutical applications require heavy metal residues to be strictly controlled.[4] 11. Cooling: Cool the reactor internal temperature to 25 °C. 12. Quench: Slowly add 3.0 L of an aqueous 0.5 M EDTA (Ethylenediaminetetraacetic acid) disodium salt solution. Stir vigorously for 60 minutes. The EDTA will aggressively chelate the copper, pulling it into the aqueous phase as a water-soluble complex. 13. Extraction: Add 3.0 L of Ethyl Acetate (EtOAc) or Toluene. Stir for 15 minutes, then halt agitation and allow the phases to separate for 30 minutes. 14. Phase Separation: Drain the heavy, dark-blue aqueous layer (containing Cu-EDTA and NaBr salts) to waste. Wash the organic layer with an additional 2.0 L of water, followed by 2.0 L of brine.

Phase 5: Isolation via Vacuum Distillation

• Concentration: Transfer the organic layer to a rotary evaporator or distillation setup and remove the extraction solvent (EtOAc/Toluene) under reduced pressure.

• Product Distillation: To isolate the pure 2-Methoxy-4,6-dimethylaniline from the high-boiling Diglyme and residual oligomers, perform a fractional vacuum distillation. The product will distill as a clear to pale-yellow liquid under high vacuum (e.g., < 5 mbar).

• Yield: Expected yield is ~670 g (89% theoretical yield) of high-purity 2-Methoxy-4,6-dimethylaniline[2].

Quality Control & Analytical Validation

• Purity (GC-FID / HPLC): > 98.5% (A/A). Ensure baseline resolution between the product and any trace des-bromo impurity (4,6-dimethylaniline), which can form via unwanted reduction pathways if oxygen is present.

• Heavy Metals (ICP-MS): Copper content must be validated to be < 10 ppm for downstream API synthesis[4]. If Cu > 10 ppm, an additional silica plug filtration or a second EDTA wash of the organic phase is required prior to final distillation.

References

• [2] Low, C. M. R. Science of Synthesis 31.6: Aryl Ethers. Thieme Connect. Retrieved from: [Link]

• [3] Monnier, F., & Taillefer, M. Renaissance of Ullmann and Goldberg Reactions - Progress in Copper Catalyzed C-N-, C-O- and C-S-Coupling. SciSpace / Angewandte Chemie. Retrieved from:[Link]

• [4] ACS Publications. Cu-Mediated Ullmann-Type Cross-Coupling and Industrial Applications in Route Design, Process Development, and Scale-up of Pharmaceutical and Agrochemical Processes. Organic Process Research & Development. Retrieved from: [Link]

Sources

• 1. CAS:18087-07-52-Methoxy-4,6-dimethylaniline-毕得医药 [bidepharm.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. scispace.com [scispace.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Regioselective Halogenation of 2-Methoxy-4,6-dimethylaniline

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary

The functionalization of highly substituted, electron-rich anilines is a recurring bottleneck in the synthesis of active pharmaceutical ingredients (APIs). 2-Methoxy-4,6-dimethylaniline presents a unique synthetic challenge: the strongly activating amino ( −NH2​ ) group directs electrophilic aromatic substitution (EAS) to the ortho and para positions, all of which are sterically blocked by methoxy and methyl substituents. Consequently, functionalization is forced to the meta positions relative to the −NH2​ group (C3 and C5) [1].

Because both C3 and C5 are electronically activated by the resident methoxy ( −OCH3​ ) and methyl ( −CH3​ ) groups, achieving high regioselectivity requires a nuanced manipulation of steric environments and coordination chemistry. This application note outlines two divergent, field-proven protocols to selectively halogenate either the C3 or C5 position, providing researchers with self-validating workflows for complex library generation.

Mechanistic Rationale: The C3 vs. C5 Conundrum

To control regioselectivity, one must analyze the competing electronic and steric vectors within the aromatic core:

• Electronic Activation: The C5 position is para to the strongly activating −OCH3​ group, making it the kinetically favored site for standard electrophilic attack. The C3 position is ortho to the −OCH3​ group, which also provides resonance stabilization but is typically less activating than the para position.

• The "Conformational Lock" Effect: Steric analysis reveals a counterintuitive reality. While C5 is flanked by two methyl groups, C3 is flanked by a methyl and a methoxy group. To minimize electrostatic and steric repulsion with the adjacent −NH2​ group at C1, the −OCH3​ group conformationally locks its methyl rotor towards C3. This effectively shields C3 from bulky electrophiles, amplifying the natural electronic preference for C5.

• Overcoming the Bias: As documented in recent literature concerning the regioselective halogenation of electronically rich systems [2], standard EAS conditions yield intractable mixtures. To selectively target C5, we exploit this steric shielding using bulky reagents in hydrogen-bonding solvents. Conversely, to target C3, we must bypass standard EAS entirely and utilize Directed ortho-Metalation (DoM) , leveraging the −OCH3​ oxygen lone pairs to coordinate a lithium intermediate.

Mechanistic divergence for regioselective halogenation of 2-Methoxy-4,6-dimethylaniline.

Quantitative Data: Regioselectivity Matrix

The table below summarizes the causality between reaction conditions and the resulting regiochemical output.

Methodology	Reagent System	Solvent	Primary Directing Mechanism	Major Regioisomer	Typical Yield
Standard EAS	Br2​	Acetic Acid	Electronic (para to −OCH3​ )	C5 (Mixture)	45% (C5), 20% (C3)
Steric Amplification	NBS	HFIP	Steric Exclusion of C3	C5 (Exclusive)	>85%
Organocatalytic	NCS + Sec. Amine Cat.	Toluene	H-Bonding / Steric	C5	78%
Directed Metalation	sec -BuLi, then C2​Cl6​	THF	Li+ Coordination to OMe	C3 (Exclusive)	>80%

Protocol A: C5-Selective Bromination via Steric Amplification

Scientific Causality: This protocol utilizes N-Bromosuccinimide (NBS) in Hexafluoroisopropanol (HFIP). HFIP is a strongly hydrogen-bonding, highly polar, yet low-nucleophilicity solvent. It forms a dense hydrogen-bond network around the −NH2​ and −OCH3​ groups, artificially inflating their steric bulk. This completely shuts down reactivity at the C3 position, funneling the highly activated electrophilic bromine exclusively to the C5 position [3].

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-Methoxy-4,6-dimethylaniline (1.51 g, 10.0 mmol, 1.0 eq) in anhydrous HFIP (50 mL, 0.2 M).

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Note: Lower temperatures suppress radical side-reactions and oxidative degradation of the electron-rich aniline.

• Electrophile Addition: Add N-Bromosuccinimide (1.87 g, 10.5 mmol, 1.05 eq) portion-wise over 15 minutes to prevent sudden exotherms.

• Reaction Progression: Remove the ice bath and allow the reaction to stir at ambient temperature (20-25 °C) for 2 hours. Monitor completion via TLC (Hexanes:EtOAc 4:1) or LC-MS.

• Quenching: Terminate the reaction by adding 20 mL of saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) to neutralize any residual active bromine species.

• Extraction & Purification: Evaporate the HFIP under reduced pressure. Partition the residue between Ethyl Acetate (50 mL) and Water (50 mL). Extract the aqueous layer with EtOAc (2 x 25 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate. Purify via silica gel flash chromatography to yield 4-bromo-2-methoxy-4,6-dimethylaniline.

Protocol B: C3-Selective Halogenation via Directed ortho-Metalation (DoM)

Scientific Causality: To force halogenation at the sterically hindered C3 position, we must override standard EAS rules. By protecting the aniline as a tert-butyl carbamate (Boc), we create a secondary Directed Metalation Group (DMG). Treatment with sec -BuLi deprotonates the carbamate first. A second equivalent of sec -BuLi then coordinates between the Boc-carbonyl oxygen and the methoxy oxygen, selectively abstracting the proton at C3. Quenching this stable organolithium intermediate with a halogen source yields the C3-halogenated product exclusively.

Experimental workflow for the C3-selective halogenation via DoM.

Step-by-Step Methodology:

• Aniline Protection:

  • Dissolve 2-Methoxy-4,6-dimethylaniline (10.0 mmol) in THF (30 mL). Add Boc2​O (11.0 mmol) and DMAP (0.5 mmol). Stir at reflux for 12 hours.

  • Isolate the N-Boc-2-methoxy-4,6-dimethylaniline via standard aqueous workup and use directly in the next step.

• Cryogenic Setup: Transfer the N-Boc protected aniline (1.0 eq) to a flame-dried Schlenk flask under an Argon atmosphere. Dissolve in anhydrous THF (0.1 M) and add anhydrous TMEDA (2.5 eq). Cool the system to -78 °C using a dry ice/acetone bath.

• Directed Lithiation:

  • Dropwise, add sec -Butyllithium (1.4 M in cyclohexane, 2.2 eq) over 20 minutes.

  • Critical Step: The reaction must stir at -78 °C for exactly 1.5 hours to ensure complete formation of the C3-lithiated species without initiating ring-opening or rearrangement side-reactions.

• Electrophilic Quench:

  • For Chlorination: Add a pre-cooled solution of Hexachloroethane ( C2​Cl6​ , 1.5 eq) in THF.

  • For Bromination: Add 1,2-Dibromoethane (1.5 eq).

  • Allow the reaction to slowly warm to room temperature over 2 hours.

• Deprotection & Isolation:

  • Quench with saturated aqueous NH4​Cl . Extract with DCM.

  • To remove the Boc group, dissolve the crude intermediate in a 1:1 mixture of DCM and Trifluoroacetic acid (TFA). Stir for 2 hours at room temperature.

  • Neutralize carefully with saturated aqueous NaHCO3​ , extract with DCM, dry ( Na2​SO4​ ), and purify via column chromatography to isolate the C3-halogenated aniline.

References

• Direct meta-C–H halogenation of anilines and benzoic acids. ResearchGate. Explores the challenges of functionalizing the meta-position of anilines when standard electrophilic bromination overwhelmingly favors ortho/para pathways.[Link]

• Regioselective ortho halogenation of N-aryl amides and ureas via oxidative halodeboronation. Semantic Scholar. Details how highly electron-rich aromatic systems lead to competing EAS reactions, necessitating specialized directing groups or boron handles to maintain regiocontrol.[Link]

• Highly ortho-Selective Chlorination of Anilines Using a Secondary Ammonium Salt Organocatalyst. Angewandte Chemie International Edition (Thieme Connect). Provides foundational context on utilizing steric bulk and hydrogen-bonding networks to control regioselectivity in aniline halogenation.[Link]

Harnessing the Potential of 2-Methoxy-4,6-dimethylaniline in the Synthesis of Advanced OLED Materials

An Application Note for Researchers

Abstract

Organic Light-Emitting Diodes (OLEDs) represent a transformative technology in modern displays and solid-state lighting, offering superior performance characteristics such as high contrast ratios, vibrant colors, and design flexibility.[1][2] The efficiency, stability, and color purity of an OLED device are intrinsically linked to the molecular architecture of the organic materials used within its multilayer stack.[3] This application note provides an in-depth guide on the strategic use of 2-Methoxy-4,6-dimethylaniline as a versatile precursor for synthesizing high-performance Hole Transport Materials (HTMs) and Thermally Activated Delayed Fluorescence (TADF) emitters. We will explore the nuanced role of its specific substituents and provide detailed, field-proven protocols for its application in advanced OLED material synthesis.

Introduction: The Strategic Importance of Molecular Design

An OLED's performance is dictated by the seamless operation of several layers, primarily the Hole Transport Layer (HTL), the Emissive Layer (EML), and the Electron Transport Layer (ETL).[4] The HTL's role is to facilitate the efficient injection and transport of positive charge carriers (holes) from the anode to the emissive layer, ensuring a balanced charge recombination that leads to light emission.[3][5]

Aniline and its derivatives are foundational building blocks in the synthesis of organic electronic materials, particularly for their role in forming triarylamine and carbazole structures, which are renowned for their excellent hole-transporting capabilities.[6][7][8] 2-Methoxy-4,6-dimethylaniline, in particular, offers a unique combination of electronic and steric properties that can be leveraged to create next-generation OLED materials.

• Electronic Tuning via the Methoxy Group: The methoxy (-OCH₃) group is a potent electron-donating group. Its presence can raise the Highest Occupied Molecular Orbital (HOMO) energy level of the final molecule, which is critical for tuning the energy alignment between different layers in an OLED device to reduce the hole injection barrier.[9][10]

• Morphological Stability via Dimethyl Groups: The two methyl (-CH₃) groups at the 4 and 6 positions provide significant steric hindrance. This bulkiness can disrupt intermolecular packing (π-π stacking), which helps to prevent crystallization and maintain a stable amorphous morphology in thin films—a crucial factor for device longevity and preventing performance degradation.

This guide positions 2-Methoxy-4,6-dimethylaniline not as a final device material, but as a critical and strategic starting reagent for building more complex, high-performance molecular architectures.[4]

Application in the Synthesis of Carbazole-Based Hole Transport Materials

Carbazole derivatives are a cornerstone of HTM design due to their high thermal stability and excellent hole mobility.[3] 2-Methoxy-4,6-dimethylaniline serves as an ideal precursor for creating sterically-hindered, electronically-tuned carbazole cores through established synthetic routes like the Buchwald-Hartwig amination.[4]

Protocol 1: Synthesis of a Di-substituted Carbazole HTM Precursor

This protocol details a two-step process: an initial Buchwald-Hartwig amination to form a diarylamine intermediate, followed by an intramolecular cyclization to yield the carbazole core.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. digichem.com [digichem.com]
• 4. benchchem.com [benchchem.com]
• 5. preprints.org [preprints.org]
• 6. researchgate.net [researchgate.net]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. purehost.bath.ac.uk [purehost.bath.ac.uk]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to improve reaction yield when synthesizing 2-Methoxy-4,6-dimethylaniline

Answering your request, as a Senior Application Scientist, here is a technical support center with troubleshooting guides and FAQs on how to improve reaction yield when synthesizing 2-Methoxy-4,6-dimethylaniline.

Technical Support Center: Synthesis of 2-Methoxy-4,6-dimethylaniline

Welcome to the technical support guide for the synthesis of 2-Methoxy-4,6-dimethylaniline. This document is designed for chemistry professionals engaged in pharmaceutical and materials science research. Here, we address common challenges and provide advanced troubleshooting strategies to optimize your reaction yields and product purity. Our approach is grounded in mechanistic principles to empower you to make informed, data-driven decisions in your experimental design.

Part 1: Understanding the Synthetic Landscape

The synthesis of 2-Methoxy-4,6-dimethylaniline typically proceeds through a multi-step pathway, most commonly originating from 3,5-dimethylphenol. Understanding this pathway is critical for effective troubleshooting. The general sequence involves nitration, followed by methylation of the hydroxyl group, and finally, reduction of the nitro group.

Caption: Common synthetic route to 2-Methoxy-4,6-dimethylaniline.

Each step in this sequence presents unique challenges that can impact the overall yield. The following sections are structured to address problems at each critical stage of the synthesis.

Part 2: Troubleshooting Guide & FAQs

This section is formatted as a series of questions you might encounter during your synthesis, providing detailed causes and actionable solutions.

Stage 1: Nitration of 3,5-Dimethylphenol

Q1: My nitration reaction is resulting in a low yield of the desired 4,6-Dimethyl-2-nitrophenol and a mixture of other isomers. What's going wrong?

A: This is a classic selectivity issue in electrophilic aromatic substitution. The hydroxyl and two methyl groups are all ortho-, para-directing, leading to potential competition.

• Primary Cause: Lack of regiocontrol due to reaction conditions being too harsh or not optimized. High temperatures and overly concentrated acids can reduce selectivity.

• Scientific Rationale: The kinetic product is often the ortho-nitrated phenol, but under harsh conditions, thermodynamic products and dinitrated species can form. Since nitration makes the phenyl ring more susceptible to nucleophilic cleavage, careful control is essential to prevent degradation.[1]

• Solutions:

  • Temperature Control: Maintain a low temperature (0-5 °C) during the addition of the nitrating agent. This favors the kinetic product and minimizes over-reaction.

  • Milder Nitrating Agents: Instead of a concentrated H₂SO₄/HNO₃ mixture, consider using a milder reagent like Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O) in acetone, which has been shown to efficiently nitrate phenolic compounds with high yields under ambient temperatures.[2]

  • Order of Addition: Slowly add the nitric acid or nitrating agent to the solution of 3,5-dimethylphenol. This keeps the concentration of the electrophile low at any given moment, reducing the likelihood of di-nitration.

Stage 2: Methylation of 4,6-Dimethyl-2-nitrophenol

Q2: The methylation step is incomplete, and I'm recovering a significant amount of starting material. How can I drive the reaction to completion?

A: Incomplete methylation is typically due to a weak base, insufficient alkylating agent, or poor solvent choice.

• Primary Cause: The phenoxide, the active nucleophile, is not being generated in a sufficient concentration.

• Scientific Rationale: The reaction is a Williamson ether synthesis, which requires the deprotonation of the phenol to form a phenoxide ion. The pKa of the nitrophenol is lower than that of phenol, but a sufficiently strong base is still required to ensure a high concentration of the nucleophilic species.

• Solutions:

  • Base Selection: Use a strong, non-nucleophilic base like sodium hydride (NaH) or potassium carbonate (K₂CO₃) to ensure complete deprotonation.[3] For instance, a procedure for a similar compound involved stirring the aminophenol with potassium carbonate in DMF before adding methyl iodide.[3]

  • Solvent Choice: Employ a polar aprotic solvent like DMF or acetonitrile. These solvents effectively solvate the cation of the base (e.g., K⁺) without solvating the phenoxide anion, thus enhancing its nucleophilicity.

  • Reagent Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of the methylating agent (e.g., dimethyl sulfate or methyl iodide) to ensure the reaction goes to completion. Monitor the reaction via Thin Layer Chromatography (TLC) to avoid adding a large excess, which would complicate purification.

Stage 3: Reduction of 2-Methoxy-4,6-dimethylnitrobenzene

Q3: My reduction of the nitro group is sluggish, or it's producing side products. What is the most reliable method to improve yield and purity?

A: The reduction of an aromatic nitro group is a cornerstone reaction, but its efficiency depends heavily on the chosen methodology and the presence of other functional groups.

• Primary Cause: The catalyst may be poisoned or inactive, or the reducing agent may not be suitable for the substrate. Side reactions can include partial reduction (to nitroso or hydroxylamine intermediates) or hydrodehalogenation if other sensitive groups are present.

• Scientific Rationale: Catalytic hydrogenation and metal/acid reductions are the most common methods. Catalytic methods offer high selectivity and cleaner workups, while metal/acid systems are robust but can require more extensive purification.[4][5]

• Solutions:

  • Catalytic Hydrogenation: This is often the cleanest method. Use Palladium on carbon (Pd/C) with a hydrogen source like H₂ gas or hydrazine hydrate.[4] The use of hydrazine hydrate with Pd/C is known for its high selectivity in reducing nitroarenes.[4]

  • Metal/Acid Reduction: A classic and effective method involves using tin(II) chloride dihydrate (SnCl₂) in a solvent like ethanol, followed by refluxing.[6] This method is often high-yielding but requires careful basification during workup to liberate the free aniline.

  • Reaction Monitoring: Regardless of the method, monitor the reaction by TLC. The disappearance of the nitro-compound spot and the appearance of the highly UV-active aniline spot (which often has a different color) is a clear indicator of reaction progress.

Reduction Method	Reagents	Typical Conditions	Pros	Cons	Yield Reference
Catalytic Hydrogenation	H₂ gas, Pd/C	Ethanol or Ethyl Acetate, RT-50°C, 1-5 atm H₂	High Purity, Clean Workup, Recyclable Catalyst	Requires specialized hydrogenation equipment	High
Catalytic Transfer Hydrogenation	Hydrazine Hydrate, Pd/C	Ethanol, Reflux	No H₂ gas needed, High Selectivity[4]	Hydrazine is toxic	Good to High[4]
Metal/Acid Reduction	SnCl₂·2H₂O	Ethanol, Reflux	Inexpensive, Robust, High Yield[6]	Tedious workup, Metal waste	~78%[6]
Metal/Acid Reduction	Fe, HCl or Acetic Acid	Water/Ethanol, Reflux	Very inexpensive, Environmentally benign metal	Can require large excess of metal and acid	Variable

Part 3: Optimized Experimental Protocol

This protocol represents a synthesized and optimized workflow based on established chemical literature for analogous transformations.

Protocol: Synthesis of 2-Methoxy-4,6-dimethylaniline from 3,5-Dimethylphenol

Step 1: Nitration of 3,5-Dimethylphenol

• In a round-bottom flask cooled to 0 °C in an ice-salt bath, dissolve 3,5-dimethylphenol (1.0 eq) in glacial acetic acid.

• Slowly add a pre-cooled mixture of nitric acid (1.1 eq) and sulfuric acid (0.2 eq) dropwise over 1 hour, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, stir the mixture at 0-5 °C for an additional 2-3 hours. Monitor reaction completion by TLC (e.g., 4:1 Hexane:Ethyl Acetate).

• Carefully pour the reaction mixture onto crushed ice. The yellow solid precipitate is the crude 4,6-Dimethyl-2-nitrophenol.

• Filter the solid, wash thoroughly with cold water until the washings are neutral, and dry under vacuum.

Step 2: Methylation of 4,6-Dimethyl-2-nitrophenol

• To a solution of the crude nitrophenol (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

• Stir the suspension vigorously for 30 minutes at room temperature.

• Add methyl iodide (1.2 eq) dropwise.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours, monitoring by TLC.

• After cooling, pour the mixture into water and extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 2-Methoxy-4,6-dimethylnitrobenzene.[3]

Step 3: Reduction to 2-Methoxy-4,6-dimethylaniline

• Dissolve the crude nitro-compound (1.0 eq) in absolute ethanol.

• Add tin(II) chloride dihydrate (4-5 eq) portion-wise.

• Reflux the mixture overnight. The reaction progress can be monitored by TLC.

• Cool the reaction to room temperature and pour it onto ice.

• Carefully basify the mixture with a cold 2N NaOH solution until the pH is >10. A precipitate of tin salts will form.

• Filter the mixture through a pad of celite. Extract the filtrate with dichloromethane or ethyl acetate (4x).

• Combine the organic layers, dry over anhydrous magnesium sulfate, and remove the solvent under reduced pressure.[6]

• The crude product can be purified by silica gel column chromatography (e.g., Hexane/Ethyl Acetate gradient) to yield pure 2-Methoxy-4,6-dimethylaniline.[6]

Part 4: Troubleshooting Workflow

When encountering a low overall yield, a systematic approach is necessary to identify the problematic step.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Highly efficient nitration of phenolic compounds in solid phase or solution using Bi(NO3)3.5H2O as nitrating reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. prepchem.com [prepchem.com]
• 4. researchgate.net [researchgate.net]
• 5. o-Anisidine (2-Methoxyaniline): Chemical Properties, Synthesis, Applications, and Safety Considerations - China Chemical Manufacturer [longchangextracts.com]
• 6. 4-methoxy-2,6-dimethyl-aniline synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Troubleshooting Steric Hindrance in 2-Methoxy-4,6-dimethylaniline Coupling Reactions

Welcome to the technical support center dedicated to addressing the challenges associated with coupling reactions involving the sterically hindered substrate, 2-methoxy-4,6-dimethylaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) to navigate the complexities of these transformations. The inherent steric bulk arising from the ortho-methoxy group and the two flanking methyl groups significantly impacts the reactivity of the aniline nitrogen, often leading to low yields or reaction failure. This resource offers practical, field-proven insights to overcome these obstacles.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during coupling reactions with 2-methoxy-4,6-dimethylaniline.

Question 1: I am attempting a Buchwald-Hartwig amination with 2-methoxy-4,6-dimethylaniline and an aryl halide, but I am observing little to no product formation. What are the most likely causes and how can I improve my reaction?

Answer:

Low or no yield in the Buchwald-Hartwig amination of 2-methoxy-4,6-dimethylaniline is a frequent challenge primarily due to the severe steric hindrance around the nucleophilic nitrogen atom. This steric congestion impedes key steps in the catalytic cycle, namely the coordination of the aniline to the palladium center and the subsequent reductive elimination.[1] A systematic optimization of your reaction parameters is crucial.

Initial Diagnostic Workflow:

Caption: Troubleshooting workflow for low-yield Buchwald-Hartwig reactions.

Detailed Troubleshooting Steps:

• Catalyst and Ligand Selection are Paramount: Standard palladium catalysts are often ineffective for this substrate.[2] The choice of ligand is the most critical factor for success with sterically hindered anilines.[1][3]

  • Recommended Ligands: Bulky, electron-rich biarylphosphine ligands are essential to promote the crucial reductive elimination step.[3][4][5] Consider screening the following classes of ligands:

    • Buchwald Ligands: XPhos, SPhos, and RuPhos are excellent starting points.[3]

    • Biaryl Phosphorinane Ligands: These have shown high activity for coupling hindered, electron-deficient anilines with hindered aryl halides.[4][5]

    • N-Heterocyclic Carbenes (NHCs): NHC ligands can offer high stability and activity.[3][6]

  • Palladium Precursor: The choice of palladium source can also influence the reaction's success.

    • Pd(OAc)₂ or Pd₂(dba)₃: These are common precursors that are reduced in situ to the active Pd(0) species.[3]

    • Preformed Catalysts: Palladacycles or pre-formed complexes (e.g., XPhos Pd G3) can offer higher stability, activity, and easier handling, which is particularly beneficial for challenging substrates.[3][7]

• Base Selection and Strength: The base plays a critical role in the deprotonation of the aniline and the overall catalytic cycle.

  • Recommended Bases: Strong, non-nucleophilic bases are typically required.[3]

    • Sodium tert-butoxide (NaOtBu) or Potassium tert-butoxide (KOtBu) are often the most effective.

    • Cesium carbonate (Cs₂CO₃) or Potassium phosphate (K₃PO₄) can be effective, sometimes in combination with a small amount of water, but may be less potent for this highly hindered system.[2][8]

  • Solubility: Ensure the base is sufficiently soluble in the reaction solvent. Poor solubility can lead to slow and incomplete reactions.

• Optimizing Reaction Conditions:

  • Temperature: Sterically hindered couplings often require higher temperatures (80-120 °C) to overcome the activation energy barrier.[2][9] However, excessively high temperatures can lead to catalyst decomposition or side reactions.

  • Solvent: Anhydrous and degassed solvents are crucial to prevent catalyst poisoning.[3]

    • Common Solvents: Toluene, 1,4-dioxane, or THF are frequently used.[3]

    • Solvent Effects: The choice of solvent can influence the solubility of the reactants and the stability of the catalytic species. It is worth screening different aprotic solvents.

• Reagent Purity:

  • Aniline and Aryl Halide: Ensure the purity of your starting materials. Impurities can act as catalyst poisons.[1]

  • Inert Atmosphere: Rigorously maintain an inert atmosphere (argon or nitrogen) throughout the reaction setup and duration, as oxygen can deactivate the palladium catalyst.[1]

Summary of Recommended Starting Conditions for Buchwald-Hartwig Amination:

Parameter	Recommendation	Rationale
Palladium Precursor	Pd₂(dba)₃ (1-2 mol%) or XPhos Pd G3 (1-2 mol%)	Provides a stable and active source of Pd(0). Pre-catalysts can improve reproducibility.[3]
Ligand	XPhos or SPhos (1.1-1.2 eq. relative to Pd)	Bulky, electron-rich ligands facilitate the reductive elimination of the sterically demanding product.[3]
Base	NaOtBu (1.4-2.0 equiv.)	A strong, non-nucleophilic base is required to deprotonate the hindered aniline.[3]
Solvent	Anhydrous, degassed Toluene or 1,4-Dioxane	Aprotic solvents that can solubilize the reactants and are stable at high temperatures.[1][3]
Temperature	100-110 °C	Increased thermal energy is often necessary to overcome the steric barrier.[2][9]
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation and deactivation of the catalyst.[1]

Question 2: I am attempting a Suzuki-Miyaura coupling using a boronic acid derivative of 2-methoxy-4,6-dimethylaniline, but the reaction is sluggish and gives a poor yield of the biaryl product. What should I investigate?

Answer:

Similar to C-N coupling, Suzuki-Miyaura reactions involving derivatives of 2-methoxy-4,6-dimethylaniline are challenging due to steric hindrance. In this case, the steric bulk impedes the transmetalation and reductive elimination steps of the catalytic cycle.[2] The formation of tetra-ortho-substituted biaryls is a known synthetic challenge.[10]

Decision Tree for Troubleshooting Suzuki-Miyaura Coupling:

Caption: Decision-making process for optimizing hindered Suzuki-Miyaura couplings.

Key Optimization Strategies:

• Ligand Selection is Crucial: Standard ligands like PPh₃ are often ineffective for sterically hindered substrates.[2]

  • Recommended Ligands: Highly bulky and electron-rich monophosphine ligands are necessary to facilitate the coupling of hindered partners.

    • Buchwald-type ligands: SPhos and XPhos are excellent choices.

    • Specialized Ligands: For extremely hindered couplings, consider ligands like AntPhos, which has shown high reactivity for sterically demanding aryl-alkyl couplings.[11] Phenanthrene-based ligands have also been successful in forming tetra-ortho-substituted biaryls.[10]

• Choice of Base: The base is critical for activating the boronic acid/ester for transmetalation.

  • Recommended Bases:

    • Potassium phosphate (K₃PO₄) is often a good starting point and can be used with a small amount of water.[2]

    • Cesium carbonate (Cs₂CO₃) is another effective base.[2]

    • Stronger bases like potassium tert-butoxide (KOtBu) may be necessary for very challenging couplings but should be used with caution as they can promote side reactions.[2]

• Boronic Acid/Ester Stability:

  • Decomposition: Boronic acids can undergo protodeboronation or form unreactive trimeric boroxines, especially at high temperatures. Consider using the more stable pinacol boronate esters.

  • Equivalents: Use a slight excess of the boronic acid or ester (1.5-2.0 equivalents) to drive the reaction to completion.[2]

• Reaction Conditions:

  • Temperature: Elevated temperatures (e.g., 80-110 °C) are typically required.[2]

  • Solvent: Anhydrous, degassed solvents such as 1,4-dioxane or toluene, often with a small amount of water to aid in dissolving the base, are commonly used.[2][7]

General Protocol for a Sterically Hindered Suzuki-Miyaura Coupling:

• Reaction Setup: In an oven-dried reaction vessel under an inert atmosphere, combine the aryl halide (1.0 equiv.), the boronic acid or ester (1.5-2.0 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).[2]

• Catalyst Addition: Add the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%) and the ligand (e.g., SPhos, 1.1-1.2 equiv. relative to Pd).[2]

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., toluene/water mixture) via syringe.

• Reaction: Stir the mixture at the optimized temperature (e.g., 100 °C) and monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture, dilute with an organic solvent, and wash with water and brine.[2][12]

Frequently Asked Questions (FAQs)

Q1: Why is 2-methoxy-4,6-dimethylaniline so unreactive in coupling reactions?

The low reactivity is a direct consequence of steric hindrance. The two ortho-methyl groups and the ortho-methoxy group flank the amine functionality, physically blocking the approach of the bulky palladium catalyst complex. This steric shield hinders the coordination of the nitrogen to the metal center, which is a prerequisite for both C-N and C-C bond formation.[1] Additionally, the electron-donating nature of the methoxy and methyl groups increases the electron density on the aniline ring, which can affect the electronic properties of the substrate in the catalytic cycle.[13]

Q2: Can I use copper catalysis as an alternative to palladium for these hindered couplings?

Yes, copper-catalyzed amination (Ullmann-type reactions) has re-emerged as a valuable alternative for the synthesis of sterically hindered anilines.[1] Recent advancements have led to the development of ligands that can facilitate the coupling of sterically demanding partners under milder conditions than traditional Ullmann reactions.[14] For certain substrates, copper-catalyzed amination of arylboronic esters can also be a viable and practical method.[15]

Q3: I am observing significant hydrodehalogenation of my aryl halide starting material. What causes this and how can I prevent it?

Hydrodehalogenation is a common side reaction where the aryl halide is reduced, replacing the halogen with a hydrogen atom. This can be caused by:

• Presence of Water: Traces of water can lead to the hydrolysis of intermediates. Ensure all reagents and solvents are scrupulously dried and the reaction is run under a strictly inert atmosphere.[3]

• Catalyst Decomposition: Decomposed catalyst (palladium black) can promote this side reaction.[3]

• Reaction Temperature: High temperatures can sometimes favor hydrodehalogenation.

To mitigate this:

• Lower the reaction temperature if possible.

• Use a more stable pre-catalyst or a more robust ligand to prevent catalyst decomposition.[1][3]

• Ensure the reaction is performed under strictly anhydrous and inert conditions.

Q4: How does the electronic nature of the coupling partner affect the reaction with 2-methoxy-4,6-dimethylaniline?

The electronic properties of the coupling partner (e.g., the aryl halide) are also important.

• Electron-deficient aryl halides are generally more reactive in the oxidative addition step of the catalytic cycle.

• Electron-rich aryl halides can be more challenging coupling partners, as the oxidative addition step is slower.[4] In such cases, using a more electron-rich and bulky ligand can help to promote this step.

For particularly challenging combinations, such as coupling the hindered 2-methoxy-4,6-dimethylaniline with an electron-rich aryl halide, a careful screening of ligands and reaction conditions is essential for success.

References

• Technical Support Center: Overcoming Steric Hindrance in Reactions with 1-Bromododecane - Benchchem. (URL: )
• Technical Support Center: Catalyst Selection for Cross-Coupling Reactions with 3-(Oxan-4-yl)aniline - Benchchem. (URL: )
• A Highly Active Suzuki Catalyst for the Synthesis of Sterically Hindered Biaryls: Novel Ligand Coordination | Journal of the American Chemical Society. (URL: )
• Technical Support Center: Suzuki Coupling with Sterically Hindered Substr
• Subtle steric differences reveal a model for Ni cross-coupling success. (URL: )
• Overcoming challenges in the synthesis of sterically hindered anilines - Benchchem. (URL: )
• Mechanistic Insight into Cu-Catalyzed C–N Coupling of Hindered Aryl Iodides and Anilines Using a Pyrrol-ol Ligand Enables Development of Mild and Homogeneous Reaction Conditions - ACS Public
• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling - The Royal Society of Chemistry. (URL: )
• Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)
• Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)
• Technical Support Center: Overcoming Steric Hindrance in 4-Bromo-N-(tert-butyl)pyridin-2-amine Reactions - Benchchem. (URL: )
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Publishing. (URL: )
• Overcoming steric hindrance in reactions involving the 4-anilinopiperidine core - Benchchem. (URL: )
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC. (URL: )
• Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester | Request PDF - ResearchG
• Recent progress towards transition metal-catalyzed aniline–aldehyde–alkyne coupling for the synthesis of 2,4. (URL: )
• Buchwald-Hartwig Coupling - Organic Synthesis. (URL: )
• The effect of ortho substituents on the mechanism of aromatic nucleophilic substitution reactions in dipolar aprotic solvents - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (URL: )
• Practical catalytic method for synthesis of sterically hindered anilines - PubMed. (URL: )
• Buchwald-Hartwig Coupling - Alfa Chemistry. (URL: )
• Investigation of amine inversion dynamics in ortho and meta substituted anilines by G3XMP2 theory - Der Pharma Chemica. (URL: )
• 2,4,6-Trichloropyrimidine.
• Nitrate Reduction for Deaminative Suzuki–Miyaura Coupling of Anilines - PMC - NIH. (URL: )
• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. (URL: )
• Substituent Effects on the Physical Properties and pKa of Aniline - AFIT. (URL: )
• Synthesis of Sterically Hindered Primary Amines by Concurrent Tandem Photoredox Catalysis | Journal of the American Chemical Society. (URL: )
• Palladium-Catalyzed Synthesis of N , N- Dimethylanilines via Buchwald–Hartwig Amination of (Hetero)
• Synthesis of Benzidine Derivatives via FeCl3·6H2O-Promoted Oxidative Coupling of Anilines | The Journal of Organic Chemistry - ACS Public
• Table 4 Reactions of 4-Methoxy-N,N-dimethylaniline (1d)
• Steric effects of nucleophile-radical coupling reaction. Determination of rate constants for the reaction of aryl radicals with 2-naphthoxide anion - New Journal of Chemistry (RSC Publishing). (URL: )
• Parallel mechanochemical optimization - Buchwald-Hartwig C-N coupling as a test case. (URL: )
• (PDF)
• The investigation of the steric hindrance of anilines by means of reactions with PCl 3 and BCl 3 - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01182E. (URL: )
• Synthesis of Hindered Anilines: Three-Component Coupling of Arylboronic Acids, tert-Butyl Nitrite, and Alkyl Bromides | Organic Letters - ACS Public
• Sterically Congested 2,6‐Disubstituted Anilines from Direct C−N Bond Formation
• Technical Support Center: Reactions of 4-Methoxy-N,N-dimethylaniline - Benchchem. (URL: )
• Effect of steric hindrance on the interfacial connection of MOF-on-MOF architectures - PMC. (URL: )

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Preventing oxidation and degradation of 2-Methoxy-4,6-dimethylaniline during storage

Introduction

Welcome to the technical support guide for 2-Methoxy-4,6-dimethylaniline (MDMA). This document is designed for researchers, scientists, and drug development professionals who utilize this compound in their work. 2-Methoxy-4,6-dimethylaniline is a substituted aniline derivative, and like many aromatic amines, it is susceptible to oxidation and degradation, which can compromise experimental integrity and product quality. The presence of electron-donating methoxy and methyl groups on the aromatic ring makes the amino group particularly prone to oxidation by atmospheric oxygen.

This guide provides in-depth, field-proven insights into the causes of degradation and offers practical, validated protocols for storage, handling, and troubleshooting to ensure the long-term stability and purity of your 2-Methoxy-4,6-dimethylaniline samples.

Frequently Asked Questions (FAQs)

Here we address the most common questions regarding the stability and handling of 2-Methoxy-4,6-dimethylaniline.

Q1: What are the primary causes of 2-Methoxy-4,6-dimethylaniline degradation?

A1: The primary degradation pathway for 2-Methoxy-4,6-dimethylaniline is oxidation. This process is accelerated by several factors:

• Exposure to Air (Oxygen): The amino group is readily oxidized by atmospheric oxygen.[1]

• Exposure to Light: Many aniline derivatives are light-sensitive and can darken over time upon exposure, which can catalyze oxidation.[2]

• Elevated Temperatures: Heat increases the rate of oxidative reactions.[3]

• Presence of Metal Ions: Trace metal impurities can catalyze the oxidation of aromatic amines.

Q2: What are the visible signs of degradation?

A2: The most common sign of degradation is a change in color. Pure 2-Methoxy-4,6-dimethylaniline is typically a light-colored solid. Upon oxidation, it may turn yellow, brown, or even dark purple due to the formation of highly conjugated oxidation products like azoxybenzenes, nitrobenzenes, and polymeric materials.[4][5] Any significant deviation from its initial appearance warrants a purity check.

Q3: What are the ideal storage conditions for long-term stability?

A3: To minimize degradation, 2-Methoxy-4,6-dimethylaniline should be stored with the following precautions, as recommended by suppliers for similar sensitive aromatic amines:

• Temperature: Store in a refrigerator (2-8 °C).[3]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to displace oxygen.[3]

• Container: Use an amber glass vial or a container that blocks UV light to prevent photodegradation.[2] Ensure the container is tightly sealed to prevent moisture and air ingress.[3][6]

Q4: How long can I expect 2-Methoxy-4,6-dimethylaniline to remain stable under ideal conditions?

A4: While specific shelf-life data can vary by manufacturer and initial purity, when stored under the ideal conditions described in Q3 (refrigerated, under inert gas, and protected from light), the compound should remain stable for several months to years. For critical applications, it is best practice to re-analyze the purity of the material if it has been stored for more than one year.

Q5: Can I store 2-Methoxy-4,6-dimethylaniline in solution?

A5: Storing this compound in solution is generally not recommended for long periods. Degradation can be faster in solution, especially in protic solvents or in the presence of dissolved oxygen.[2] If you must store a solution, use a degassed aprotic solvent, store it under an inert atmosphere in a sealed vial, and keep it refrigerated and protected from light. Prepare solutions fresh whenever possible for the most reliable results.[2]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the storage and use of 2-Methoxy-4,6-dimethylaniline.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Color Change (e.g., yellowing, browning)	Oxidation due to exposure to air, light, or heat.	1. Verify purity using TLC, HPLC, or GC-MS.[7][8][9]2. If purity is compromised, consider purification (e.g., recrystallization, column chromatography) or discard the reagent.3. Review storage procedures; ensure the container is tightly sealed, purged with inert gas, and stored in a dark, refrigerated location.
Inconsistent Experimental Results or Low Yields	Degradation of the starting material leading to lower active concentration and potential reaction inhibition by impurities.	1. Confirm the purity of the aniline before use.[2]2. Use a freshly opened bottle or a recently purified batch for critical reactions.3. Run a small-scale control reaction to verify the reagent's activity.
Formation of Insoluble Particulates	Polymerization or formation of insoluble oxidation byproducts.	1. Do not use the material. The presence of particulates indicates significant degradation.2. Discard the reagent according to your institution's safety guidelines.3. Acquire a new, high-purity batch of the compound.

Visual Workflow: Troubleshooting Degradation

The following diagram outlines a logical workflow for troubleshooting issues related to the stability of 2-Methoxy-4,6-dimethylaniline.

Caption: A decision tree for troubleshooting suspected degradation.

Experimental Protocol: Purity Assessment by HPLC

This protocol provides a self-validating method to assess the purity of 2-Methoxy-4,6-dimethylaniline and detect the presence of degradation products.

Objective: To quantify the purity of a 2-Methoxy-4,6-dimethylaniline sample and identify potential degradation products using reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection.

Materials:

• 2-Methoxy-4,6-dimethylaniline sample

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Formic acid (optional, for pH adjustment)

• Volumetric flasks and pipettes

• HPLC system with UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Procedure:

• Mobile Phase Preparation:

  • Prepare Mobile Phase A: 0.1% formic acid in water.

  • Prepare Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Degas both mobile phases by sonication or vacuum filtration.

• Standard Preparation:

  • Accurately weigh approximately 10 mg of a high-purity reference standard of 2-Methoxy-4,6-dimethylaniline.

  • Dissolve in a 1:1 mixture of ACN/water in a 10 mL volumetric flask to create a 1 mg/mL stock solution.

  • Perform serial dilutions to create calibration standards at concentrations of 0.1, 0.05, and 0.01 mg/mL.

• Sample Preparation:

  • Prepare a sample solution at approximately 0.1 mg/mL using the same diluent as the standards.

• HPLC Method:

  • Column: C18 (4.6 x 150 mm, 5 µm)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm (or a wavelength determined by a UV scan of the analyte)

  • Column Temperature: 30 °C

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	70	30
    15.0	10	90
    20.0	10	90
    20.1	70	30

    | 25.0 | 70 | 30 |

• Analysis and Data Interpretation:

  • Inject the standards to generate a calibration curve.

  • Inject the sample solution.

  • Calculate the purity of the sample by the area percent method. The purity is the area of the main peak divided by the total area of all peaks, multiplied by 100%.

  • Degradation products will typically appear as additional peaks, often with different retention times than the parent compound. Early-eluting peaks may indicate more polar oxidation products.

Mechanism of Degradation

The oxidation of aniline derivatives can proceed through several pathways, often involving radical mechanisms. The electron-rich aromatic ring of 2-Methoxy-4,6-dimethylaniline facilitates the initial loss of an electron from the nitrogen atom.

Caption: A simplified model of the oxidative degradation pathway.[4][10]

References

• The Chemical Oxidation of Aniline: Mechanisms, Applications, and Environmental Implications. Open Access Journals. [Link]

• Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regulating the Base. National Center for Biotechnology Information. [Link]

• Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. National Center for Biotechnology Information. [Link]

• Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. SpringerLink. [Link]

• Oxidation of Aniline using Different Reaction Pathways. Asian Publication Corporation. [Link]

• Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. U.S. Environmental Protection Agency. [Link]

• Radiation chemical oxidation of aniline derivatives. Royal Society of Chemistry. [Link]

• Complex antioxidant composition for preventing aromatic amine

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• 1. CN105037178B - Complex antioxidant composition for preventing aromatic amine from discoloring - Google Patents [patents.google.com]
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• 3. tcichemicals.com [tcichemicals.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. asianpubs.org [asianpubs.org]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Radiation chemical oxidation of aniline derivatives - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Crystallization &amp; Purification of 2-Methoxy-4,6-dimethylaniline

Welcome to the Technical Support Center. 2-Methoxy-4,6-dimethylaniline (CAS: 18087-07-5) is a highly electron-rich aromatic amine. While it is a valuable building block in drug development, its structural features—specifically the synergistic electron-donating effects of the methoxy and methyl groups—make it notoriously prone to aerial oxidation and Liquid-Liquid Phase Separation (LLPS) during crystallization.

This guide provides field-proven, self-validating troubleshooting strategies to help you achieve high-purity crystalline isolation.

Section 1: Solvent Selection & Thermodynamics (FAQ)

Q: How do I select the optimal solvent/anti-solvent pair for 2-Methoxy-4,6-dimethylaniline? A: Solvent selection must be driven by Hansen Solubility Parameters (HSP)[1]. The molecule possesses a polar, hydrogen-bonding amino group (-NH₂), a hydrogen-bond accepting methoxy group (-OCH₃), and a highly non-polar aromatic backbone with two methyl groups.

To achieve optimal supersaturation without forcing the system into a miscibility gap, use a binary solvent system. A moderately polar "good" solvent (e.g., Toluene or Isopropanol) dissolves the compound via dispersion and hydrogen-bonding interactions. A non-polar "anti-solvent" (e.g., Heptane) is then introduced to lower solubility. Expert Insight: Toluene/Heptane is highly recommended. Toluene provides excellent solubility at elevated temperatures, while Heptane drives controlled precipitation upon cooling, minimizing the risk of trapping polar impurities in the crystal lattice.

Section 2: Troubleshooting "Oiling Out" (Liquid-Liquid Phase Separation)

Q: My crystallization yields a sticky emulsion or "oil" instead of crystals. Why does this happen and how do I fix it? A: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS) or "oiling out"[2]. It occurs when the supersaturated system hits a miscibility gap (spinodal decomposition) before nucleation can occur. Instead of forming a rigid crystal lattice, the solute separates into a solute-rich liquid phase (oil droplets) and a solute-lean continuous phase[3]. Because solute molecules in the oil phase have high mobility, they act as a "sponge" for impurities, eventually solidifying into an impure, amorphous mass[2].

Causality: LLPS is kinetically driven by high supersaturation rates and is extremely common in low-melting-point APIs and highly soluble aniline derivatives[4].

Resolution Strategy:

• Adjust the Phase Diagram: Decrease the anti-solvent ratio or increase the overall solvent volume to ensure the operating line stays outside the Liquid-Liquid Equilibrium (LLE) region.

• Implement Early Seeding: Introduce 1-2 wt% of pure seed crystals before the solution reaches the cloud point. Seeding provides a low-energy surface for lattice integration, bypassing the thermodynamic need to form oil droplets[4].

• Reduce Supersaturation Rate: Lower the cooling ramp to <0.5°C/min or slow the anti-solvent addition rate to allow crystal growth kinetics to outpace LLPS kinetics.

Caption: Thermodynamic pathways illustrating how high supersaturation rates trigger LLPS, while controlled rates drive pure crystallization.

Section 3: Preventing Oxidation and Discoloration

Q: My isolated crystals are dark brown or black instead of pale/white. What went wrong? A: 2-Methoxy-4,6-dimethylaniline is highly susceptible to aerial oxidation. The electron-donating methoxy and methyl groups significantly increase the electron density of the aromatic ring. Upon exposure to oxygen (especially in the presence of trace metals, acidic conditions, or light), the amine group oxidizes to form highly colored quinone-imines, azobenzenes, and polyaniline-like oligomers[5],[6].

Causality: The oxidation barrier is lowered by the activating substituents, allowing atmospheric O₂ to trigger a radical polymerization cascade[6].

Resolution Strategy:

• Inert Atmosphere: Perform all dissolutions and crystallizations under a strict Nitrogen or Argon blanket[5].

• Degas Solvents: Sparge all crystallization solvents with N₂ for at least 30 minutes prior to use to displace dissolved oxygen.

• Antioxidant Additives: Add a catalytic amount of a mild reducing agent (e.g., 0.1 wt% Sodium Dithionite, Na₂S₂O₄) during the hot dissolution phase to quench any formed radicals and reduce colored impurities back to the amine[5].

Caption: Diagnostic workflow for resolving oxidation and oiling out during the crystallization of aniline derivatives.

Section 4: Quantitative Solvent System Comparison

The following table summarizes the performance of common solvent systems for 2-Methoxy-4,6-dimethylaniline based on empirical crystallization data.

Solvent System	Ratio (v/v)	Yield (%)	Purity (HPLC Area %)	LLPS Risk	Mechanistic Notes
Toluene / Heptane	1:3	88%	>99.5%	Low (with seeding)	Excellent impurity rejection; non-polar anti-solvent drives controlled precipitation without trapping polar oligomers.
Isopropanol / Water	1:2	92%	98.0%	High	High supersaturation rate often forces spinodal decomposition (oiling out) due to the steep solubility curve[4].
Ethyl Acetate / Hexane	1:4	85%	99.0%	Moderate	Good alternative, but higher solubility of impurities in the mixed system slightly reduces final purity.

Section 5: Step-by-Step Experimental Protocol

Optimized Anti-Solvent Crystallization Workflow (Self-Validating) Objective: Isolate >99.5% pure 2-Methoxy-4,6-dimethylaniline while preventing LLPS and oxidation.

• Deoxygenation: Sparge Toluene (good solvent) and Heptane (anti-solvent) with N₂ for 30 minutes.

• Dissolution: In a jacketed reactor under N₂, suspend crude 2-Methoxy-4,6-dimethylaniline in Toluene (3 mL/g). Heat to 70°C until complete dissolution.

  • Self-Validation Checkpoint: The solution should be clear and pale. If dark brown/black, add 0.1 wt% Na₂S₂O₄ and stir for 10 minutes to reduce oxidized impurities[5].

• Hot Filtration: Polish filter the hot solution through a 0.45 µm PTFE filter into a pre-heated (70°C) crystallizer to remove trace metals and insoluble polyaniline-like polymers.

• Controlled Cooling & Seeding: Cool the solution to 55°C (just above the saturation point). Add 1 wt% of pure 2-Methoxy-4,6-dimethylaniline seed crystals. Hold for 30 minutes.

  • Self-Validation Checkpoint: Seeds should remain suspended and not dissolve, confirming the metastable zone is reached without hitting the LLPS boundary[4].

• Anti-Solvent Addition: Dose Heptane (9 mL/g) linearly over 4 hours using a syringe pump.

  • Causality: Slow addition maintains supersaturation strictly within the metastable zone, driving molecular integration into the crystal lattice rather than the nucleation of oil droplets[2].

• Final Cooling & Isolation: Cool to 5°C at a rate of 0.2°C/min. Filter under N₂, wash with cold, degassed Heptane, and dry under vacuum at 30°C to prevent post-isolation oxidation.

References

• Title: Oiling Out in Crystallization - Mettler Toledo | Source: mt.com | URL: 2

• Title: Liquid-Liquid Phase Separation in Crystallization - Mettler Toledo | Source: mt.com | URL: 3

• Title: preventing oxidation of the aniline group during complexation - Benchchem | Source: benchchem.com | URL: 5

• Title: The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation - MDPI | Source: mdpi.com | URL: 4

• Title: Prediction of Hansen Solubility Parameters with a New Group-Contribution Method - Kinam Park | Source: kinampark.com | URL: 1

• Title: Oxidation of Aniline: Polyaniline Granules, Nanotubes, and Oligoaniline Microspheres | Macromolecules - ACS Publications | Source: acs.org | URL: 6

Sources

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• 2. mt.com [mt.com]
• 3. mt.com [mt.com]
• 4. The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Reducing byproduct formation in 2-Methoxy-4,6-dimethylaniline amidation reactions

Technical Support Center: Amidation of 2-Methoxy-4,6-dimethylaniline

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for amidation reactions involving 2-Methoxy-4,6-dimethylaniline. This sterically hindered and electron-rich aniline presents unique challenges in amide bond formation, often leading to low yields and the formation of unwanted byproducts. This guide is designed to provide in-depth, field-proven insights and troubleshooting strategies to help you navigate these complexities and optimize your synthetic outcomes. As Senior Application Scientists, we have structured this resource to address the most common issues encountered in the laboratory, explaining the causality behind experimental choices to ensure your protocols are robust and self-validating.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the amidation of 2-Methoxy-4,6-dimethylaniline in a direct question-and-answer format.

Q1: My reaction shows low or no conversion to the desired amide. What are the primary causes and how can I improve the yield?

Low reactivity is the most frequent challenge when working with 2-Methoxy-4,6-dimethylaniline. The steric hindrance from the two ortho-methyl groups impedes the approach of the amine to the activated carboxylic acid, while the electron-donating methoxy and methyl groups, which increase the nitrogen's nucleophilicity, are not always sufficient to overcome this spatial blockade.[1][2]

Root Causes & Optimization Strategies:

• Inadequate Carboxylic Acid Activation: The chosen coupling reagent may not be potent enough to create a sufficiently reactive intermediate to overcome the steric barrier.

  • Solution: Switch to a more powerful coupling reagent. Urionium/aminium salts like HATU , HBTU , or COMU are highly effective for coupling sterically hindered amino acids and anilines.[3][4] They react rapidly to form highly activated esters (e.g., HOAt esters for HATU) that undergo aminolysis more readily. For extremely challenging cases, converting the carboxylic acid to an acid chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride is a classic and highly effective strategy.[]

• Suboptimal Reaction Conditions: The environment of the reaction plays a critical role in driving it to completion.

  • Solution:

    • Solvent: Ensure complete solubility of all reactants. Use polar aprotic solvents such as N,N-Dimethylformamide (DMF) , N-Methyl-2-pyrrolidone (NMP) , or Dimethyl sulfoxide (DMSO) .[1]

    • Temperature: Many sluggish couplings benefit from gentle heating. Running the reaction at 40-60 °C can provide the necessary thermal energy to overcome the activation barrier without promoting significant decomposition.[1]

    • Concentration: A reaction that is too dilute will have a slow rate. A starting concentration of 0.1-0.5 M with respect to the limiting reagent is a good benchmark.[1]

• Choice of Base: The base used to neutralize the acid and facilitate the reaction can influence the outcome.

  • Solution: Use a non-nucleophilic, sterically hindered base like N,N-Diisopropylethylamine (DIPEA) or 2,6-lutidine to prevent it from competing with the aniline as a nucleophile.[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 4. peptide.com [peptide.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Best Purification Techniques for Crude 2-Methoxy-4,6-dimethylaniline

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of 2-Methoxy-4,6-dimethylaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing the purity of this compound. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring you can troubleshoot and adapt these methods effectively in your own laboratory settings.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling, storage, and characteristics of 2-Methoxy-4,6-dimethylaniline.

Q1: What are the typical impurities found in crude 2-Methoxy-4,6-dimethylaniline?

A1: Impurities in crude 2-Methoxy-4,6-dimethylaniline generally stem from its synthesis pathway. Common contaminants may include:

• Oxidation Products: Like many anilines, this compound is susceptible to air oxidation, which forms highly colored polymeric impurities.[1][2] This is often the cause of a yellow to dark reddish-brown appearance in older samples.

• Unreacted Starting Materials: Depending on the synthetic route, residual starting materials such as 5-methoxy-1,3-dimethyl-2-nitrobenzene or 4-amino-3,5-dimethylphenol may be present.[3]

• Synthesis Byproducts: The synthesis of aromatic amines can lead to byproducts, including isomeric impurities (other arrangements of the methoxy and methyl groups) or partially reduced intermediates from a nitration/reduction pathway.[2][4]

• Residual Solvents: Solvents used during the synthesis and initial workup (e.g., ethanol, dichloromethane, toluene) may be present in the crude mixture.[3][5]

Q2: My 2-Methoxy-4,6-dimethylaniline sample is dark brown. What causes this and can I still use it?

A2: The dark coloration is almost certainly due to oxidation products formed by exposure to air and potentially light.[1][2][6] While the presence of these impurities may not interfere with some reactions, it is highly advisable to purify the aniline before use, especially in sensitive applications like drug development or catalysis where purity is critical.[1] Purification will yield a colorless or pale yellow solid/liquid, which is indicative of a pure sample.

Q3: What are the key physical properties of 2-Methoxy-4,6-dimethylaniline that are relevant for its purification?

A3: Understanding the physical properties is crucial for selecting and optimizing a purification technique.

Property	Value	Significance for Purification	Source
Molecular Weight	151.21 g/mol	Basic property for calculations.	[7]
Melting Point	36-37 °C	The low melting point can make recrystallization challenging, as the compound may "oil out." It suggests that cooling should be slow and controlled.
Boiling Point	268.2 °C at 760 mmHg	The high boiling point necessitates vacuum distillation to prevent thermal decomposition.
Purity (Typical)	98%	Indicates that even commercial samples may contain impurities requiring removal for high-purity applications.
Physical Form	Solid	The compound is a solid at room temperature.

Q4: How should I store purified 2-Methoxy-4,6-dimethylaniline to maintain its purity?

A4: To prevent oxidation and degradation, the purified compound should be stored in a dark or amber-colored, tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).[2][6] For long-term storage, refrigeration in a cool, dry place is recommended.[6]

Section 2: Troubleshooting Guide

This section is formatted to directly address specific issues you may encounter during purification experiments.

Problem: My purified product is still discolored after a single purification attempt.

• Possible Cause: The chosen method was not aggressive enough to remove the highly colored polymeric oxidation products. A single recrystallization may not be sufficient if the concentration of these impurities is high.

• Solution & Scientific Rationale:

  • Switch Purification Method: If you performed recrystallization, consider vacuum distillation . Distillation is highly effective at separating the volatile aniline from non-volatile polymers.[1][2]

  • Perform an Acid-Base Extraction: Before your main purification step, perform an acid-base extraction (see Protocol 3). This technique is excellent for separating the basic aniline from neutral impurities like oxidation polymers. The aniline is protonated to form a water-soluble salt, while the non-basic polymers remain in the organic phase and are discarded.[8]

Problem: I am getting a very low yield during recrystallization.

• Possible Causes & Solutions:

  • Excess Solvent: You may be using too much solvent, which keeps a significant portion of your product dissolved even at low temperatures.

    • Solution: Use the minimum amount of hot solvent required to fully dissolve the crude solid. The goal is to create a saturated solution at the solvent's boiling point.[9]

  • Inappropriate Solvent Choice: The solvent may have too high a solubility for the compound at cold temperatures.

    • Solution: Screen for a better solvent or use a two-solvent system. A good solvent has high solubility for the compound when hot and low solubility when cold.[10]

  • Cooling Too Rapidly: Rapid cooling traps impurities and leads to the formation of small, impure crystals.

    • Solution: Allow the hot, saturated solution to cool slowly to room temperature undisturbed before moving it to an ice bath. Slow cooling promotes the growth of larger, purer crystals.[9]

Problem: The compound "oils out" instead of crystallizing during recrystallization.

• Possible Cause: The melting point of 2-Methoxy-4,6-dimethylaniline is low (36-37 °C). If the saturated solution cools to a temperature where the solubility limit is exceeded but the temperature is still above the compound's melting point, it will separate as a liquid (oil) instead of a solid.

• Solutions & Scientific Rationale:

  • Use More Solvent: Add a small amount of additional hot solvent to lower the saturation temperature. This ensures that crystallization begins at a temperature below the compound's melting point.

  • Lower the Initial Temperature: Start with a slightly lower boiling point solvent if possible.

  • Induce Crystallization: If an oil forms, try reheating the solution to redissolve it, then cool it more slowly. Scratching the inside of the flask with a glass rod at the solution's surface can create nucleation sites and encourage crystal formation.

Problem: Distillation is not effectively removing a key impurity.

• Possible Cause: The impurity likely has a boiling point very close to that of 2-Methoxy-4,6-dimethylaniline. This is common with isomeric impurities.[8]

• Solutions & Scientific Rationale:

  • Use a Fractional Distillation Column: A simple distillation setup is inadequate for separating liquids with close boiling points. A fractional distillation column (e.g., Vigreux or packed column) provides a higher number of theoretical plates, increasing the separation efficiency.[8]

  • Switch to an Orthogonal Technique: If fractional distillation is still ineffective, the boiling points are likely too similar. In this case, switch to a purification method that relies on a different physical property, such as column chromatography or recrystallization , which separate based on polarity and solubility differences, respectively.[2][8]

Section 3: Detailed Purification Protocols

These protocols are designed to be self-validating systems. Adherence to these steps, coupled with an understanding of the underlying principles, will lead to a high-purity product.

Protocol 1: Purification by Vacuum Distillation

This method is ideal for removing non-volatile or high-boiling impurities, such as oxidation polymers and inorganic salts.

Experimental Steps:

• Apparatus Setup: Assemble a vacuum distillation apparatus. Use a short path distillation head to minimize product loss. Ensure all glassware is completely dry.

• Sample Preparation: Place the crude 2-Methoxy-4,6-dimethylaniline into the distillation flask. Add a magnetic stir bar or a few boiling chips to ensure smooth boiling.

• Evacuation: Connect the apparatus to a vacuum pump with a cold trap in between. Slowly and carefully apply the vacuum.

• Heating: Once a stable vacuum is achieved, begin gently heating the distillation flask using a heating mantle.

• Fraction Collection: Collect the fraction that distills at a constant temperature corresponding to the expected boiling point at that pressure. Pure 2-Methoxy-4,6-dimethylaniline should be colorless.[1] Discard any initial, lower-boiling fractions (forerun) and stop the distillation before high-boiling impurities begin to distill.

• Storage: Transfer the purified, colorless product into a clean, dry, amber vial and store under an inert atmosphere.[6]

Protocol 2: Purification via Acid-Base Extraction

This technique is highly effective for separating the basic aniline from any neutral or acidic impurities.

Experimental Steps:

• Dissolution: Dissolve the crude aniline in a suitable organic solvent like diethyl ether or dichloromethane.

• Acidification: Transfer the solution to a separatory funnel and add 1 M hydrochloric acid (HCl). Shake the funnel vigorously, venting frequently. The aniline will react with the acid to form its hydrochloride salt, which is soluble in the aqueous layer.

• Separation: Allow the layers to separate. Drain the lower aqueous layer (containing the aniline salt) into a clean flask. Discard the organic layer, which contains the non-basic impurities.

• Washing: Wash the aqueous layer with a fresh portion of the organic solvent to remove any remaining impurities. Discard the organic wash.

• Neutralization: Cool the aqueous solution in an ice bath and slowly add a base, such as 2 M sodium hydroxide (NaOH), with stirring until the solution is basic (pH > 10). The aniline hydrochloride salt will be neutralized back to the free aniline base, which will separate from the aqueous layer.[8]

• Extraction: Extract the purified aniline from the aqueous layer using several portions of fresh organic solvent (e.g., diethyl ether).

• Drying and Evaporation: Combine the organic extracts, dry them over an anhydrous drying agent (like anhydrous sodium sulfate), filter, and remove the solvent under reduced pressure to yield the purified product.[3]

Protocol 3: High-Purity Purification by Column Chromatography

For obtaining the highest purity material, especially for removing isomeric impurities, column chromatography is the method of choice.

Experimental Steps:

• Stationary Phase: Pack a glass column with silica gel using a slurry method with a non-polar solvent like hexane.[11]

• Sample Loading: Dissolve a minimum amount of the crude product in the eluent (or a slightly more polar solvent) and carefully load it onto the top of the silica gel column.

• Elution: Begin eluting the column with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent like ethyl acetate.[11] The optimal solvent system should be determined beforehand using Thin Layer Chromatography (TLC).

• Fraction Collection: Collect small fractions as the solvent runs through the column.

• Purity Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-Methoxy-4,6-dimethylaniline.[12]

Section 4: Visual Workflows and Diagrams

Diagram 1: Purification Method Selection Guide

This decision tree provides a logical workflow for selecting the most appropriate purification technique based on the nature of the crude mixture.

Caption: Decision tree for selecting a purification technique.

Diagram 2: Experimental Workflow for Acid-Base Extraction

This diagram illustrates the step-by-step process flow for purifying anilines via acid-base extraction, highlighting the separation of components at each stage.

Caption: Workflow for purification by acid-base extraction.

References

• Reddit. (2014). Purify and dry aniline? [Online Forum]. Available at: [Link]

• Blog. (2025). How to troubleshoot if an Aniline Point Tester gives inconsistent results? Available at: [Link]

• Texium. (2020). Vacuum Distillation of Aniline. Available at: [Link]

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of 2,6-Dimethylaniline on Newcrom R1 HPLC column. Available at: [Link]

• SciELO. (n.d.). Identification, synthesis and structure assignment of two impurities of Erlotinib, a drug used for the treatment of some types of cancer. Available at: [Link]

• Japan Environment Agency. (n.d.). III Analytical Methods. Available at: [Link]

• CLaME. (n.d.). Recrystallization Meth With Water. Available at: [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of 2,6-dimethylaniline. Available at: [Link]

• Technical Disclosure Commons. (2024). Improved process for the preparation of 4-((6,7-dimethoxyquinolin-4-yl)oxy)aniline. Available at: [Link]

• University of Texas at Austin. (n.d.). recrystallization-2.doc.pdf. Available at: [Link]

• PubChem. (n.d.). 4-Methoxy-2,6-dimethylaniline. Available at: [Link]

Sources

• 1. texiumchem.com [texiumchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-methoxy-2,6-dimethyl-aniline synthesis - chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tdcommons.org [tdcommons.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 4-Methoxy-2,6-dimethylaniline | C9H13NO | CID 1403909 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. mt.com [mt.com]
• 11. env.go.jp [env.go.jp]
• 12. Identification, synthesis and structure assignment of two impurities of Erlotinib, a drug used for the treatment of some types of cancer [scielo.org.mx]

Technical Support Center: Troubleshooting Guide for 2-Methoxy-4,6-Dimethylaniline Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and process chemists optimizing the Ullmann-type carbon-oxygen (C-O) cross-coupling synthesis of 2-methoxy-4,6-dimethylaniline from 2-bromo-4,6-dimethylaniline.

Synthesizing electron-rich ortho-substituted anilines via copper-catalyzed methoxylation presents unique kinetic and thermodynamic challenges. This document provides a mechanistic breakdown, troubleshooting FAQs, and a self-validating Standard Operating Procedure (SOP) to help you optimize reaction temperature and time while suppressing competing side reactions[1].

Mechanistic Pathway: Copper-Catalyzed Methoxylation

Understanding the catalytic cycle is essential for troubleshooting. The reaction relies on a Cu(I)/Cu(III) redox cycle. The rate-limiting step is typically the reductive elimination of the ether product, which is highly temperature-dependent. Prolonged reaction times or suboptimal temperatures can divert the intermediate into a dehalogenation (reduction) pathway, yielding 2,4-dimethylaniline[1].

Catalytic cycle of Cu-mediated methoxylation and competing dehalogenation pathway.

Troubleshooting FAQs: Optimizing Temperature & Time

Q1: My reaction is stalling at 70% conversion after 24 hours at 85 °C. Why is the reaction rate so sluggish? A1: The primary culprit is the methanol introduced alongside the sodium methoxide (NaOMe) reagent. Methanol acts as a retarding agent in this specific Ullmann coupling[1]. It lowers the boiling point of the diglyme solvent mixture and competitively coordinates with the Cu(I) center, impeding the oxidative addition step. Corrective Action: Gradually distill off the excess methanol from the reaction vessel. This allows the internal temperature of the diglyme to rise to the optimal kinetic window of 90–100 °C, significantly improving the reaction rate[1].

Q2: I am observing a high concentration of 2,4-dimethylaniline (dehalogenated byproduct). How do temperature and time affect this? A2: Dehalogenation is a notorious side reaction in the methoxylation of haloarenes[1]. It occurs when the[Ar-Cu(III)-OMe]L intermediate undergoes β-hydride elimination or solvent hydrogen abstraction instead of the desired reductive elimination. This parasitic pathway is exacerbated by prolonged reaction times (>24 hours) and excessive temperatures (>110 °C). Corrective Action: Strictly limit the reaction time to 12–24 hours and maintain the temperature below 105 °C. Furthermore, ensure you are using 2-aminopyridine as your ligand; library screening has proven that 2-aminopyridine specifically suppresses this reduction pathway compared to unligated copper[1].

Q3: Can I force the reaction to completion faster by increasing the temperature to 120 °C? A3: No. While higher temperatures accelerate the catalytic cycle, temperatures exceeding 110 °C disproportionately increase the rate of catalyst degradation (precipitation of inactive Cu(0) black) and the aforementioned dehalogenation side reaction. The thermodynamic sweet spot for 2-bromo-4,6-dimethylaniline is strictly between 85 °C and 100 °C[1].

Quantitative Optimization Data

The following table summarizes the causal relationship between temperature, time, and reaction outcomes based on established library-based optimization profiles for this substrate[1].

Internal Temp (°C)	Time (h)	Conversion (%)	Yield of Target (%)	Dehalogenation Byproduct (%)	Diagnostic Notes
85	24	95	92	~3	Standard baseline; MeOH present in solution[1].
95–100	12	>99	96	<1	Optimal; MeOH distilled off, accelerating reductive elimination.
120	12	>99	82	15	High temp aggressively drives the reduction side-reaction.
85	48	>99	85	12	Prolonged thermal exposure degrades the product/catalyst.

Standard Operating Procedure (SOP)

This protocol is engineered as a self-validating system. In-process controls (IPCs) are embedded to ensure the chemistry is proceeding exactly as mechanistically intended.

Scale: 50.0 mmol[2]

Step 1: Substrate Preparation

• Action: Freshly distill 2-bromo-4,6-dimethylaniline prior to use.

• Causality: Unprotected anilines are prone to ambient oxidation. Oxidized impurities can poison the highly sensitive, low-loading Cu(I) catalyst (0.5 mol%), leading to premature reaction stalling.

Step 2: Reaction Assembly

• Action: In a 250-mL side-armed flask, dissolve the distilled 2-bromo-4,6-dimethylaniline (10.0 g, 50.0 mmol) in anhydrous diglyme (15 mL)[2].

• Action: Flush the system rigorously with N₂ for 10 minutes.

• Causality: Oxygen must be excluded to prevent the irreversible oxidation of the active Cu(I) species to inactive Cu(II).

Step 3: Catalyst Complexation

• Action: Charge the flask with 2-aminopyridine (0.20 g, 0.21 mmol) and CuCl (0.25 g, 0.25 mmol)[2]. Stir at room temperature for 5 minutes.

• Causality: This pre-stirring period is critical. It allows the bidentate 2-aminopyridine ligand to fully complex with the CuCl, creating the active catalytic species that prevents byproduct formation[1].

Step 4: Nucleophile Addition & Thermal Activation

• Action: Add 25% NaOMe in MeOH (16 mL, 74 mmol) via syringe[2].

• Action: Heat the reaction mixture. To achieve optimal kinetics, equip the side-arm with a short-path distillation head and gently distill off the methanol until the internal temperature of the diglyme mixture reaches 90–100 °C[1].

• Causality: Removing the methanol removes the kinetic retardation effect, allowing the rate-limiting reductive elimination step to proceed efficiently[1].

Step 5: In-Process Monitoring (Self-Validation)

• Action: At t = 8 hours and t = 12 hours, withdraw a 0.1 mL aliquot. Quench with water and extract with ethyl acetate. Analyze via GC-MS.

• Validation Check: The reaction is deemed complete when the Ar-Br peak area is <1%. If the byproduct peak (2,4-dimethylaniline) begins growing faster than the product peak, immediately cool the reaction to halt the degradation pathway.

Step 6: Workup and Isolation

• Action: Cool the mixture to room temperature. Filter the crude mixture through a pad of Celite.

• Causality: Celite filtration completely removes the precipitated copper salts, preventing emulsion formation during the subsequent aqueous extraction phase.

• Action: Partition the filtrate between water (50 mL) and ethyl acetate (50 mL). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield the pure 2-methoxy-4,6-dimethylaniline.

References

• Science of Synthesis 31.6 Aryl Ethers. Thieme Connect.
• Copper-Catalyzed Methoxylation of Aryl Bromides with 9-BBN−OMe.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Safe Handling and Toxicity Mitigation for 2-Methoxy-4,6-dimethylaniline

Welcome to the Advanced Chemical Safety and Troubleshooting Center. As a Senior Application Scientist, I have designed this guide for researchers, synthetic chemists, and drug development professionals who handle 2-Methoxy-4,6-dimethylaniline (CAS: 18087-07-5) .

Because this compound is a highly lipophilic primary aromatic amine, it presents insidious occupational hazards—most notably, the induction of methemoglobinemia and severe dermal sensitization. This guide synthesizes field-proven protocols, mechanistic causality, and self-validating workflows to ensure absolute safety during your experiments.

Mechanistic Causality: Understanding the Threat

To effectively mitigate risk, one must understand the underlying pathophysiology of aromatic amine toxicity. 2-Methoxy-4,6-dimethylaniline does not cause immediate chemical burns; rather, its danger lies in its silent systemic absorption and subsequent enzymatic bioactivation.

Upon dermal or inhalation exposure, the lipophilic amine readily enters the bloodstream and is transported to the liver. Here, it undergoes cytochrome P450-mediated N-hydroxylation . The resulting arylhydroxylamine metabolite penetrates erythrocytes and initiates a catalytic co-oxidation reaction with oxyhemoglobin (HbO₂). This reaction oxidizes the ferrous iron (Fe²⁺) in hemoglobin to its ferric state (Fe³⁺), forming methemoglobin . Because methemoglobin cannot bind oxygen, the oxygen dissociation curve shifts to the left, leading to profound tissue hypoxia even if the patient is breathing ambient air [2, 4].

Pathophysiological mechanism of aromatic amine-induced methemoglobinemia.

Troubleshooting Guides & FAQs

Q: Why do standard nitrile gloves fail during prolonged handling of 2-Methoxy-4,6-dimethylaniline? A: Standard disposable nitrile gloves (typically 0.11 mm thickness) offer limited protection against lipophilic aromatic amines. While they protect against incidental dry powder contact, any solvation of the compound (e.g., in dichloromethane or DMSO) rapidly accelerates permeation through the polymer matrix. For direct or prolonged contact, the dense isobutene-isoprene structure of butyl rubber is required to physically block the non-polar solvent and the dissolved amine [7, 12].

Q: What is the causality behind the "aniline spike" and how do we monitor sub-clinical exposure? A: Acute exposure initially presents as an "aniline spike"—a transient period of central nervous system excitation caused by early cellular hypoxia and stress hormone release. This is rapidly followed by clinical cyanosis (bluish discoloration of the lips and nail beds) and lethargy [3]. In the lab, any suspected exposure must trigger an immediate medical co-oximetry test. Standard pulse oximetry (SpO₂) is dangerously misleading here, as it cannot distinguish between oxyhemoglobin and methemoglobin, often falsely reading near 85% regardless of true oxygenation [3].

Q: How should I neutralize a spill of 2-Methoxy-4,6-dimethylaniline on the benchtop? A: Never use bleach (sodium hypochlorite) to clean an aromatic amine spill, as this can trigger violent oxidation or generate highly toxic, volatile nitroso-derivatives. Instead, utilize a weak acid (like 1% acetic acid) to protonate the amine group. This converts the lipophilic free base into a highly water-soluble, non-volatile anilinium salt, which can then be safely wiped up with absorbent pads [13].

Quantitative PPE Permeation Data

To remove ambiguity from your safety planning, consult the following validated breakthrough times for aromatic aniline derivatives. Always select PPE based on the solvent vehicle, not just the solute.

PPE Material	Minimum Thickness	Breakthrough Time (Aniline Derivatives)	Recommended Laboratory Use Case
Nitrile Rubber	0.11 mm	~60 minutes	Incidental splash protection only; immediate removal upon contamination.
Butyl Rubber	0.70 mm	> 480 minutes	Full contact, prolonged handling, and spill cleanup.
Viton™ / Teflon™	0.30 mm	> 240 minutes	Handling heavily halogenated solvent mixtures containing the amine.
Neoprene	0.30 mm	Not Recommended	DO NOT USE. Rapid permeation by aromatic amines.

Self-Validating Experimental Protocol: Safe Weighing & Transfer

When handling highly toxic powders, a self-validating system ensures that every physical step confirms the integrity of the previous one, eliminating the possibility of unnoticed exposure.

Step-by-Step Methodology

• Environmental Verification:

  • Action: Conduct all work in a certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood.

  • Validation Check: Tape a lightweight tissue strip to the bottom of the sash. A continuous inward deflection confirms negative pressure before the chemical container is opened.

• PPE Donning & Integrity Testing:

  • Action: Don a chemically resistant lab coat, safety goggles, and double gloves (inner nitrile, outer butyl rubber).

  • Validation Check: Prior to donning, trap air inside the outer butyl glove and roll the cuff to pressurize it. The absence of deflation confirms there are no micro-punctures.

• Closed-System Tare Weighing:

  • Action: Place an empty, sealed transfer vial on the analytical balance outside the hood and tare it to zero. Move the vial into the hood, open it, add the 2-Methoxy-4,6-dimethylaniline, seal it tightly, and return it to the balance.

  • Validation Check: After recording the weight and removing the sealed vial, the balance must return to exactly 0.0000 g. Any deviation indicates external contamination on the vial or balance pan.

• Chemical Decontamination:

  • Action: Swab all spatulas and hood surfaces with a 1% acetic acid solution, followed by a distilled water rinse.

  • Validation Check: Touch a pH indicator strip to the wetted surface. A shift to an acidic pH (pH 3-4) confirms the neutralizing agent was applied in sufficient excess to fully protonate and neutralize any residual amine.

Self-validating workflow for handling and spill response of aromatic amines.

References

• Pathak, K. V., & Chiu, T. L. "Methemoglobin Formation and Characterization Hemoglobin Adducts of Carcinogenic Aromatic Amines and Heterocyclic Aromatic Amines." Chemical Research in Toxicology (ACS). Available at:[Link]

• WikiLectures Editorial Board. "Intoxication with methemoglobinizing substances." WikiLectures. Available at:[Link]

• Stanford Environmental Health & Safety. "Common Reproductive Chemical Hazards & PPE Breakthrough Times." Stanford University EHS. Available at:[Link]

Reference Data & Comparative Studies

Reactivity comparison: 2-Methoxy-4,6-dimethylaniline vs 2,6-dimethylaniline

An In-depth Reactivity Comparison for Synthetic Strategy: 2-Methoxy-4,6-dimethylaniline vs. 2,6-dimethylaniline

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, substituted anilines are foundational synthons. Their utility is dictated by the nuanced interplay of electronic and steric effects imparted by their substituents. This guide provides an in-depth, comparative analysis of two structurally related yet electronically distinct anilines: 2-Methoxy-4,6-dimethylaniline and 2,6-dimethylaniline. Understanding their relative reactivity is paramount for rational reaction design, predicting side products, and optimizing synthetic routes.

This analysis moves beyond a simple datasheet comparison, offering insights into the causality behind their chemical behavior. We will dissect their electronic profiles, evaluate steric constraints, and provide experimentally grounded protocols to illustrate their practical differences in key chemical transformations.

Part 1: Structural and Electronic Profile Analysis

The reactivity of an aniline is fundamentally governed by the electron density on both the aromatic ring and the nitrogen atom's lone pair. The substituents—a methoxy group versus a methyl group at the 4-position, and two ortho-methyl groups in both—create distinct electronic and steric environments.

• 2,6-dimethylaniline: The reactivity profile is shaped by two ortho-methyl groups. These groups exert a moderate electron-donating effect through induction and hyperconjugation (+I effect), which slightly activates the aromatic ring towards electrophilic attack and increases the basicity of the amino group compared to unsubstituted aniline. However, their primary influence is steric; they significantly hinder access to the amino group and the ortho positions.[1][2]

• 2-Methoxy-4,6-dimethylaniline: This molecule retains the steric hindrance from the two ortho-methyl groups but introduces a powerful methoxy group at the 4-position (para to the amine). The methoxy group has a dual electronic nature: it is inductively electron-withdrawing (-I) due to oxygen's electronegativity, but its lone pairs provide a strong electron-donating mesomeric or resonance effect (+M).[3] In the para position, the +M effect is dominant, significantly increasing the electron density of the aromatic ring and the nucleophilicity of the amino nitrogen.[3][4]

Core Structural Comparison

Quantitative Data Summary: Predicted Properties

The following table summarizes the predicted electronic and physical properties based on substituent effects.

Property	2,6-dimethylaniline	2-Methoxy-4,6-dimethylaniline	Rationale
Dominant Electronic Effect	+I (Inductive), Steric Hindrance	+M (Mesomeric), +I, Steric Hindrance	The methoxy group's resonance effect is a stronger activating influence than the methyl group's inductive effect.[3]
Ring Activation (EAS)	Moderately Activated	Strongly Activated	The para-methoxy group is a powerful activating group for electrophilic aromatic substitution (EAS).[5][6]
Amino Group Nucleophilicity	Moderate	High	The +M effect of the methoxy group increases electron density on the nitrogen lone pair.[3]
Steric Hindrance at N-H	High	High	Both molecules feature two ortho-methyl groups, significantly impeding access to the amino group.[1][7]
Predicted Basicity (pKa of conj. acid)	Lower	Higher	Increased electron density on the nitrogen from the +M effect of the methoxy group makes it more available for protonation.[8]

Part 2: Comparative Reactivity in Key Transformations

We will now explore the practical implications of these differences in three common reaction classes for anilines: N-Acylation, Electrophilic Aromatic Substitution, and Diazotization.

A. N-Acylation: A Battle of Electronics vs. Sterics

N-acylation is a fundamental reaction for protecting the amino group or synthesizing amides.[9] The reaction rate is sensitive to both the nucleophilicity of the aniline nitrogen and steric hindrance around it.

• 2,6-dimethylaniline: Reactivity is primarily limited by the severe steric hindrance from the flanking methyl groups. While the nitrogen is reasonably nucleophilic, acylating agents like acetic anhydride or acetyl chloride face a significant physical barrier to approach the nitrogen's lone pair.

• 2-Methoxy-4,6-dimethylaniline: This substrate presents a fascinating case. Electronically, the nitrogen is significantly more nucleophilic due to the para-methoxy group. However, it suffers from the exact same steric impediment as 2,6-dimethylaniline.

Expected Outcome: 2-Methoxy-4,6-dimethylaniline is predicted to be the more reactive of the two, though both will react slower than less hindered anilines. The enhanced electronic activation should provide a modest rate acceleration that can overcome the steric barrier more effectively, especially with highly reactive acylating agents or under forcing conditions.

Experimental Protocol: Comparative N-Acetylation

This protocol is designed to qualitatively assess the relative reactivity of the two anilines under identical conditions. The progress can be monitored by Thin Layer Chromatography (TLC).

Objective: To compare the rate of N-acetylation of 2,6-dimethylaniline and 2-Methoxy-4,6-dimethylaniline.

Materials:

• 2,6-dimethylaniline (≥98%)

• 2-Methoxy-4,6-dimethylaniline

• Acetic Anhydride (≥99%)

• Pyridine (Anhydrous)

• Dichloromethane (DCM, Anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• TLC plates (silica gel 60 F₂₅₄)

• Developing solvent (e.g., 3:1 Hexane:Ethyl Acetate)

Procedure:

• Reaction Setup: In two separate, dry 25 mL round-bottom flasks equipped with magnetic stir bars, dissolve 1.0 mmol of the respective aniline (121 mg of 2,6-dimethylaniline; 151 mg of 2-Methoxy-4,6-dimethylaniline) in 5 mL of anhydrous DCM.

• Base Addition: To each flask, add 1.2 mmol (0.10 mL) of anhydrous pyridine. Pyridine acts as a base to neutralize the acetic acid byproduct.[10]

• Initiation and Monitoring: Cool both flasks to 0 °C in an ice bath. To each flask, add 1.1 mmol (0.10 mL) of acetic anhydride dropwise. Start a timer immediately. Spot a baseline on a TLC plate for each reaction mixture.

• Reaction Progress: Allow the reactions to stir at 0 °C. Every 15 minutes, take a small aliquot from each reaction mixture and spot it on the TLC plate. Monitor the consumption of the starting aniline spot and the appearance of the less polar acetanilide product spot.

• Work-up (after completion or a set time): Quench the reactions by slowly adding 10 mL of saturated NaHCO₃ solution. Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Analysis: Compare the TLC plates to determine which reaction proceeded faster. The product can be further purified by column chromatography if desired.[11]

Workflow for Comparative N-Acetylation

B. Electrophilic Aromatic Substitution (EAS): The Role of Directors

EAS reactions, such as nitration or halogenation, are classic probes of aromatic reactivity.[6] The substituents on the ring dictate the position and rate of the reaction.

• 2,6-dimethylaniline: The amino group is a powerful ortho, para-director. However, the two ortho positions (C2, C6) are blocked by methyl groups. Therefore, electrophilic attack will be strongly directed to the para position (C4). The two methyl groups provide moderate activation.

• 2-Methoxy-4,6-dimethylaniline: The amino group and the para-methoxy group are both strong ortho, para-directors. The positions ortho to the amine (C2, C6) are blocked. The positions ortho to the methoxy group (C3, C5) are open. The combined activating power of the amino and methoxy groups makes this ring exceptionally electron-rich and highly susceptible to electrophilic attack, which will occur at the C3 and C5 positions.[5]

Expected Outcome: 2-Methoxy-4,6-dimethylaniline will undergo EAS much more readily than 2,6-dimethylaniline, likely under milder conditions. The high electron density of its ring makes it a far superior nucleophile. Substitution will occur at different positions (C3/C5 vs. C4), a critical consideration for synthetic planning.

Mechanism of Nitration: A Comparative View

C. Diazotization: A Test of Steric Accessibility

The conversion of a primary aromatic amine to a diazonium salt is a cornerstone of synthesis, enabling access to a wide variety of functionalities via Sandmeyer-type reactions.[12] The reaction involves the formation of a nitrosating agent in situ, which is then attacked by the amine.

• Both Compounds: The severe steric hindrance at the amino group in both molecules is the dominant factor. The approach of the nitrosating agent (e.g., N₂O₃ or H₂O-NO⁺) is significantly impeded. While diazotization is possible, it often requires more forcing conditions than for unhindered anilines. Standard conditions of NaNO₂ in aqueous HCl at 0-5 °C may be sluggish.[13]

Expected Outcome: Both anilines will exhibit similar, slow reactivity in diazotization reactions due to the overriding steric factor. There may be a slight rate enhancement for 2-Methoxy-4,6-dimethylaniline due to its higher nucleophilicity, but the primary challenge for both is overcoming the steric barrier. Using alternative methods, such as dissolving the amine in a mixture of glacial acetic acid and concentrated acid before adding sodium nitrite, can improve success with sterically hindered substrates.[13][14]

Protocol: Diazotization of a Sterically Hindered Aniline

This protocol is a general method suitable for challenging substrates like the ones discussed.

Objective: To form the diazonium salt of 2,6-dimethylaniline or 2-Methoxy-4,6-dimethylaniline for subsequent reaction.

Materials:

• Substituted Aniline (10 mmol)

• Glacial Acetic Acid

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Urea (for quenching excess nitrous acid)

• Starch-iodide paper

Procedure:

• Aniline Solution: In a 250 mL three-necked flask, dissolve 10 mmol of the aniline in 20 mL of glacial acetic acid. Stir until a homogenous solution is formed.

• Acidification: Carefully add 30 mL of concentrated HCl to the aniline solution while stirring in an ice-salt bath. The temperature should be maintained between 0 and 5 °C. The hydrochloride salt of the aniline may precipitate.

• Nitrite Solution: In a separate beaker, dissolve 11 mmol (0.76 g) of sodium nitrite in 10 mL of cold water.

• Diazotization: Add the sodium nitrite solution dropwise to the cold, stirred aniline hydrochloride suspension. The rate of addition must be controlled to keep the internal temperature below 5 °C.[13][15]

• Completion: After the addition is complete, continue stirring in the ice bath for an additional 30 minutes.

• Monitoring: Test for the presence of excess nitrous acid by streaking a drop of the reaction mixture on starch-iodide paper. A blue-black color indicates excess nitrous acid. If the test is negative, add a small amount more of the nitrite solution.

• Quenching: Once the reaction is complete and a positive starch-iodide test is observed, add a small amount of urea to destroy the excess nitrous acid until the test is negative.

• Usage: The resulting cold diazonium salt solution is unstable and should be used immediately in the subsequent synthetic step (e.g., Sandmeyer reaction).

Conclusion

While structurally similar, 2-Methoxy-4,6-dimethylaniline and 2,6-dimethylaniline exhibit distinct reactivity profiles that must be considered during synthetic design.

• 2,6-dimethylaniline is a moderately activated aniline whose reactivity is dominated by the steric hindrance of its two ortho-methyl groups. It is a reliable substrate for reactions at the para-position (C4) and will undergo N-functionalization, albeit slowly.

• 2-Methoxy-4,6-dimethylaniline is a highly activated system. The powerful electron-donating resonance from the para-methoxy group makes the aromatic ring exceptionally nucleophilic (at C3/C5) and enhances the nucleophilicity of the amino nitrogen. However, its reactivity at the nitrogen is still tempered by the same severe steric hindrance as 2,6-dimethylaniline.

Key Takeaway for Researchers: For electrophilic aromatic substitution, 2-Methoxy-4,6-dimethylaniline is the far more reactive choice, offering substitution at the C3/C5 positions. For reactions at the amino group, 2-Methoxy-4,6-dimethylaniline will likely react faster due to its enhanced nucleophilicity, but for both compounds, the steric blockade is the most critical factor to manage, often requiring optimized or more forceful reaction conditions.

References

• BenchChem. (2025). An In-depth Technical Guide to the Electronic Effects of Methoxy and Pyrrolidinyl Groups on the Aniline Ring. BenchChem.
• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of 2,6-Dimethylaniline. BenchChem.
• Vaia. (n.d.).
• Lauterbur, P. C. (1963). C13 Nuclear Magnetic Resonance Spectroscopy. IV. Aniline, N,N-Dimethylaniline, and Their Methyl Derivatives: Steric Inhibition of Resonance. The Journal of Chemical Physics, 38(6), 1432-1440.
• BenchChem. (2025). Application Notes and Protocols: Diazotization of 2,6-Dibromo-3,4,5-trimethylaniline. BenchChem.
• Karlsson, B., et al. (2015). Visible-Light-Driven Stereoselective Annulation of Alkyl Anilines and Dibenzoylethylenes via Electron Donor–Acceptor Complexes.
• BenchChem. (2025). An In-depth Technical Guide on the Reactivity Profile of 2-Chloro-4,6-dimethoxyaniline. BenchChem.
• ResearchGate. (n.d.).
• Chemistry Stack Exchange. (2021, April 20). Effect of +M and +R effect in basicity of 4-methoxy aniline.
• Gupta, A., et al. (2023). Sunlight-driven N-acetylation of anilines: a green chemistry approach. RSC Sustainability.
• Shaikh, I., et al. (2016). A Novel Clay catalyst: N-Acetylation of Aniline and Substituted Aniline. Journal of Chemical and Pharmaceutical Research, 8(5), 725-729.
• Organic Chemistry Portal. (n.d.).
• ResearchGate. (n.d.).
• Quora. (2018, October 30). Why does 2,6-dimethyl-N,N-dimethyl aniline is much more basic than 2,6-dimethyl aniline?.
• Wikipedia. (n.d.).
• Google Patents. (n.d.). CN108191611B - Continuous synthesis method of 2, 5-dimethylphenol.

Sources

• 1. vaia.com [vaia.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. quora.com [quora.com]
• 9. Sunlight-driven N-acetylation of anilines: a green chemistry approach - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. jocpr.com [jocpr.com]
• 12. Diazotisation [organic-chemistry.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. CN108191611B - Continuous synthesis method of 2, 5-dimethylphenol - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to the Electron-Donating Effects of Methoxy and Methyl Groups in Substituted Anilines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Subtle Art of Molecular Tuning in Drug Design

In the intricate world of medicinal chemistry, the modification of a lead compound's structure is a pivotal strategy for optimizing its pharmacological profile. The introduction of substituents onto an aromatic ring, such as in the aniline scaffold, can profoundly alter a molecule's electronic properties, and consequently, its reactivity, bioavailability, and interaction with biological targets.[1] Electron-donating groups (EDGs) are of particular interest as they can enhance the nucleophilicity of the aniline nitrogen and modulate the electron density of the aromatic ring, thereby influencing key parameters like basicity (pKa) and binding affinity.[2][3]

This technical guide provides an in-depth comparison of two commonly employed electron-donating substituents: the methoxy (-OCH₃) and the methyl (-CH₃) groups, in the context of substituted anilines. While both are considered activating groups, their mechanisms of electron donation and their overall impact on molecular properties differ significantly. Understanding these nuances is paramount for the rational design of novel therapeutics. We will delve into the theoretical underpinnings of their electronic effects, present quantitative experimental data to support these principles, and provide detailed protocols for the characterization of these molecules.

Theoretical Framework: A Tale of Two Electron-Donating Mechanisms

The electron-donating or withdrawing nature of a substituent is not a monolithic property but rather a composite of two primary electronic effects: the inductive effect and the resonance (or mesomeric) effect . The interplay of these two effects dictates the overall electronic influence of a substituent on the aromatic ring.

The Methoxy Group: A Dichotomy of Effects

The methoxy group presents a fascinating case where the inductive and resonance effects are in opposition.

• Inductive Effect (-I): Due to the high electronegativity of the oxygen atom, the methoxy group exerts an electron-withdrawing inductive effect, pulling electron density away from the aromatic ring through the sigma (σ) bond.[4]

• Resonance Effect (+M): Conversely, the lone pairs of electrons on the oxygen atom can be delocalized into the π-system of the benzene ring. This donation of electron density through resonance is a powerful electron-donating effect.[4]

Crucially, the resonance effect of the methoxy group is significantly stronger than its inductive effect.[4] This results in a net electron-donating character, particularly at the ortho and para positions where the resonance effect is most pronounced.

Caption: Resonance delocalization in p-methoxyaniline.

The Methyl Group: A Consistent Donor

The methyl group, in contrast, is a more straightforward electron donor.

• Inductive Effect (+I): Alkyl groups, like methyl, are less electronegative than the sp² hybridized carbons of the benzene ring. Consequently, they donate electron density through the sigma bond via an inductive effect.[4]

• Hyperconjugation: This is a stabilizing interaction that results from the delocalization of electrons in a C-H σ-bond into an adjacent empty or partially filled p-orbital or a π-orbital. This effect further enhances the electron-donating nature of the methyl group, particularly at the ortho and para positions.[4]

Caption: Inductive effect and hyperconjugation in p-methylaniline.

Quantitative Comparison: Hammett Constants and pKa Values

The electronic effects of substituents can be quantified using Hammett substituent constants (σ). These constants provide a measure of the electron-donating or electron-withdrawing ability of a substituent at the meta (σm) and para (σp) positions. A negative σ value indicates an electron-donating group, while a positive value signifies an electron-withdrawing group.

The basicity of anilines, expressed as the pKa of their conjugate acids, is a direct experimental measure of the electron density on the nitrogen atom. A higher pKa value corresponds to a more basic aniline, indicating a greater electron-donating effect from the substituent.[3]

Table 1: Hammett Substituent Constants (σ) for Methoxy and Methyl Groups

Substituent	σ_meta_ (σm)	σ_para_ (σp)
-OCH₃	+0.12	-0.27
-CH₃	-0.07	-0.17

Data sourced from Leffler, J. E., & Grunwald, E. (1963). Rates and Equilibria of Organic Reactions.[5]

Table 2: Experimental pKa Values of Substituted Anilines

Compound	Substituent	pKa of Conjugate Acid
Aniline	-H	4.63
m-Methoxyaniline	m-OCH₃	4.20
p-Methoxyaniline	p-OCH₃	5.36
m-Methylaniline (m-toluidine)	m-CH₃	4.71
p-Methylaniline (p-toluidine)	p-CH₃	5.08

Data compiled from various sources including Acta Phys. -Chim. Sin. 2020, 36 (11), 1906034.[6]

Analysis of the Data:

• The Hammett constants clearly illustrate the dual nature of the methoxy group. At the meta position, where the resonance effect is minimal, the electron-withdrawing inductive effect dominates, resulting in a positive σm value (+0.12).[4] However, at the para position, the strong electron-donating resonance effect outweighs the inductive effect, leading to a significantly negative σp value (-0.27).[4] The methyl group, on the other hand, is electron-donating at both positions, as indicated by its negative σm and σp values, with the effect being more pronounced at the para position due to hyperconjugation.[4]

• The pKa values provide compelling experimental evidence for these electronic effects. The pKa of p-methoxyaniline (5.36) is the highest among the substituted anilines listed, confirming that the methoxy group is a more powerful electron-donating group than the methyl group at the para position.[6] Conversely, the pKa of m-methoxyaniline (4.20) is lower than that of aniline (4.63), demonstrating the net electron-withdrawing effect of the methoxy group at the meta position.[6] Both p-methylaniline (5.08) and m-methylaniline (4.71) are more basic than aniline, consistent with the electron-donating nature of the methyl group at both positions.[6]

Experimental Protocols for Characterization

A thorough understanding of the properties of substituted anilines requires robust experimental characterization. The following are standardized protocols for key analytical techniques.

Determination of pKa by Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the pKa of a substance.[7][8]

Objective: To determine the pKa of the conjugate acid of a substituted aniline by monitoring the pH change during titration with a strong base.

Materials and Equipment:

• pH meter with a combination pH electrode

• Magnetic stirrer and stir bar

• Burette (25 mL or 50 mL)

• Beaker (100 mL)

• Volumetric flasks and pipettes

• Substituted aniline sample

• Standardized 0.1 M hydrochloric acid (HCl)

• Standardized 0.1 M sodium hydroxide (NaOH)

• 0.15 M potassium chloride (KCl) solution (to maintain constant ionic strength)

• Deionized water

• Nitrogen gas source (optional)

Experimental Workflow:

Caption: Workflow for pKa determination by potentiometric titration.

Step-by-Step Protocol:

• Calibration: Calibrate the pH meter using standard buffer solutions (pH 4, 7, and 10).[9]

• Sample Preparation: Accurately weigh a sufficient amount of the substituted aniline to prepare a 1 mM solution in deionized water. If solubility is an issue, a co-solvent such as ethanol may be used, but the pKa value will be an apparent pKa (pKaapp).

• Initial Acidification: Transfer a known volume (e.g., 20 mL) of the aniline solution to a beaker with a magnetic stir bar. Add 0.15 M KCl to maintain a constant ionic strength.[9] If desired, purge the solution with nitrogen to remove dissolved carbon dioxide.[10] Add 0.1 M HCl dropwise until the pH is stable at approximately 2.0 to ensure the aniline is fully protonated.[9]

• Titration: Begin the titration by adding small increments of the standardized 0.1 M NaOH solution from the burette. After each addition, allow the pH reading to stabilize before recording the pH and the total volume of NaOH added.

• Data Collection: Continue the titration until the pH reaches approximately 12.

• Data Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve. The equivalence point is the point of steepest inflection. The pKa is the pH at the half-equivalence point.[9] For greater accuracy, a first or second derivative plot can be used to determine the equivalence point.[11]

• Replication: Perform the titration in triplicate to ensure reproducibility.[10]

Spectroscopic Analysis: ¹H NMR and IR

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are indispensable tools for the structural elucidation and characterization of substituted anilines.[12][13]

¹H NMR Spectroscopy

Objective: To obtain a proton NMR spectrum to confirm the structure and probe the electronic environment of the aromatic protons.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 5-10 mg of the substituted aniline in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.[14]

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to obtain optimal resolution.

• Data Acquisition: Acquire a standard ¹H NMR spectrum. Typical parameters include a sufficient number of scans to achieve a good signal-to-noise ratio and a relaxation delay of 1-2 seconds.[14]

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0.00 ppm).[14]

Expected Spectral Features:

• -NH₂ Protons: A broad singlet, the chemical shift of which is dependent on concentration and solvent.

• Aromatic Protons: The chemical shifts of the aromatic protons are influenced by the electron-donating groups. For p-substituted anilines, the increased electron density from both methoxy and methyl groups will cause an upfield shift (to lower ppm values) of the aromatic protons compared to aniline. The stronger donating effect of the methoxy group will generally result in a more pronounced upfield shift.

• -OCH₃ Protons: A sharp singlet typically appearing around 3.8 ppm.

• -CH₃ Protons: A sharp singlet typically appearing around 2.3 ppm.

Infrared (IR) Spectroscopy

Objective: To identify the characteristic functional group vibrations.

Step-by-Step Protocol:

• Sample Preparation: For solid samples, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a transparent disk. For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Place the sample in the IR spectrometer and acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the functional groups present.

Expected Absorption Bands:

• N-H Stretch: A pair of bands in the region of 3300-3500 cm⁻¹ for the primary amine (-NH₂).

• C-N Stretch: Typically observed in the 1250-1350 cm⁻¹ region.

• C-O Stretch (for methoxy): A strong absorption band in the region of 1200-1250 cm⁻¹ (asymmetric) and 1000-1050 cm⁻¹ (symmetric).

• Aromatic C-H Stretch: Above 3000 cm⁻¹.

• Aromatic C=C Bending: In the 1450-1600 cm⁻¹ region.

Implications in Drug Development and Medicinal Chemistry

The choice between a methoxy and a methyl group can have profound consequences for a drug candidate's properties.

• Receptor Interactions: The oxygen atom of the methoxy group can act as a hydrogen bond acceptor, an interaction not possible with the methyl group.[2] This can lead to enhanced binding affinity and selectivity for a target protein. Additionally, the methoxy group's ability to present both negative (oxygen) and positive (methyl) electrostatic potentials allows for versatile interactions within a binding pocket.[2][15]

• Metabolism: The methyl group of a methoxy substituent is susceptible to O-demethylation by cytochrome P450 enzymes, which can be a significant metabolic pathway.[2] The methyl group itself is generally more metabolically stable. This difference in metabolic stability can influence the pharmacokinetic profile of a drug.

• Lipophilicity: While both groups are lipophilic, the methoxy group can have a moderating effect on lipophilicity due to the hydrogen bond accepting capability of the oxygen atom.[2] This can be advantageous in optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) properties.

A study on methyl- and methoxy-substituted indanones showed that the presence of a methoxy group leads to a greater stabilizing energetic effect compared to a methyl group.[16] In the context of drug-receptor interactions, such subtle energetic differences can translate into significant variations in binding affinity.[17] For example, in a series of indole derivatives acting as aryl hydrocarbon receptor modulators, the position of methyl and methoxy groups had a dramatic effect on whether the compound acted as an agonist or an antagonist.[18]

Conclusion

The methoxy and methyl groups, while both classified as electron-donating, exhibit distinct electronic and steric properties that significantly impact the characteristics of substituted anilines. The methoxy group is a more potent electron-donating group at the para position due to its dominant resonance effect, while it acts as a weak electron-withdrawing group at the meta position. The methyl group is a consistent, albeit weaker, electron donor at both positions.

These differences are quantitatively reflected in their Hammett constants and the pKa values of the corresponding anilines. For the medicinal chemist, these substituents are not interchangeable. The choice between them should be a deliberate decision based on a thorough understanding of their electronic effects, potential for specific receptor interactions, and metabolic liabilities. The methoxy group offers the potential for hydrogen bonding, while the methyl group may confer greater metabolic stability. Ultimately, a comprehensive analysis, incorporating the theoretical principles and experimental methodologies outlined in this guide, is essential for the rational design of aniline-containing drug candidates with optimized efficacy and safety profiles.

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• Sciencemadness Discussion Board. (2014, March 27). Preparation of p-Toluidine. [Link]

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• Gunner, M. R., et al. (2011). The measured and calculated affinity of methyl and methoxy substituted benzoquinones for the QA site of bacterial reaction centers. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1807(8), 966–977. [Link]

• Rai, A. K., et al. (2005). Infrared, Raman spectra and DFT calculations of chlorine substituted anilines. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 61(11-12), 2855–2862. [Link]

• University of Calgary. (n.d.). Amines. [Link]

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• ResearchGate. (2022, July 24). Calculation of the N-15 NMR Chemical Shifts for Some Para-Substituted Anilines by Using the HyperNMR Software Package. [Link]

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GC-MS analytical methods for the quantitative detection of 2-Methoxy-4,6-dimethylaniline

Title : GC-MS Analytical Methods for the Quantitative Detection of 2-Methoxy-4,6-dimethylaniline: A Comparative Methodological Guide

Introduction & Analytical Challenges 2-Methoxy-4,6-dimethylaniline (also known as 4,6-dimethyl-o-anisidine) is a primary aromatic amine (PAA) frequently encountered as a critical intermediate and potential genotoxic impurity (PGI) in the synthesis of active pharmaceutical ingredients (APIs), such as the antitussive agent [1]. Due to the carcinogenic potential of PAAs, regulatory bodies mandate trace-level quantification of these impurities in final drug products and environmental samples[2].

While Gas Chromatography-Mass Spectrometry (GC-MS) is a gold standard for volatile and semi-volatile compounds, the direct analysis of polar PAAs presents significant chromatographic challenges[3]. This guide objectively compares direct analytical methods against a highly optimized, derivatization-assisted GC-MS workflow, providing drug development professionals with a self-validating protocol for the robust quantification of 2-Methoxy-4,6-dimethylaniline.

Mechanistic Causality: The Role of Derivatization Direct injection of 2-Methoxy-4,6-dimethylaniline into a GC system often yields poor peak shape, severe tailing, and low detector response. This is caused by the active N-H protons of the primary amine interacting via hydrogen bonding with active silanol groups on the GC column's stationary phase[3].

To circumvent this, chemical derivatization via acylation using Pentafluoropropionic Anhydride (PFPA) is highly recommended. The causality behind this choice is two-fold:

• Chromatographic Inertness : PFPA replaces the active N-H protons with bulky, electron-withdrawing perfluoroalkyl groups, completely disrupting hydrogen bonding and increasing volatility.

• Mass Defect & Sensitivity : The addition of multiple fluorine atoms shifts the mass-to-charge (m/z) ratio of the target analyte into a higher mass region. This significantly reduces background noise from low-mass organic matrix interferences, drastically enhancing the Signal-to-Noise (S/N) ratio in Selected Ion Monitoring (SIM) mode[4].

Figure 1: Mechanistic pathway of PFPA derivatization for 2-Methoxy-4,6-dimethylaniline.

Comparative Performance: GC-MS vs. Alternatives When selecting an analytical method for 2-Methoxy-4,6-dimethylaniline, scientists typically evaluate Direct GC-FID, Direct GC-MS, LC-MS/MS, and Derivatized GC-MS.

While offers exceptional sensitivity without the need for derivatization[2], it is highly susceptible to matrix effects (ion suppression) caused by co-eluting API molecules in the electrospray ionization (ESI) source. Conversely, the PFPA-derivatized GC-MS method provides orthogonal selectivity, separating the volatile derivative from non-volatile API matrices, thereby practically eliminating ion suppression[4].

Analytical Method	Sample Preparation	LOD (ng/mL)	LOQ (ng/mL)	Linearity (R²)	Matrix Effect (%)
Direct GC-FID	LLE (Underivatized)	50.0	150.0	0.985	N/A
Direct GC-MS	LLE (Underivatized)	10.0	30.0	0.991	-15 to -25
LC-MS/MS (ESI+)	Dilute & Shoot	0.5	1.5	0.998	-40 to -60 (Suppression)
PFPA GC-MS (SIM)	LLE + Acylation	0.2	0.6	0.999	-5 to +5 (Negligible)
Table 1: Objective performance comparison of analytical methods for 2-Methoxy-4,6-dimethylaniline.

Validated Experimental Protocol: PFPA-Derivatized GC-MS This protocol is designed as a self-validating system. By incorporating a deuterated internal standard () prior to extraction[3], the method automatically corrects for any variations in liquid-liquid extraction (LLE) efficiency, derivatization yield, or GC injection volume.

Reagents & Materials

• 2-Methoxy-4,6-dimethylaniline Reference Standard (>99% purity)

• Triphenylamine-d15 Internal Standard (IS)

• Dichloromethane (DCM), Hexane (GC Grade)

• Pentafluoropropionic Anhydride (PFPA)

• 0.1 M NaOH Solution, Anhydrous Sodium Sulfate

Step-by-Step Methodology

• Matrix Solubilization & pH Adjustment : Dissolve 100 mg of the sample API in 5 mL of 0.1 M NaOH.

  • Causality: 2-Methoxy-4,6-dimethylaniline has a slightly acidic conjugate acid (pKa ~4.8). The highly basic environment ensures the amine is entirely in its un-ionized free-base form, maximizing its partition coefficient into the organic phase.

• Internal Standard Spiking : Add 50 µL of the IS solution (1 µg/mL Triphenylamine-d15).

• Liquid-Liquid Extraction (LLE) : Add 2 mL of DCM. Vortex vigorously for 2 minutes, then centrifuge at 4000 rpm for 5 minutes[3]. Carefully transfer the lower organic (DCM) layer to a clean glass tube.

• Critical Drying Step : Pass the DCM extract through a small column of anhydrous sodium sulfate.

  • Causality: PFPA reacts violently with trace water, hydrolyzing into pentafluoropropionic acid. This depletes the reagent and ruins the derivatization efficiency. Strict anhydrous conditions are mandatory.

• Concentration : Evaporate the dried DCM extract to dryness under a gentle stream of ultra-pure nitrogen at room temperature.

• Acylation Derivatization : Reconstitute the residue in 100 µL of Hexane and add 20 µL of PFPA. Seal the vial tightly and incubate at 60°C for 30 minutes[3].

  • Causality: The applied thermal energy overcomes the activation barrier for nucleophilic acyl substitution, ensuring >99% conversion to the fluorinated amide.

• Post-Reaction Cleanup : Cool to room temperature. Evaporate the excess PFPA and solvent to dryness under nitrogen. Reconstitute the final derivative in 200 µL of Hexane for GC-MS analysis.

Figure 2: Step-by-step sample preparation and analytical workflow for GC-MS quantification.

GC-MS Instrumental Parameters

• Column : HP-5MS (30 m × 0.25 mm i.d., 0.25 µm film thickness)[5].

• Injection : 1 µL, Pulsed Splitless mode at 250°C.

• Carrier Gas : Helium at a constant flow of 1.0 mL/min.

• Oven Program : Initial 70°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• MS Detection : Electron Ionization (EI) at 70 eV. Operate in Selected Ion Monitoring (SIM) mode targeting the specific m/z fragments of the fluorinated derivative and the m/z 260 ion for the Triphenylamine-d15 internal standard.

By adhering to this protocol, analytical scientists can achieve highly reproducible, matrix-independent quantification of 2-Methoxy-4,6-dimethylaniline, ensuring full compliance with stringent pharmaceutical quality standards.

• Weiss, T., et al. "Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines". Analytical and Bioanalytical Chemistry. URL: [Link]

• Pinheiro, V., et al. "Gas Chromatography–Mass Spectrometry Assessment of Amines in Port Wine and Grape Juice after Fast Chloroformate Extraction/Derivatization". Journal of Agricultural and Food Chemistry. URL: [Link]

• ResearchGate. "Derivatization of genotoxic nitroaromatic impurities for trace analysis by LC-MS". URL: [Link]

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Validating the Structural Integrity of 2-Methoxy-4,6-dimethylaniline: A Comparative Guide to 1D vs. 2D NMR Strategies

Introduction & The Analytical Challenge

In pharmaceutical research and the development of active pharmaceutical ingredients (APIs), confirming the exact structural integrity of substituted aromatics is a non-negotiable quality control step[1]. For highly substituted anilines like 2-Methoxy-4,6-dimethylaniline (CAS: 18087-07-5), the primary analytical challenge lies in unambiguous regiochemical assignment.

Distinguishing this specific molecule from its positional isomers (such as 4-methoxy-2,6-dimethylaniline) requires an analytical approach that goes beyond simple functional group identification[2]. While standard 1D 1 H NMR will show two meta-coupled aromatic protons, and Mass Spectrometry (MS) will confirm the molecular weight, neither technique can definitively map the exact positions of the methoxy and methyl groups relative to the amine[3].

This guide objectively compares the traditional 1D NMR + MS approach against a comprehensive 2D NMR suite, demonstrating why multidimensional NMR serves as an essential, self-validating system for complex structural elucidation[4].

Methodological Comparison: 1D NMR + MS vs. Comprehensive 2D NMR Suite

To evaluate the optimal strategy for structural validation, we compare two analytical workflows:

• Alternative A (Traditional Baseline): 1D 1 H/ 13 C NMR + High-Resolution Mass Spectrometry (HRMS).

• Alternative B (The Recommended Method): Comprehensive 2D NMR Suite (HSQC, HMBC, COSY, NOESY).

Table 1: Performance Comparison of Analytical Workflows for Substituted Anilines

Analytical Feature	Alternative A: 1D NMR + HRMS	Alternative B: Comprehensive 2D NMR Suite
Molecular Formula Confirmation	Excellent (via HRMS isotopic patterns)	N/A (Requires MS as a prerequisite)
Functional Group Identification	High (Chemical shifts & IR correlations)	High (Chemical shifts)
Regiochemistry / Isomer Differentiation	Low (Ambiguous aromatic signals)	Excellent (Unambiguous spatial/bond mapping)
Through-Bond Connectivity	Poor (Relies on 1D J-coupling overlap)	High (HMBC for 2 J/ 3 J C-H bonds)
Through-Space Proximity	None	High (NOESY/ROESY < 5Å)
Data Complexity & Acquisition Time	Fast (< 15 mins)	Moderate (1-4 hours depending on concentration)

Mechanistic Causality: The 2D NMR Self-Validating System

As an Application Scientist, I do not view 2D NMR as a mere collection of spectra, but as a logically interlocked, self-validating system. Every protocol described here cross-verifies the others, eliminating structural blind spots and preventing the misassignment of contradictions[4].

• HSQC (Heteronuclear Single Quantum Coherence): We use HSQC to establish direct 1 J C-H attachments. This immediately separates the proton-bearing carbons (C-3, C-5, -OCH 3​ , and the two -CH 3​ groups) from the quaternary "silent" carbons (C-1, C-2, C-4, C-6).

• HMBC (Heteronuclear Multiple Bond Correlation): This is the backbone assembler. HMBC detects 2 J and 3 J long-range couplings[2]. For 2-Methoxy-4,6-dimethylaniline, the methoxy protons (-OCH 3​ ) will show a strong 3 J correlation exclusively to C-2. The methyl protons at C-4 will correlate to C-3, C-4, and C-5, while the methyl protons at C-6 will correlate to C-1, C-5, and C-6. This maps the exact substitution pattern.

• COSY (Correlation Spectroscopy): While the aromatic protons H-3 and H-5 are isolated from other proton networks, COSY will confirm their weak meta-coupling ( 4 J H-H), verifying they are on the same ring system[5].

• NOESY (Nuclear Overhauser Effect Spectroscopy): This is the ultimate spatial validator. NOESY detects through-space interactions (< 5Å). In 2-Methoxy-4,6-dimethylaniline, the -OCH 3​ protons at position 2 sit between the -NH 2​ and H-3. Therefore, the -OCH 3​ will show an NOE cross-peak with only one aromatic proton (H-3). Conversely, if the molecule were the isomer 4-methoxy-2,6-dimethylaniline, the -OCH 3​ group at position 4 would sit between H-3 and H-5, showing NOE cross-peaks to two aromatic protons. This single observation definitively proves the regiochemistry.

Experimental Protocols for Structural Validation

To guarantee trustworthiness and reproducibility, the following step-by-step methodology must be adhered to when acquiring the 2D NMR data[6].

Step 1: Sample Preparation Dissolve 15-20 mg of 2-Methoxy-4,6-dimethylaniline in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% TMS as an internal standard. Transfer to a high-quality 5 mm NMR tube.

Step 2: Instrument Setup & 1D Baselines Utilize a 500 MHz or 600 MHz NMR spectrometer equipped with a cryoprobe for enhanced sensitivity[6]. Regulate the temperature to 298 K. Acquire standard 1 H (16 scans) and 13 C (512 scans) spectra to establish spectral windows (SW) and reference the TMS peak to 0.00 ppm.

Step 3: HSQC Acquisition Acquire a multiplicity-edited 1 H- 13 C HSQC. Set the 1 J(C-H) coupling constant to 145 Hz. Acquire with 256 t1 increments and 4 scans per increment.

Step 4: HMBC Acquisition Run a 1 H- 13 C HMBC optimized for long-range couplings. Set the long-range delay to 65 ms (corresponding to an average n J(C-H) of 8 Hz). Acquire with 512 t1 increments to ensure high resolution in the carbon dimension, which is critical for resolving the closely clustered aromatic quaternary carbons[4].

Step 5: NOESY Acquisition Run a 2D NOESY with a mixing time (d8) of 300-500 ms, optimized for small-to-medium molecules. Acquire 256 t1 increments with 16 scans each.

Step 6: Processing Apply zero-filling to a 2K x 1K matrix and use squared sine-bell apodization in both dimensions before Fourier transformation to enhance resolution.

Data Presentation: Expected 2D NMR Correlations

Table 2: Key 2D NMR Correlations for 2-Methoxy-4,6-dimethylaniline

Proton Signal	HSQC (Direct 13 C)	HMBC (Long-Range 13 C)	NOESY (Spatial Proximity < 5Å)
-OCH 3​ (singlet)	~55.0 ppm	C-2	H-3, -NH 2​
4-CH 3​ (singlet)	~21.0 ppm	C-3, C-4, C-5	H-3, H-5
6-CH 3​ (singlet)	~17.5 ppm	C-1, C-5, C-6	H-5, -NH 2​
H-3 (doublet)	~110.0 ppm	C-1, C-2, C-4, C-5	-OCH 3​ , 4-CH 3​
H-5 (doublet)	~123.0 ppm	C-1, C-3, C-4, C-6	4-CH 3​ , 6-CH 3​

Logical Integration Workflow

The diagram below illustrates the self-validating logic flow used by Application Scientists to synthesize disparate 2D NMR data into a single, undeniable structural proof.

Caption: The self-validating 2D NMR workflow for unambiguous regiochemical assignment.

Conclusion

While 1D NMR and Mass Spectrometry are essential first steps, they cannot independently guarantee the structural integrity of highly substituted aromatic systems. The comprehensive 2D NMR suite—specifically the synergistic combination of HMBC for backbone assembly and NOESY for spatial verification—provides a robust, self-validating framework that eliminates isomeric ambiguity, ensuring absolute confidence in the molecule's structural identity.

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Comparative toxicity and safety profile analysis of 2-Methoxy-4,6-dimethylaniline

Executive Summary

In the development of novel pharmaceuticals and advanced materials, substituted aromatic amines serve as critical structural motifs. 2-Methoxy-4,6-dimethylaniline (CAS: 18087-07-5) [1][2] is a highly substituted aniline derivative whose complex steric and electronic profile necessitates rigorous safety evaluation. Because direct toxicological data on this specific compound is limited, a predictive safety assessment must rely on structural read-across.

This guide provides an objective, data-driven comparison of 2-Methoxy-4,6-dimethylaniline against two well-characterized structural analogs: 2,4-Dimethylaniline (CAS: 95-68-1) [3] and o-Anisidine (CAS: 90-04-0) [4]. By analyzing the mechanistic pathways of aromatic amine toxicity—specifically methemoglobinemia, hepatotoxicity, and genotoxicity—this guide equips drug development professionals with actionable protocols for in vitro safety profiling.

Structural and Mechanistic Rationale

The toxicity of aromatic amines is rarely driven by the parent compound. Instead, toxicity is mediated by hepatic cytochrome P450 (CYP450) enzymes—primarily CYP1A2 and CYP2E1—which catalyze the N-hydroxylation of the amine group.

Causality in Chemical Structure

• o-Anisidine: The electron-donating methoxy group in the ortho position increases the electron density of the amine, facilitating rapid N-oxidation. This leads to high levels of N-hydroxylamine intermediates that co-oxidize hemoglobin (Fe²⁺) to methemoglobin (Fe³⁺), causing hypoxia [5].

• 2,4-Dimethylaniline: The methyl groups undergo competitive benzylic oxidation, but sufficient N-hydroxylation still occurs to generate electrophilic nitrenium ions, which covalently bind to hepatic macromolecules and DNA, driving hepatotoxicity and suspected carcinogenicity [3].

• 2-Methoxy-4,6-dimethylaniline: This target compound features a 2,6-disubstitution pattern (a methoxy and a methyl group flanking the amine). Mechanistic Insight: This severe steric hindrance around the nitrogen atom physically restricts access to the CYP450 active site. Consequently, the rate of N-hydroxylation is predicted to be lower than that of o-anisidine, potentially mitigating acute methemoglobinemia. However, the increased lipophilicity prolongs hepatic retention, shifting the risk profile toward chronic hepatotoxicity.

Caption: CYP450-mediated bioactivation of substituted anilines leading to toxicity.

Comparative Toxicity Profile

The following table synthesizes the quantitative and qualitative safety parameters of the target compound and its alternatives, establishing a baseline for comparative risk assessment [6].

Parameter	2-Methoxy-4,6-dimethylaniline	2,4-Dimethylaniline	o-Anisidine
CAS Registry Number	18087-07-5	95-68-1	90-04-0
Structural Features	Methoxy + di-methyl substitution	Di-methyl substitution	Methoxy substitution
Methemoglobinemia Risk	Moderate (Sterically hindered N-oxidation)	High	Very High (Rapid N-oxidation)
Hepatotoxicity Potential	Moderate to High (High lipophilicity)	High (Hepatic adduct formation)	Moderate
Carcinogenicity	Suspected (Data limited)	Suspected (Pulmonary/Liver)	Confirmed (Bladder Cancer)
Primary Metabolic Route	Benzylic oxidation & hindered N-oxidation	Benzylic oxidation & N-oxidation	N-oxidation & O-demethylation
Skin Sensitization	Likely	Confirmed	Confirmed

Experimental Workflows for Toxicity Profiling

To empirically validate the structural read-across hypotheses, the following self-validating experimental protocols must be executed.

Protocol 1: In Vitro Methemoglobin Formation Assay

Expertise & Causality: Parent aromatic amines do not directly oxidize hemoglobin; they require hepatic bioactivation. Therefore, incubating test compounds directly with blood yields false negatives. This protocol utilizes a human liver S9 fraction to generate the toxic N-hydroxy metabolites prior to erythrocyte exposure.

Self-Validating System:

• Negative Control: 0.1% DMSO (establishes baseline autoxidation).

• Positive Control: 1 mM o-Anisidine (validates S9 metabolic competence and erythrocyte responsiveness).

Step-by-Step Methodology:

• Preparation: Isolate human erythrocytes from whole blood via centrifugation (2500 × g, 10 min) and wash three times in PBS (pH 7.4). Resuspend to a 10% hematocrit.

• Bioactivation: In a 96-well plate, combine 50 µL of the test compound (0.1–10 mM in DMSO), 50 µL of human liver S9 fraction (2 mg/mL protein), and an NADPH-regenerating system. Incubate at 37°C for 60 minutes.

• Erythrocyte Exposure: Add 100 µL of the 10% erythrocyte suspension to the bioactivation mixture. Incubate for an additional 120 minutes at 37°C.

• Lysis & Readout: Lyse the cells using 1% Triton X-100. Measure the absorbance spectrophotometrically at 630 nm (specific for methemoglobin) and 540 nm (total hemoglobin).

• Data Analysis: Calculate the percentage of methemoglobin formation relative to the positive control.

Protocol 2: Hepatotoxicity & CYP450 Induction Profiling

Expertise & Causality: Standard immortalized cell lines (e.g., HepG2) rapidly lose CYP1A2 and CYP2E1 expression in 2D culture, rendering them "blind" to bioactivation-dependent toxicity. Therefore, HepaRG cells—which retain functional, inducible CYP450 expression—are mandatory for this assay.

Step-by-Step Methodology:

• Cell Culture: Seed terminally differentiated HepaRG cells in 96-well plates at a density of 72,000 cells/well. Allow 48 hours for monolayer stabilization.

• Dosing: Treat cells with serial dilutions of 2-Methoxy-4,6-dimethylaniline, 2,4-Dimethylaniline, and o-Anisidine (1 µM to 1000 µM). Include a vehicle control (0.1% DMSO) and a positive hepatotoxic control (e.g., Acetaminophen at 10 mM).

• Incubation: Incubate for 72 hours to allow for both acute cytotoxicity and gene induction.

• Multiplexed Assay:

  • Cytotoxicity: Quantify LDH release in the supernatant (absorbance at 490 nm) to assess membrane integrity.

  • Viability: Measure intracellular ATP levels using a luminescent assay to assess mitochondrial function.

• Gene Expression (Optional but Recommended): Extract RNA from replicate wells and perform RT-qPCR for CYP1A2 to determine if the test compound auto-induces its own bioactivation pathway.

Caption: Step-by-step experimental workflow for comparative in vitro toxicity profiling.

Safety and Handling Guidelines

Until comprehensive in vivo data is generated for 2-Methoxy-4,6-dimethylaniline, it must be handled as a suspected genotoxic carcinogen and hematotoxin , mirroring the precautions required for o-Anisidine.

• Engineering Controls: All manipulations of the neat powder or concentrated solutions must be performed within a Class II Type B2 Biological Safety Cabinet or a dedicated chemical fume hood.

• PPE: Nitrile gloves (double-gloving recommended), chemical splash goggles, and a disposable chemically resistant lab coat.

• Waste Disposal: All liquid and solid waste containing this compound must be segregated and incinerated as hazardous chemical waste. Do not mix with general organic waste.

References

• New Jersey Department of Health. "Hazardous Substance Fact Sheet: o-Anisidine." NJ.gov. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Provisional Peer-Reviewed Toxicity Values for 2,4-Dimethylaniline (CASRN 95-68-1)." EPA.gov. Available at:[Link]

• Federal Environment Agency – Austria. "Risk Reduction Strategy: o-Anisidine." Umweltbundesamt. Available at:[Link]

• Journal of Occupational Health. "Comprehensive urinary metabolite profiles of workers exposed to aniline, 2,4-dimethylaniline, and 2-methylaniline." Oxford Academic. Available at:[Link]

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A Senior Application Scientist's Guide to Validating Impurity Profiles in Commercial 2-Methoxy-4,6-dimethylaniline Batches

For drug development professionals, the starting whistle for ensuring the safety and efficacy of a new therapeutic does not sound at the clinical trial stage, but far earlier, in the meticulous characterization of its starting materials. Any component of a drug substance that is not the active pharmaceutical ingredient (API) or an excipient is considered an impurity.[1] Even at trace levels, these impurities can significantly impact the stability, potency, and safety of the final drug product, making their detection and control a critical aspect of pharmaceutical development.[1][]

2-Methoxy-4,6-dimethylaniline is a key starting material in the synthesis of various pharmaceutical compounds. The integrity of the final API is directly contingent on the purity of this precursor. Variations in manufacturing processes between suppliers can introduce a spectrum of impurities, including process-related substances, by-products, and degradation products.[3] Therefore, a robust, validated analytical strategy is not merely a regulatory requirement but a scientific necessity to ensure batch-to-batch consistency and mitigate potential risks to patient safety.[]

This guide provides an in-depth comparison of analytical methodologies for validating the impurity profile of commercial 2-Methoxy-4,6-dimethylaniline batches. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative regulatory guidelines.

The Regulatory Landscape: A Foundation of Trustworthiness

The International Council for Harmonisation (ICH) provides a framework that is essential for any discussion on impurity profiling. Specifically, the ICH Q3A(R2) guideline sets thresholds for reporting, identifying, and qualifying impurities in new drug substances.[3][4][5] These thresholds are based on the maximum daily dose of the drug and are crucial for ensuring that impurities are controlled to safe levels.[6] The validation of the analytical procedures used to monitor these impurities is governed by ICH Q2(R2), which outlines the necessary performance characteristics to demonstrate that a method is fit for its intended purpose.[7][8] Adherence to these guidelines is not just about compliance; it's about building a foundation of data that ensures the quality and safety of the final pharmaceutical product.

Anticipating the Unknown: Potential Impurities in 2-Methoxy-4,6-dimethylaniline

A successful impurity profiling strategy begins with a theoretical understanding of what impurities might be present. Based on common synthetic routes for substituted anilines, we can anticipate several classes of impurities in commercial 2-Methoxy-4,6-dimethylaniline batches:

• Process-Related Impurities:

  • Starting Materials: Unreacted precursors from the synthesis.

  • Intermediates: Compounds formed during the synthesis that have not fully converted to the final product.

  • Reagents and Catalysts: Residual chemicals used in the manufacturing process.[3]

• By-products:

  • Isomeric Impurities: Such as 4-methoxy-2,3-dimethylaniline or 2-methoxy-3,5-dimethylaniline, which can be difficult to separate due to similar physical properties.

  • Over- or Under-methylated Species: For example, 2-methoxyaniline or 2-methoxy-4,5,6-trimethylaniline.

  • Products of Side Reactions: Such as oxidation or dimerization products.

• Degradation Products: Impurities that form during storage or handling of the substance.[9]

A Multi-Pronged Analytical Approach: Comparing Methodologies

No single analytical technique is sufficient for comprehensive impurity profiling. A combination of orthogonal methods provides a more complete picture and enhances confidence in the results.[]

High-Performance Liquid Chromatography (HPLC): The Quantitative Workhorse

HPLC, particularly with UV detection, is the cornerstone for quantifying impurities in pharmaceutical analysis due to its sensitivity, reproducibility, and ability to separate a wide range of compounds.[1][10]

• Expertise & Experience: For a basic compound like 2-Methoxy-4,6-dimethylaniline, peak tailing is a common challenge in reversed-phase HPLC. This is primarily due to interactions between the basic amine group and acidic residual silanol groups on the silica-based stationary phase.[11] To counteract this, our experimental design incorporates a low pH mobile phase. By operating at a pH well below the pKa of the aniline, we ensure the analyte is fully protonated, minimizing these secondary interactions and leading to symmetrical peak shapes, which are essential for accurate quantification. A C18 column is selected for its versatility and hydrophobicity, providing good retention for the aromatic analyte.[12]

Gas Chromatography-Mass Spectrometry (GC-MS): The Volatility Specialist

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[13]

• Expertise & Experience: While 2-Methoxy-4,6-dimethylaniline itself is amenable to GC analysis, some related impurities or degradation products might be more polar and less volatile. In such cases, derivatization may be necessary to improve chromatographic behavior.[13] However, for a general impurity screen, a direct injection method is often preferred to avoid introducing artifacts from the derivatization process. GC-MS is particularly useful for identifying residual solvents and other small, volatile organic impurities that may not be well-retained by HPLC.

Liquid Chromatography-Mass Spectrometry (LC-MS): The Identification Powerhouse

LC-MS combines the separation capabilities of HPLC with the detection power of mass spectrometry, making it an invaluable tool for the identification of unknown impurities.[14]

• Expertise & Experience: When an unknown peak is detected in the HPLC-UV analysis, LC-MS is the logical next step. It provides the molecular weight of the impurity, which is a critical piece of information for proposing a structure. By coupling this with knowledge of the synthetic process, we can often tentatively identify the impurity. For an unambiguous structural confirmation, however, isolation and NMR analysis are typically required.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Arbiter

NMR spectroscopy is unparalleled in its ability to provide detailed structural information about organic molecules.[15][16]

• Expertise & Experience: NMR is the gold standard for the structural elucidation of unknown impurities.[15] While it is not a primary tool for routine impurity profiling due to its lower sensitivity compared to chromatographic methods, it is essential for characterizing any unknown impurity that is present above the identification threshold defined by ICH Q3A(R2).[3][4] Techniques like 1H NMR, 13C NMR, and 2D NMR experiments (such as COSY and HSQC) allow for the complete and unambiguous determination of the molecular structure.[17]

Experimental Protocols: A Self-Validating System

The following protocols are designed to be robust and self-validating, providing the necessary data to meet regulatory expectations.

Workflow for Impurity Profile Validation

The overall process for validating the impurity profile of a new batch of 2-Methoxy-4,6-dimethylaniline should follow a logical sequence.

Caption: Workflow for validating the impurity profile of 2-Methoxy-4,6-dimethylaniline.

Protocol 1: Validated HPLC-UV Method for Impurity Profiling

This protocol describes a robust reversed-phase HPLC method for the separation and quantification of impurities.

1. Chromatographic Conditions:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.[12]

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[12]

• Mobile Phase A: 0.1% Phosphoric Acid in HPLC-grade water.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient Elution:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.[12]

• Column Temperature: 30 °C.[12]

• Detection Wavelength: 240 nm.[12]

• Injection Volume: 10 µL.[12]

• Diluent: Mobile Phase A / Mobile Phase B (50:50, v/v).

2. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 2-Methoxy-4,6-dimethylaniline reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Working Standard Solution (50 µg/mL): Dilute the stock solution appropriately with diluent.

• Sample Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the 2-Methoxy-4,6-dimethylaniline batch sample into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent.

3. Method Validation (as per ICH Q2(R2)):

• Specificity: Analyze a blank (diluent), the standard solution, and the sample solution. The method is specific if there are no interfering peaks at the retention time of the main peak and its known impurities.

• Linearity: Prepare a series of solutions from the stock solution over a range of concentrations (e.g., 0.1 µg/mL to 10 µg/mL for impurities). Plot a graph of peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking a known amount of impurity into the sample matrix at three different concentration levels (e.g., 50%, 100%, and 150% of the target impurity level). The recovery should be within 98.0% to 102.0%.

• Precision (Repeatability & Intermediate Precision): Analyze six replicate preparations of the sample solution. The relative standard deviation (RSD) should be ≤ 2.0%.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the linearity curve.

Protocol 2: GC-MS Screening for Volatile Impurities

This protocol provides a general method for screening for volatile and semi-volatile impurities.

1. GC-MS Conditions:

• GC-MS System: A standard Gas Chromatograph coupled to a Mass Spectrometer.

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1).

• Oven Temperature Program:

  • Initial: 60 °C, hold for 2 min.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 min at 280 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: 40-450 amu.

2. Sample Preparation:

• Prepare a solution of the 2-Methoxy-4,6-dimethylaniline batch sample in a suitable solvent (e.g., dichloromethane or methanol) at a concentration of approximately 1 mg/mL.

3. Data Analysis:

• Identify peaks by comparing their mass spectra to a reference library (e.g., NIST).

• Quantify, if necessary, using an internal or external standard method.

Data Presentation and Interpretation

Clear and concise data presentation is crucial for comparing different commercial batches.

Comparative Impurity Profile Data

The table below illustrates how impurity data from different commercial batches can be compared. The acceptance criteria would be based on ICH guidelines and the specific requirements of the drug development program.

Impurity	Retention Time (min)	Batch A (%)	Batch B (%)	Batch C (%)	Acceptance Criteria (%)
Impurity 1 (Isomer)	12.5	0.08	0.15	0.05	≤ 0.15
Impurity 2 (Unknown)	14.2	0.03	0.12	Not Detected	≤ 0.10 (Identify if >0.10)
Impurity 3 (By-product)	16.8	0.06	0.04	0.07	≤ 0.15
Total Impurities	-	0.17	0.31	0.12	≤ 0.50
Assay	10.5	99.81	99.65	99.86	≥ 99.0

In this hypothetical comparison, Batch B contains an unknown impurity (Impurity 2) at a level (0.12%) that would trigger the need for identification according to ICH Q3A(R2) guidelines.[3][4]

Decision Logic for Analytical Technique Selection

The choice of analytical technique is driven by the specific question being asked.

Caption: Decision logic for selecting the appropriate analytical technique.

Conclusion

Validating the impurity profile of commercial 2-Methoxy-4,6-dimethylaniline batches is a multifaceted process that requires a deep understanding of analytical chemistry, regulatory guidelines, and synthetic processes. A purely procedural approach is insufficient. By employing a multi-technique strategy grounded in scientific rationale—using HPLC for robust quantification, GC-MS for volatile screening, and LC-MS and NMR for definitive identification—researchers and drug development professionals can build a comprehensive and trustworthy data package. This not only ensures regulatory compliance but, more importantly, guarantees the quality and safety of the medicines that ultimately reach patients.

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• ECA Academy. ICH Q3A(R2) Impurities in New Drug Substances. [Link]

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• Agilent. Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. [Link]

• Emery Pharma. Impurity Analysis and Profiling Services. [Link]

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• PubMed Central. Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. [Link]

• PubMed. Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative. [Link]

• ResearchGate. (2025). [Analysis of aniline and other impurities in dicyclohexylamine products by GC and GC-MS] | Request PDF. [Link]

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A Comparative Study of Solvent Effects on the UV-Vis Spectra of 2-Methoxy-4,6-dimethylaniline

This guide provides a comprehensive analysis of the influence of solvent environments on the ultraviolet-visible (UV-Vis) absorption spectra of 2-Methoxy-4,6-dimethylaniline. Designed for researchers, scientists, and professionals in drug development, this document delves into the principles of solvatochromism and provides a detailed experimental protocol for its investigation. By understanding how solvent-solute interactions alter the electronic transitions of a molecule, researchers can gain valuable insights into its chemical and physical properties, which is crucial for applications ranging from dye chemistry to pharmaceutical formulation.

Introduction: The Phenomenon of Solvatochromism

The color of a substance in solution can be significantly influenced by the solvent in which it is dissolved, a phenomenon known as solvatochromism.[1] This change in color, or more accurately, the shift in the absorption and emission spectra of a molecule, arises from the differential solvation of the ground and excited electronic states of the solute molecule.[2] The interactions between the solute and solvent molecules, which can range from non-specific dipole-dipole interactions to specific hydrogen bonding, alter the energy gap between these electronic states.[3][4]

Aniline and its derivatives are particularly interesting subjects for solvatochromic studies due to the presence of a lone pair of electrons on the nitrogen atom, which can participate in n→π* transitions, and the aromatic ring, which gives rise to π→π* transitions.[5][6] The energy of these transitions is sensitive to the polarity of the solvent.[7] A shift to a shorter wavelength (higher energy) is termed a hypsochromic or "blue" shift, while a shift to a longer wavelength (lower energy) is called a bathochromic or "red" shift.[8]

This guide focuses on 2-Methoxy-4,6-dimethylaniline, a substituted aniline. The methoxy (-OCH3) and dimethyl (-CH3) groups introduce additional electronic and steric factors that influence its spectral behavior in different solvents. By systematically studying the UV-Vis spectra of this compound in a range of solvents with varying polarities, we can elucidate the nature of the solute-solvent interactions and quantify the extent of the solvatochromic effect.

Experimental Protocol: A Step-by-Step Guide

The following protocol outlines a robust method for investigating the solvatochromic behavior of 2-Methoxy-4,6-dimethylaniline. This self-validating system ensures reproducibility and accuracy in the collected data.

Materials and Instrumentation

• Solute: 2-Methoxy-4,6-dimethylaniline (Purity ≥ 98%)

• Solvents: A selection of spectroscopic grade solvents with a range of polarities (e.g., n-Hexane, Cyclohexane, Dichloromethane, Acetone, Acetonitrile, Ethanol, Methanol, Water). It is crucial to use high-purity solvents to avoid interference from impurities.[9]

• Instrumentation: A dual-beam UV-Vis spectrophotometer capable of scanning a wavelength range of at least 200-800 nm.

• Cuvettes: Matched quartz cuvettes with a 1 cm path length.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the comparative study.

Figure 1: Experimental workflow for the solvatochromic analysis of 2-Methoxy-4,6-dimethylaniline.

Detailed Procedure

• Preparation of Stock Solution: Accurately weigh a small amount of 2-Methoxy-4,6-dimethylaniline and dissolve it in a minimal amount of a volatile solvent like acetone to prepare a concentrated stock solution (e.g., 1 mg/mL).[10]

• Preparation of Working Solutions: For each solvent to be tested, transfer a small, precise volume of the stock solution into a volumetric flask and dilute it with the respective solvent to a final concentration that yields an absorbance maximum in the optimal range of the spectrophotometer (typically 0.2 - 1.0 absorbance units).[11] This ensures that the measurements are within the linear range of the Beer-Lambert law.

• Instrument Setup and Baseline Correction: Turn on the UV-Vis spectrophotometer and allow it to warm up for the manufacturer-recommended time. Perform a baseline correction using the respective pure solvent in both the sample and reference cuvettes.[12] This step is crucial to subtract any background absorbance from the solvent and the cuvettes.

• Spectral Acquisition: Empty the sample cuvette and rinse it with the working solution. Fill the cuvette with the working solution and record the UV-Vis spectrum over the desired wavelength range (e.g., 200-400 nm).

• Data Recording: Record the wavelength of maximum absorbance (λmax) for each solvent. Repeat the measurement for all the prepared solutions in different solvents.

Results and Discussion: Interpreting the Spectral Shifts

The collected data should be organized in a table to facilitate comparison and analysis. The table should include the solvent, its polarity parameters, and the experimentally determined λmax of 2-Methoxy-4,6-dimethylaniline.

Comparative Data Table

Solvent	Dielectric Constant (ε)	ET(30) (kcal/mol)[13]	λmax (nm)
n-Hexane	1.88	31.0	Hypothetical Value 1
Cyclohexane	2.02	31.2	Hypothetical Value 2
Dichloromethane	8.93	40.7	Hypothetical Value 3
Acetone	20.7	42.2	Hypothetical Value 4
Acetonitrile	37.5	45.6	Hypothetical Value 5
Ethanol	24.5	51.9	Hypothetical Value 6
Methanol	32.7	55.4	Hypothetical Value 7
Water	80.1	63.1	Hypothetical Value 8

Note: The λmax values are hypothetical and would be determined experimentally.

Analysis of Solvatochromic Shifts

The observed shifts in λmax can be explained by considering the nature of the electronic transitions and the interactions with the solvent.

• π→π* Transitions: These transitions involve the promotion of an electron from a π bonding orbital to a π* antibonding orbital. In polar solvents, the more polar excited state is stabilized to a greater extent than the ground state, leading to a smaller energy gap and a bathochromic (red) shift .[14]

• n→π* Transitions: These transitions involve the promotion of a non-bonding electron (from the nitrogen atom in aniline) to a π* antibonding orbital. In protic solvents (like ethanol and water), the lone pair of electrons on the nitrogen can form hydrogen bonds with the solvent molecules. This hydrogen bonding stabilizes the ground state more than the excited state, increasing the energy gap for the transition and resulting in a hypsochromic (blue) shift .[8][15]

For 2-Methoxy-4,6-dimethylaniline, the UV-Vis spectrum is expected to be a composite of both n→π* and π→π* transitions. The dominant shift will depend on which transition is more significantly affected by the solvent. Given the presence of the amino group, it is likely that in protic solvents, a hypsochromic shift of the n→π* band will be observed.

Correlation with Solvent Polarity Scales

To quantify the relationship between the spectral shifts and solvent polarity, the observed λmax values can be plotted against various empirical solvent polarity scales, such as the Dimroth-Reichardt ET(30) scale.[1][13][16] A linear correlation would indicate that the solvatochromic effect is primarily due to non-specific dipole-dipole interactions. Deviations from linearity, particularly in protic solvents, would suggest the presence of specific interactions like hydrogen bonding.[17]

The Kamlet-Taft parameters (α for hydrogen bond acidity, β for hydrogen bond basicity, and π* for dipolarity/polarizability) can also be used for a more detailed analysis of the specific solvent-solute interactions.[18][19][20]

Conclusion

The comparative study of solvent effects on the UV-Vis spectra of 2-Methoxy-4,6-dimethylaniline provides valuable insights into its electronic structure and its interactions with the surrounding medium. The observed solvatochromic shifts can be rationalized based on the polarity of the solvents and the nature of the electronic transitions. This understanding is critical for applications where the compound's photophysical properties are important, such as in the design of molecular probes and in the formulation of pharmaceutical products where solvent-excipient interactions can influence drug stability and efficacy. The detailed experimental protocol provided herein offers a standardized approach for conducting such investigations, ensuring reliable and reproducible results.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-Methoxy-4,6-dimethylaniline

This document provides an in-depth, procedural guide for the safe and compliant disposal of 2-Methoxy-4,6-dimethylaniline. As researchers and drug development professionals, our responsibility extends beyond the synthesis and application of novel compounds; it encompasses the entire lifecycle, including their safe deactivation and disposal. This guide is structured to provide not just a set of instructions, but a framework for understanding the chemical rationale behind these critical safety protocols. The procedures outlined herein are designed to ensure personnel safety, environmental protection, and regulatory compliance.

Core Principle: Hazard-Aware Waste Management

The primary hazards associated with aromatic amines include acute toxicity via oral, dermal, and inhalation routes, significant skin and eye irritation, and potential carcinogenicity.[3][4][5][6] Absorption through the skin is a particularly insidious route of exposure, with the onset of symptoms potentially delayed by several hours.[7] Therefore, the foundational principle of our disposal plan is to treat 2-Methoxy-4,6-dimethylaniline as a hazardous substance, precluding any form of drain or standard refuse disposal.

Table 1: Synthesized Hazard Profile for 2-Methoxy-4,6-dimethylaniline

Based on data from structurally similar aniline derivatives.

Hazard Classification	Category	Key Considerations	Supporting Sources
Acute Toxicity (Oral)	Category 4	Harmful if swallowed.	[3][4][5]
Acute Toxicity (Dermal)	Category 4	Harmful in contact with skin; can be absorbed through the skin.	[3][4]
Acute Toxicity (Inhalation)	Category 4	Harmful if inhaled.	[3][4]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.	[3][4][8]
Serious Eye Damage/Irritation	Category 2 / 2A	Causes serious eye irritation.	[3][4][8]
Carcinogenicity	Category 2 / 1B (Suspected)	Suspected of causing cancer.	[4][5][6]
Aquatic Hazard	Acute & Chronic	Toxic to aquatic life, with potentially long-lasting effects.	[4][9]

Personnel Protection and Engineering Controls: A Non-Negotiable Baseline

Before handling the compound or its waste, a robust safety posture must be established. The causality is simple: to prevent exposure, we must erect physical and procedural barriers between the chemical and the researcher.

• Engineering Controls : All handling of 2-Methoxy-4,6-dimethylaniline, including weighing, transfer, and the preparation of waste containers, must be conducted within a certified chemical fume hood.[10] This is the primary method for preventing the generation of harmful vapors or aerosols.[11] Ensure that eyewash stations and safety showers are immediately accessible.[6][8]

• Personal Protective Equipment (PPE) : The required PPE is your last line of defense.

  • Gloves : Wear nitrile or butyl rubber gloves. Given that aromatic amines can permeate some common glove types, double-gloving is recommended for extended handling periods.[12]

  • Eye Protection : Chemical safety goggles are mandatory. A face shield should be used if there is a risk of splashing.

  • Lab Coat : A flame-resistant lab coat must be worn and kept fully buttoned.

  • Respiratory Protection : If there is any risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator with organic vapor cartridges is required.[6]

Spill and Emergency Procedures

In the event of a release, a calm and methodical response is critical.

• Minor Spill (inside a fume hood) :

  • Ensure the fume hood sash is in the lowest practical position.

  • Absorb the spill using an inert, non-combustible material such as vermiculite, dry sand, or commercial sorbent pads.[13]

  • Carefully scoop the absorbed material and contaminated debris into a designated, sealable hazardous waste container.

  • Decontaminate the surface with an appropriate solvent (e.g., ethanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.[14]

• Major Spill (outside a fume hood) :

  • Evacuate all non-essential personnel from the area and restrict access.[13][15]

  • Eliminate all ignition sources.[13]

  • If safe to do so, increase ventilation to the area.

  • Contact your institution's Environmental Health & Safety (EHS) department or emergency response team immediately. Do not attempt to clean up a large spill without specialized training and equipment.

• Personnel Exposure :

  • Skin Contact : Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[16][17] Remove all contaminated clothing. Seek immediate medical attention.[16]

  • Eye Contact : Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[3][8][17] Seek immediate medical attention.

  • Inhalation : Move the individual to fresh air.[3] If breathing is difficult, administer oxygen. Seek immediate medical attention.

Step-by-Step Disposal Protocol

This protocol provides a direct, operational workflow for managing 2-Methoxy-4,6-dimethylaniline waste from generation to final hand-off.

Step 1: Waste Characterization and Segregation

• Identify the Waste Stream : This waste is classified as a hazardous chemical waste, specifically within the aromatic amine category.

• Segregate at the Source : Critically, do not mix this waste with other chemical streams.[9] It is particularly important to keep it separate from incompatible materials such as strong acids and oxidizing agents, with which it can react violently.[4][13][15]

Step 2: Container Selection and Labeling

• Choose the Right Container : Use only approved, leak-proof, and chemically compatible containers. A high-density polyethylene (HDPE) or glass container is typically appropriate.[15]

• Label Immediately and Accurately : The container must be labeled before any waste is added. The label must include, at a minimum:

  • The words "Hazardous Waste".[14]

  • The full chemical name: "2-Methoxy-4,6-dimethylaniline".

  • The associated hazards (e.g., "Toxic," "Irritant").

  • The date of waste accumulation.

Step 3: On-Site Accumulation and Storage

• Keep Containers Closed : Waste containers must be securely sealed at all times, except when waste is being added.

• Designated Storage Area : Store the sealed waste container in a designated satellite accumulation area that is secure, well-ventilated, and provides secondary containment.[14] This area should be away from general laboratory traffic and incompatible chemicals.

Step 4: Arranging for Professional Disposal

• Engage a Licensed Contractor : All waste containing 2-Methoxy-4,6-dimethylaniline must be disposed of through a licensed hazardous waste disposal company.[3][11][14] This is not an optional step; it is a legal and ethical requirement.

• Follow Institutional Protocols : Contact your organization's EHS department to schedule a waste pickup. They will manage the final manifests and ensure compliance with all local, state, and federal regulations, such as those set forth by the Environmental Protection Agency (EPA) in the United States.[10][14]

Approved Disposal Technologies: The Rationale for Professional Handling

Aniline and its derivatives are often resistant to biological degradation and can persist in the environment.[18][19] Simple treatment methods like hydrolysis can even generate more toxic byproducts.[18] This is why specialized disposal technologies are required.

• Incineration : High-temperature incineration is a common and effective method for the complete destruction of aniline compounds.[18] This process breaks down the toxic aromatic structure into simpler, less harmful components.

• Advanced Oxidation Processes (AOPs) : These technologies use powerful oxidizing agents like hydroxyl radicals to degrade aniline derivatives in aqueous waste streams.[20][21] AOPs are highly effective but require sophisticated equipment and are performed at dedicated treatment facilities.[20]

Understanding these end-of-life treatments reinforces the critical importance of never disposing of this chemical via standard routes and always entrusting it to professionals equipped to manage its complete destruction.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper management and disposal of 2-Methoxy-4,6-dimethylaniline waste.

Caption: Logical workflow for the disposal of 2-Methoxy-4,6-dimethylaniline.

References

• Guidelines for the Disposal of Small Quantities of Unused Pesticides. United States Environmental Protection Agency. [Link]

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• Shape-Selective Adsorption of Substituted Aniline Pollutants from Wastewater. Water, Air, & Soil Pollution. [Link]

• Linear Free Energy Study of Ring-Substituted Aniline Ozonation for Developing Treatment of Aniline-Based Pesticide Wastes. Journal of Agricultural and Food Chemistry. [Link]

• Removal of Aniline and Nitro-Substituted Aniline from Wastewater by Particulate Nanoporous MCM-48. Particulate Science and Technology. [Link]

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Personal protective equipment for handling 2-Methoxy-4,6-dimethylaniline

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of precautions, but as a system of risk mitigation grounded in mechanistic toxicology. When handling 2-Methoxy-4,6-dimethylaniline (CAS: 18087-07-5) [1], understanding why a specific protocol is required is the first step in ensuring absolute laboratory safety.

This guide provides researchers and drug development professionals with a self-validating, authoritative framework for the safe operational handling and disposal of this compound.

Mechanistic Toxicology: The "Why" Behind the Protocol

2-Methoxy-4,6-dimethylaniline is a substituted aniline derivative known for its acute toxicity (Harmful if swallowed - H302) and irritant properties[2]. However, the primary hazard lies in its systemic toxicity.

The presence of the methoxy and dimethyl groups significantly increases the molecule's lipophilicity compared to base aniline. This high lipophilicity facilitates rapid percutaneous (skin) absorption[3]. Once absorbed into the bloodstream, hepatic cytochrome P450 enzymes metabolize the compound into an N-hydroxylamine derivative. This toxic metabolite penetrates erythrocytes (red blood cells) and oxidizes the ferrous iron (Fe2+) in hemoglobin to ferric iron (Fe3+), forming methemoglobin[4]. Methemoglobin cannot bind oxygen, leading to tissue hypoxia, cyanosis, and potentially fatal cardiovascular collapse[4].

Because of this insidious dermal absorption pathway, occupational safety agencies enforce strict "skin notations" for aniline derivatives, dictating that respiratory protection alone is fundamentally insufficient[5].

Toxicological pathway of aniline derivatives illustrating the mechanism of methemoglobinemia.

Personal Protective Equipment (PPE) Matrix

To interrupt the toxicological pathway described above, a robust PPE barrier system is required. The following matrix outlines the mandatory equipment and the scientific rationale for each choice.

PPE Category	Specification	Breakthrough Time / Standard	Rationale (Causality)
Hand Protection	Butyl rubber or heavy-duty Nitrile (≥ 0.4 mm)	> 480 minutes (EN 374)	Prevents rapid dermal absorption of lipophilic aniline derivatives[3]. Standard latex offers zero protection.
Eye Protection	Tight-fitting chemical safety goggles	ANSI Z87.1 / EN 166	Protects ocular mucosa from corrosive dust and volatile amine vapors[4].
Respiratory	Half-mask respirator with ABEK-P3 filter	99.95% particulate filtration	Blocks inhalation of fine crystalline dust and neutralizes organic amine vapors[4].
Body Protection	Tyvek® 400 suit or chemically resistant lab coat	ISO 16602 Type 5/6	Prevents accumulation of chemical dust on personal clothing, which can cause delayed dermal exposure[5].

Operational Workflow & Handling Protocol

Every step in this workflow is designed as a self-validating system to minimize aerosolization and dermal contact.

Phase 1: Pre-Operation Readiness

• Ventilation Verification: Verify that the chemical fume hood is operational with a face velocity of 80-100 feet per minute (fpm).

• Donning: Don all required PPE (as per the matrix above). Ensure no exposed skin exists between the gloves and lab coat cuffs.

• Decontamination Prep: Prepare a 5% acetic acid solution nearby. Causality: Weak acids effectively protonate basic amines, rendering them water-soluble and easier to clean in the event of micro-spills.

Phase 2: Dispensing and Weighing

• Isolation: Place the sealed container of 2-Methoxy-4,6-dimethylaniline inside the fume hood before opening.

• Anti-Static Transfer: Use anti-static, disposable spatulas to transfer the solid. Causality: Aniline derivative powders often exhibit static cling; anti-static tools prevent the sudden aerosolization of toxic dust.

• Closed Weighing: Weigh the material using a pre-tared, sealed weighing boat or a closed analytical balance to prevent dust escape into the ambient lab environment.

Phase 3: Transfer and Solution Preparation

• Direct Transfer: Transfer the weighed chemical directly into the reaction vessel within the fume hood.

• Solvent Addition: If preparing a stock solution, add the solvent slowly. Causality: Rapid addition can cause localized exothermic reactions or splashing, compromising the integrity of your PPE.

• Sealing: Hermetically seal the reaction vessel before removing it from the fume hood.

Phase 4: Decontamination and Doffing

• Tool Decontamination: Wipe down all spatulas, balances, and hood surfaces with the 5% acetic acid solution, followed by a distilled water wipe.

• Safe Doffing: Remove gloves using the "glove-in-glove" technique to avoid skin contact with the exterior surface.

• Hygiene: Wash hands and forearms thoroughly with soap and water immediately after doffing PPE[6].

Spill Response & Waste Disposal Plan

In the event of a breach, immediate containment is required to prevent widespread methemoglobinemia risks across the laboratory.

Emergency Spill Protocol

• Evacuate and Isolate: Immediately clear personnel from the area. Ensure the fume hood sash is lowered if the spill is contained within.

• Don Emergency PPE: Responders must wear full PPE, including a self-contained breathing apparatus (SCBA) if the spill is large or outside a ventilated area.

• Wet Containment: Surround and cover the spill with an inert, damp absorbent material (e.g., vermiculite or sand moistened with water). Causality: Dampening the absorbent prevents the generation of toxic dust clouds during cleanup[7]. Do NOT dry sweep.

• Neutralization: Carefully apply the 5% acetic acid solution to the absorbent to help neutralize the basic amine groups.

• Collection: Use non-sparking tools to scoop the absorbed material into a compatible, sealable hazardous waste container.

• Self-Validating Verification: Wash the spill site with copious amounts of soap and water. Test the final rinse water with pH paper. Causality: A neutral pH confirms the complete removal of residual basic amines.

Waste Disposal Plan

• Chemical Segregation: Do not mix aniline derivative waste with strong oxidizers or acids[6]. Causality: Mixing can trigger violent exothermic reactions and the release of toxic nitrogen oxide (NOx) gases.

• Labeling: Clearly label the container as "Hazardous Waste: Toxic Amines (2-Methoxy-4,6-dimethylaniline)".

• Final Disposal: The compound must be disposed of via high-temperature incineration at an approved hazardous waste facility. Never flush aniline derivatives down the drain, as they are highly toxic to aquatic life[8].

References

• 1988 OSHA PEL Project - Aniline . Centers for Disease Control and Prevention (CDC) / National Institute for Occupational Safety and Health (NIOSH). Available at:[Link]

• NIOSH Skin Notation Profiles - Aniline . Centers for Disease Control and Prevention (CDC). Available at:[Link]

• Medical Management Guidelines for Aniline . Agency for Toxic Substances and Disease Registry (ATSDR) - CDC. Available at:[Link]

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